2',3'-O-Isopropylideneadenosine-13C5

Core Science & Biosynthesis

Synthesis and Characterization of 2',3'-O-Isopropylideneadenosine-¹³C₅: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of 2',3'-O-Isopropylideneadenosine-¹³C₅, a crucial labeled intermediate for various research applications, particularly in the fields of drug metabolism, pharmacokinetic studies, and as an internal standard for mass spectrometry-based quantification.

Introduction

2',3'-O-Isopropylideneadenosine-¹³C₅ is an isotopically labeled analog of 2',3'-O-Isopropylideneadenosine, a protected form of the endogenous nucleoside adenosine. The incorporation of five carbon-13 atoms into the ribose moiety provides a distinct mass shift, making it an ideal internal standard for quantitative bioanalytical assays. This guide details a plausible synthetic route, characterization methods, and expected data for this labeled compound.

Synthesis Workflow

The synthesis of 2',3'-O-Isopropylideneadenosine-¹³C₅ is a two-step process commencing with commercially available ¹³C₅-D-ribose. The first step involves the formation of the N-glycosidic bond between the ¹³C₅-ribose and adenine, a reaction commonly achieved through Vorbrüggen glycosylation. The subsequent step is the protection of the 2' and 3'-hydroxyl groups of the resulting ¹³C₅-adenosine using an isopropylidene group.

Caption: A logical workflow for the synthesis of the target compound.

Experimental Protocols

Step 1: Synthesis of ¹³C₅-Adenosine (via Vorbrüggen Glycosylation)

This protocol is adapted from established methods for nucleoside synthesis.

• Preparation of the Glycosyl Donor: ¹³C₅-D-ribose is first per-acetylated to form 1,2,3,5-tetra-O-acetyl-β-D-ribofuranose-¹³C₅. This is a standard procedure involving the treatment of the sugar with acetic anhydride in the presence of a catalyst like pyridine.

• Silylation of Adenine: Adenine is silylated to enhance its solubility and nucleophilicity. This is typically achieved by refluxing adenine with a silylating agent such as N,O-bis(trimethylsilyl)acetamide (BSA) or hexamethyldisilazane (HMDS) in an aprotic solvent like acetonitrile.

• Glycosylation: The per-acetylated ¹³C₅-ribose is then coupled with the silylated adenine in the presence of a Lewis acid catalyst, such as trimethylsilyl trifluoromethanesulfonate (TMSOTf), in an inert solvent like acetonitrile at room temperature. The reaction progress is monitored by thin-layer chromatography (TLC).

• Deprotection: Upon completion of the glycosylation, the acetyl protecting groups are removed by treatment with a solution of sodium methoxide in methanol. The reaction is neutralized, and the crude ¹³C₅-adenosine is purified by column chromatography on silica gel.

Step 2: Synthesis of 2',3'-O-Isopropylideneadenosine-¹³C₅

This protocol is based on standard methods for the acetonide protection of diols.

• Reaction Setup: ¹³C₅-Adenosine is suspended in anhydrous acetone. A catalytic amount of an acid, such as p-toluenesulfonic acid (p-TsOH) or a Lewis acid, and 2,2-dimethoxypropane (which acts as a water scavenger) are added.

• Reaction Conditions: The mixture is stirred at room temperature. The progress of the reaction is monitored by TLC until the starting material is consumed.

• Work-up and Purification: The reaction is quenched by the addition of a weak base, such as sodium bicarbonate. The solvent is removed under reduced pressure, and the residue is purified by column chromatography on silica gel to yield the final product, 2',3'-O-Isopropylideneadenosine-¹³C₅, as a white solid.

Characterization Data

The following tables summarize the expected and reported characterization data for the unlabeled compound. The data for the ¹³C₅-labeled analog is predicted based on this information.

Physicochemical Properties

Property	Reported Value (Unlabeled)	Expected Value (¹³C₅-Labeled)
Molecular Formula	C₁₃H₁₇N₅O₄	C₈¹³C₅H₁₇N₅O₄
Molecular Weight	307.31 g/mol	312.31 g/mol
Appearance	White to off-white crystalline powder	White to off-white crystalline powder
Melting Point	221-222 °C	Similar to unlabeled
Optical Rotation	[α]²⁰/D -98.5° (c=1 in dioxane)	Similar to unlabeled

Spectroscopic Data

Mass Spectrometry (MS)

The most significant difference in the characterization of the ¹³C₅-labeled compound will be observed in its mass spectrum.

Ion	m/z (Unlabeled)	m/z (¹³C₅-Labeled)	Fragmentation Pattern
[M+H]⁺	268	273	Protonated molecular ion
[Adenine+H]⁺	136	136	Corresponds to the adenine base
[Ribose moiety]⁺	Varies	Varies (+5 Da)	Fragments corresponding to the labeled ribose will show a 5 Da mass shift

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹³C NMR spectrum will be the most informative for confirming the isotopic labeling.

Nucleus	Unlabeled Adenosine (Chemical Shift δ, ppm)	Expected for ¹³C₅-Labeled Moiety
¹H NMR	Similar chemical shifts to unlabeled, but with additional ¹³C-¹H coupling constants.
C1'-H: ~5.9	Doublet of doublets due to coupling with C1' and C2'
C2'-H: ~4.6	Complex multiplets due to coupling with neighboring protons and ¹³C
C3'-H: ~4.3	Complex multiplets
C4'-H: ~4.1	Complex multiplets
C5'-H: ~3.7, 3.6	Complex multiplets
¹³C NMR	C1': ~90	Signal will be significantly enhanced and will show ¹³C-¹³C coupling.
C2': ~75	Signal will be significantly enhanced and will show ¹³C-¹³C coupling.
C3': ~71	Signal will be significantly enhanced and will show ¹³C-¹³C coupling.
C4': ~87	Signal will be significantly enhanced and will show ¹³C-¹³C coupling.
C5': ~62	Signal will be significantly enhanced and will show ¹³C-¹³C coupling.
Adenine C2: ~152	Unaffected
Adenine C4: ~149	Unaffected
Adenine C5: ~119	Unaffected
Adenine C6: ~156	Unaffected
Adenine C8: ~140	Unaffected

Logical Relationship Diagram

The following diagram illustrates the logical steps involved in the characterization process.

Caption: Logical flow for the structural confirmation of the final product.

Conclusion

This technical guide outlines a robust and well-established synthetic pathway for the preparation of 2',3'-O-Isopropylideneadenosine-¹³C₅. The detailed experimental protocols and expected characterization data provide a solid foundation for researchers to synthesize and verify this important isotopically labeled compound for their specific applications in drug development and biomedical research. The use of standard organic chemistry techniques makes this synthesis accessible to laboratories equipped for multi-step organic synthesis.

Physicochemical Properties of 13C5-Labeled Isopropylideneadenosine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Core Physicochemical Properties

The introduction of five 13C atoms into the ribose moiety of isopropylideneadenosine primarily affects its molecular weight. Other physicochemical properties such as melting point, solubility, and chromatographic behavior are expected to show negligible changes.

General Properties of Isopropylideneadenosine

The following table summarizes the known physicochemical properties of unlabeled 2',3'-O-isopropylideneadenosine. These values serve as a baseline for its 13C5-labeled analogue.

Property	Value	Source
Appearance	White to off-white crystalline powder	[1][2]
Molecular Formula	C₁₃H₁₇N₅O₄	[1][3]
Molecular Weight	307.31 g/mol	[1][3]
Melting Point	221-222 °C	[1][2][4]
Optical Activity	[α]20/D -98.5° (c = 1 in dioxane)
Solubility	Slightly soluble in Dioxane, DMSO, and Methanol	[1]
Storage Temperature	Room Temperature, in a dry and dark place	[1]

Expected Properties of 13C5-Labeled Isopropylideneadenosine

The key difference in the physicochemical properties of 13C5-labeled isopropylideneadenosine will be its molecular weight. The addition of five neutrons (the difference between 13C and 12C) increases the molecular weight.

Property	Expected Value
Molecular Formula	¹³C₅C₈H₁₇N₅O₄
Molecular Weight	312.31 g/mol

Key Identifiers

For unambiguous identification and sourcing, the following identifiers for unlabeled 2',3'-O-isopropylideneadenosine are provided.

Identifier	Value	Source
CAS Number	362-75-4	[1][3]
EC Number	206-650-3
MDL Number	MFCD00005756	[1]
PubChem Substance ID	24895967

Spectroscopic Analysis

The 13C5 labeling will have a predictable and significant impact on the mass spectrometry and Nuclear Magnetic Resonance (NMR) spectra of isopropylideneadenosine.

Mass Spectrometry

In a mass spectrum, the molecular ion peak (M+) for 13C5-labeled isopropylideneadenosine will be observed at a mass-to-charge ratio (m/z) that is 5 units higher than that of the unlabeled compound. For example, the mass of the molecular ion for the unlabeled compound is 307.[3] The expected molecular ion peak for the 13C5-labeled version would be at m/z 312.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The ¹H NMR spectrum of the 13C5-labeled compound is expected to be very similar to that of the unlabeled compound.[3] However, the carbon labeling will introduce additional couplings between the ¹³C and attached ¹H nuclei (¹J-CH and ²J-CH), leading to more complex splitting patterns for the protons on the ribose ring.

• ¹³C NMR: The ¹³C NMR spectrum will show significantly enhanced signals for the five labeled carbon atoms of the ribose moiety, providing a powerful tool for tracing the metabolism and binding of the molecule.

Experimental Workflows and Signaling Pathways

Isotopically labeled adenosine analogues are instrumental in studying adenosine receptor signaling. The following diagrams illustrate a typical experimental workflow for characterizing such a compound and a simplified representation of an adenosine receptor signaling pathway where it might be applied.

References

• 1. 2',3'-O-Isopropylideneadenosine | 362-75-4 [chemicalbook.com]
• 2. fishersci.com [fishersci.com]
• 3. 2',3'-O-Isopropylideneadenosine(362-75-4) 1H NMR spectrum [chemicalbook.com]
• 4. 2',3'-O-Isopropylideneadenosine | 362-75-4 | NI05151 [biosynth.com]

The Invisible Hand in Cellular Signaling: A Technical Guide to the Biological Functions of Isotope-Labeled Adenosine Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of the critical role isotope-labeled adenosine analogs play in modern biological research and drug discovery. By substituting specific atoms with their heavier, stable, or radioactive isotopes, these powerful tools allow for the precise tracking, quantification, and characterization of adenosine-mediated signaling pathways. This document details their applications, summarizes key quantitative data, provides experimental methodologies, and visualizes the complex biological and experimental processes involved.

Core Principles of Isotope-Labeled Adenosine Analogs

Adenosine is a ubiquitous purine nucleoside that modulates a vast array of physiological processes by activating four subtypes of G protein-coupled receptors (GPCRs): A₁, A₂A, A₂B, and A₃.[1] The transient nature and low concentrations of endogenous adenosine make its study challenging. Isotope labeling overcomes this by introducing a detectable signature into adenosine analogs without significantly altering their biochemical properties.

• Stable Isotope Labeling (¹³C, ¹⁵N, ²H): These non-radioactive isotopes are primarily used as tracers in metabolic studies and as internal standards for highly accurate quantification by mass spectrometry (MS).[2][3] They are also indispensable in nuclear magnetic resonance (NMR) spectroscopy for elucidating the structure and dynamics of adenosine-binding molecules like RNA.[4]

• Radioisotope Labeling (³H, ¹¹C, ¹⁸F, ¹²⁵I): Radioactive isotopes are employed when high sensitivity is paramount. Tritium (³H) and Iodine-125 (¹²⁵I) are commonly used in in vitro radioligand binding assays and autoradiography.[5][6] Positron-emitting isotopes like Carbon-11 (¹¹C) and Fluorine-18 (¹⁸F) are crucial for in vivo imaging with Positron Emission Tomography (PET), enabling the non-invasive study of adenosine receptor distribution and occupancy in living subjects.[7][8]

The choice of isotope depends on the specific application, required sensitivity, and the desired temporal and spatial resolution.

Applications in Research and Drug Development

Isotope-labeled adenosine analogs are instrumental across various stages of biomedical research:

• Target Identification and Validation: Radiolabeled analogs are used to map the distribution and density of adenosine receptor subtypes in different tissues and disease states.[6][7]

• Pharmacology and Drug Screening: Radioligand binding assays are the gold standard for determining the affinity (Kᵢ) and selectivity of novel drug candidates for adenosine receptors.[5][9]

• Pharmacokinetics and Metabolism: Isotope-labeled compounds, including both stable and radioactive versions, are used to trace the absorption, distribution, metabolism, and excretion (ADME) of drug candidates.[10]

• In Vivo Imaging and Diagnostics: PET imaging with radiolabeled adenosine analogs allows for the non-invasive quantification of receptor occupancy by therapeutic drugs and can serve as a diagnostic tool for neurological and cardiovascular diseases.[7][8][11]

• Structural Biology: ¹³C and ¹⁵N-labeled adenosine analogs are incorporated into RNA to study its three-dimensional structure and conformational dynamics, providing insights into riboswitch function and RNA-ligand interactions.[4]

• Metabolomics: Stable isotope-labeled adenosine is used to trace metabolic pathways and quantify endogenous adenosine levels in biological samples with high accuracy.[12][13]

Quantitative Data: Receptor Binding Affinities

The affinity of various adenosine analogs for the four receptor subtypes is a critical parameter in their use as research tools and in the development of selective therapeutics. The following tables summarize the binding affinities (Kᵢ values in nM) for a selection of commonly used and investigational adenosine receptor ligands, including some that are available in radiolabeled forms.

Table 1: Binding Affinities (Kᵢ, nM) of Selected Adenosine Receptor Agonists

Compound	A₁ (human/rat)	A₂A (human/rat)	A₂B (human)	A₃ (human/rat)	Reference(s)
Adenosine	~70 (rat)	~150 (rat)	5100 (rat)	6500 (rat)	[14]
NECA	10 (rat)	10 (rat)	25 nM (radioligand)	-	[5][11]
CPA	0.8 (rat)	400 (rat)	-	-	[5][15]
CCPA	0.6 (rat)	1500 (rat)	-	35 (antagonist)	[15]
CGS 21680	2850 (rat)	21 (rat)	-	>10,000	[5]
[¹²⁵I]AB-MECA	-	-	-	0.1 nM (radioligand)	[11]
IB-MECA	50-fold selective vs A₁/A₂A	50-fold selective vs A₁/A₂A	-	2.9	[14][16]
2-Cl-IB-MECA	2500-fold selective vs A₁ (rat)	1400-fold selective vs A₂A (rat)	-	3.5	[14][16]

Table 2: Binding Affinities (Kᵢ, nM) of Selected Adenosine Receptor Antagonists

Compound	A₁ (human/rat)	A₂A (human/rat)	A₂B (human)	A₃ (human/rat)	Reference(s)
[³H]DPCPX	0.5 nM (radioligand)	-	-	-	[11]
[³H]ZM241385	-	0.8 nM (radioligand)	-	-	[11]
PPY1 ([¹⁸F]PPY1)	>1000	5.3	-	-	[9][17]
PPY2 ([¹⁸F]PPY2)	540	2.1	-	-	[9][17]
Tozadenant	2000	2.2	-	>10000	[18]
[¹⁸F]MNI-444	260-fold selective vs A₁	1.0	-	-	[7]

Signaling Pathways and Experimental Workflows

Visualizing the complex interplay of adenosine receptors with intracellular signaling cascades and the workflows of key experimental techniques is essential for a comprehensive understanding.

Adenosine Receptor Signaling Pathways

Adenosine receptors modulate cellular function primarily through their interaction with heterotrimeric G proteins. A₁ and A₃ receptors typically couple to Gᵢ/Gₒ proteins, leading to the inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP) levels.[1] Conversely, A₂A and A₂B receptors primarily couple to Gₛ proteins, which activate adenylyl cyclase and increase cAMP production.[1] The A₂B receptor is also known to couple to Gᵩ proteins, activating the phospholipase C (PLC) pathway.[4]

Figure 1. Adenosine Receptor G Protein Coupling and Downstream Signaling.

Experimental Workflow: LC-MS/MS Quantification

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the benchmark for accurate quantification of adenosine in biological matrices. The use of a stable isotope-labeled internal standard (e.g., ¹³C₅-adenosine) is critical for correcting for matrix effects and variations in sample processing and instrument response.

Figure 2. Workflow for Adenosine Quantification by LC-MS/MS.

Experimental Workflow: In Vivo PET Imaging

PET imaging with radiolabeled adenosine analogs provides a dynamic, non-invasive window into receptor pharmacology in living systems. The workflow involves several specialized steps from radiotracer production to image analysis.

Figure 3. General Workflow for a Preclinical PET Imaging Study.

Detailed Experimental Protocols

This section provides condensed methodologies for key experiments involving isotope-labeled adenosine analogs, based on published protocols.

Protocol: Quantification of Adenosine by LC-MS/MS

This protocol is adapted from methods utilizing a stable isotope-labeled internal standard for accurate quantification.[1][19][20]

• Sample Preparation:

  • To 0.5 mL of blood or plasma, immediately add 1.5 mL of ice-cold acetonitrile containing a known concentration of the internal standard (e.g., ¹³C₁₀,¹⁵N₅-adenosine at 90 ng/mL).[19]

  • Vortex the mixture vigorously to precipitate proteins.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase.

• LC-MS/MS Analysis:

  • Chromatography:

    • Column: C18 reversed-phase column (e.g., Luna C-18(2), 150 x 2.0 mm).[1]

    • Mobile Phase A: 25 mM ammonium acetate in water.[1]

    • Mobile Phase B: Acetonitrile.[1]

    • Flow Rate: 0.2 mL/min.[1]

    • Gradient: Isocratic or a shallow gradient optimized for separation from other nucleosides.

  • Mass Spectrometry:

    • Ionization Mode: Electrospray Ionization (ESI), positive or negative mode.

    • Analysis Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions:

      • Adenosine: e.g., m/z 268.2 → 136.1.[21][22]

      • ¹³C₅-Adenosine IS: e.g., m/z 273.2 → 136.2.[1]

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio of unlabeled adenosine to the isotope-labeled internal standard against the concentration of adenosine standards.

  • Calculate the concentration of adenosine in the unknown samples by interpolating their peak area ratios from the calibration curve.

Protocol: In Vitro Autoradiography for Adenosine Receptors

This protocol outlines the steps for localizing adenosine receptors in tissue sections using a radiolabeled ligand.[6][23]

• Tissue Preparation:

  • Cryo-section frozen tissue (e.g., rat brain) at 10-20 µm thickness and thaw-mount onto gelatin-coated slides.

  • Store slides at -80°C until use.

• Binding Assay:

  • Bring slides to room temperature.

  • Pre-incubate slides for 30 minutes at room temperature in a buffer (e.g., 50 mM Tris-HCl, pH 7.4) containing adenosine deaminase (ADA, 2 U/mL) to remove endogenous adenosine.

  • Incubate slides with the radioligand (e.g., 0.7 nM [¹²⁵I]AB-MECA for A₃ receptors) in a fresh binding buffer.[23]

  • For non-specific binding determination, incubate an adjacent set of slides in the same solution plus a high concentration (e.g., 10 µM) of a non-labeled, selective antagonist.

  • Incubate for 60-120 minutes at room temperature.

• Washing and Drying:

  • Wash the slides in ice-cold buffer (e.g., 2 x 10 minutes) to remove unbound radioligand.

  • Perform a quick dip in ice-cold deionized water to remove buffer salts.

  • Dry the slides rapidly under a stream of cool, dry air.

• Imaging:

  • Appose the dried slides to a phosphor imaging screen or autoradiographic film along with calibrated radioactive standards.

  • Expose for a duration determined by the isotope and its specific activity (hours to weeks).

  • Scan the imaging plate or develop the film to visualize the distribution and density of the radioligand binding sites.

Protocol: Site-Specific Isotope Labeling of RNA for NMR Studies

This chemo-enzymatic approach allows for the incorporation of a single ¹³C/¹⁵N-labeled adenosine at a specific site within a large RNA molecule for detailed NMR analysis.[19][24]

• Preparation of RNA Fragments:

  • Synthesize two RNA fragments via in vitro transcription using T7 RNA polymerase:

    • An unlabeled "5'-RNA fragment."

    • A "3'-RNA fragment" that is transcribed using a high concentration of ¹³C/¹⁵N-labeled AMP and lower concentrations of the other three unlabeled NTPs. This exploits the preference of T7 polymerase to initiate with a monophosphate, resulting in a 5'-labeled 3'-RNA fragment.[19]

  • Purify both RNA fragments using denaturing polyacrylamide gel electrophoresis (PAGE) or HPLC.

• Ligation:

  • Anneal the purified 5'- and 3'-RNA fragments to a complementary DNA splint oligonucleotide.

  • Ligate the two RNA fragments using T4 DNA ligase.

  • Purify the final, full-length, site-specifically labeled RNA product via denaturing PAGE or HPLC.

• NMR Spectroscopy:

  • Dissolve the purified, labeled RNA in a suitable NMR buffer.

  • Acquire heteronuclear NMR experiments (e.g., ¹H,¹³C-HSQC) on a high-field spectrometer (e.g., 600 MHz or higher).[19]

  • The signals from the single labeled adenosine will be distinct and readily assignable, allowing for detailed analysis of its local structure and dynamics even within a large RNA molecule.[19]

Conclusion

Isotope-labeled adenosine analogs are indispensable tools in pharmacology, medicinal chemistry, and molecular biology. They provide the sensitivity and specificity required to dissect the complex roles of adenosine signaling in health and disease. From quantifying receptor-ligand interactions with picomolar precision to visualizing receptor dynamics in the living brain, these analogs empower researchers to ask and answer fundamental biological questions. The continued development of novel labeled compounds and advanced analytical techniques promises to further illuminate the intricate world of purinergic signaling, paving the way for the next generation of therapeutics targeting the adenosine system.

References

• 1. Allosteric interactions at adenosine A1 and A3 receptors: new insights into the role of small molecules and receptor dimerization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Selective 13C labeling of nucleotides for large RNA NMR spectroscopy using an E. coli strain disabled in the TCA cycle - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Purely enzymatic incorporation of an isotope-labeled adenine into RNA for the study of conformational dynamics by NMR | bioRxiv [biorxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | In Vivo Positron Emission Tomography Imaging of Adenosine A2A Receptors [frontiersin.org]
• 8. eurekaselect.com [eurekaselect.com]
• 9. Development of 18F-Labeled Radiotracers for PET Imaging of the Adenosine A2A Receptor: Synthesis, Radiolabeling and Preliminary Biological Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Quantifying the effects of long-range 13C-13C dipolar coupling on measured relaxation rates in RNA: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 11. Recent developments in adenosine receptor ligands and their potential as novel drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Application of Liquid Chromatography Coupled to Mass Spectrometry for Direct Estimation of the Total Levels of Adenosine and Its Catabolites in Human Blood - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | A liquid chromatography-tandem mass spectrometry based method for the quantification of adenosine nucleotides and NAD precursors and products in various biological samples [frontiersin.org]
• 14. A Binding Kinetics Study of Human Adenosine A3 Receptor Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Development of 18F-Labeled Radiotracers for PET Imaging of the Adenosine A2A Receptor: Synthesis, Radiolabeling and Preliminary Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. [³⁵S]GTPγS binding as an index of total G-protein and Gα-subtype-specific activation by GPCRs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Adenosine receptor PET imaging in human brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. Enzymatic incorporation of an isotope-labeled adenine into RNA for the study of conformational dynamics by NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 20. med.und.edu [med.und.edu]
• 21. Quantitative analysis of adenosine using Liquid Chromatography/Atmospheric Pressure Chemical Ionization - tandem Mass Spectrometry (LC/APCI-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Quantitative analysis of adenosine using liquid chromatography/atmospheric pressure chemical ionization-tandem mass spectrometry (LC/APCI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Agonist-stimulated [35S]GTPgammaS binding in brain modulation by endogenous adenosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Solid-Phase Chemical Synthesis of Stable Isotope-Labeled RNA to Aid Structure and Dynamics Studies by NMR Spectroscopy | MDPI [mdpi.com]

Exploring Metabolic Pathways with 2',3'-O-Isopropylideneadenosine-¹³C₅: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the application of 2',3'-O-Isopropylideneadenosine-¹³C₅ for tracing metabolic pathways. This stable isotope-labeled compound serves as a powerful tool for elucidating the complex network of biochemical reactions involving adenosine and its derivatives, which are central to cellular energy metabolism, signaling, and nucleic acid synthesis.

Introduction to 2',3'-O-Isopropylideneadenosine-¹³C₅

2',3'-O-Isopropylideneadenosine is a protected form of adenosine, a fundamental nucleoside in all living organisms. The isopropylidene group protects the 2' and 3' hydroxyl groups of the ribose sugar, enhancing its stability and facilitating its use as a precursor in chemical synthesis.[1][2] The ¹³C₅ designation indicates that five carbon atoms in the ribose moiety are replaced with the stable isotope Carbon-13. This labeling allows for the precise tracking of the molecule and its metabolic products through various biochemical pathways using techniques like mass spectrometry (MS) and nuclear magnetic resonance (NMR).[3]

The primary application of 2',3'-O-Isopropylideneadenosine-¹³C₅ lies in metabolic flux analysis, a powerful technique to quantify the rates of metabolic reactions. By introducing this labeled compound into a biological system (e.g., cell culture or in vivo models), researchers can trace the incorporation of the ¹³C atoms into downstream metabolites. This provides a dynamic view of metabolic activity, offering insights into cellular physiology in both healthy and diseased states.[4][5]

Core Principles of ¹³C Metabolic Tracing

Stable isotope tracing is a fundamental technique for investigating metabolic pathways.[6] The core principle involves supplying a biological system with a substrate, in this case, 2',3'-O-Isopropylideneadenosine, that is enriched with a stable isotope like ¹³C. As the cells metabolize this labeled substrate, the ¹³C atoms are incorporated into various downstream metabolites. Analytical techniques such as liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS) are then used to detect and quantify the mass shift in these metabolites due to the presence of ¹³C.[7] This allows for the identification of active metabolic pathways and the relative contribution of the tracer to different metabolic pools.[5]

The experimental workflow for a typical ¹³C tracing experiment is outlined below:

Caption: General workflow for a ¹³C metabolic tracing experiment.

Presumed Metabolic Pathways of 2',3'-O-Isopropylideneadenosine

Upon cellular uptake, the protective isopropylidene group of 2',3'-O-Isopropylideneadenosine is expected to be cleaved by cellular enzymes, releasing adenosine-¹³C₅. This labeled adenosine can then enter several key metabolic pathways:

• Salvage Pathway: Adenosine can be phosphorylated by adenosine kinase to form adenosine monophosphate (AMP), which is then further phosphorylated to ADP and ATP, the primary energy currency of the cell.

• Deamination: Adenosine can be deaminated by adenosine deaminase to form inosine, which is a precursor for other purine nucleotides.

• Nucleic Acid Synthesis: Labeled adenosine triphosphate (ATP) can be incorporated into RNA and, after conversion to deoxyadenosine triphosphate (dATP), into DNA.

The diagram below illustrates the central metabolic fate of adenosine.

Caption: Key metabolic pathways of adenosine.

Experimental Protocols

The following are generalized protocols for in vitro and in vivo metabolic tracing experiments using 2',3'-O-Isopropylideneadenosine-¹³C₅. Researchers should optimize these protocols for their specific experimental systems.

In Vitro ¹³C Labeling in Cell Culture

This protocol is adapted from general procedures for stable isotope tracing in cultured cells.[8]

Materials:

• Cells of interest

• Appropriate cell culture medium

• 2',3'-O-Isopropylideneadenosine-¹³C₅

• Phosphate-buffered saline (PBS), ice-cold

• Methanol, ice-cold

• Liquid nitrogen

• Cell scraper

Procedure:

• Cell Seeding: Seed cells in multi-well plates and grow to the desired confluency (typically 70-80%).

• Tracer Introduction: Prepare a stock solution of 2',3'-O-Isopropylideneadenosine-¹³C₅ in a suitable solvent (e.g., DMSO or sterile water) and dilute it into the cell culture medium to the final desired concentration.

• Labeling: Remove the existing medium from the cells and replace it with the ¹³C-labeled medium.

• Incubation: Incubate the cells for a defined period (time-course experiments are recommended to monitor the dynamics of label incorporation).

• Metabolic Quenching: To halt metabolic activity, rapidly wash the cells with ice-cold PBS.

• Metabolite Extraction: Add a pre-chilled extraction solvent (e.g., 80% methanol) to the cells and incubate at -80°C for at least 15 minutes.

• Cell Lysis and Collection: Scrape the cells and collect the cell lysate.

• Centrifugation: Centrifuge the lysate to pellet cell debris and collect the supernatant containing the metabolites.

• Sample Preparation for Analysis: Dry the supernatant under a stream of nitrogen or using a vacuum concentrator. The dried metabolites can then be reconstituted in a suitable solvent for LC-MS or GC-MS analysis.

In Vivo ¹³C Labeling in Animal Models

This protocol is a generalized approach based on in vivo stable isotope tracing methodologies.[9][10]

Materials:

• Animal model (e.g., mouse)

• Sterile 2',3'-O-Isopropylideneadenosine-¹³C₅ solution for injection or gavage

• Anesthesia

• Surgical tools for tissue collection

• Liquid nitrogen

• Homogenization buffer

Procedure:

• Tracer Administration: Administer the 2',3'-O-Isopropylideneadenosine-¹³C₅ solution to the animal via an appropriate route (e.g., intravenous injection, intraperitoneal injection, or oral gavage). The choice of administration route depends on the research question.[9]

• Time-Course: Allow the labeled compound to circulate and be metabolized for a predetermined amount of time.

• Tissue Collection: At the designated time point, euthanize the animal and rapidly dissect the tissues of interest.

• Flash Freezing: Immediately flash-freeze the collected tissues in liquid nitrogen to quench all metabolic activity.

• Tissue Homogenization: Homogenize the frozen tissue in a pre-chilled homogenization buffer.

• Metabolite Extraction: Perform a metabolite extraction from the tissue homogenate, for example, using a methanol-chloroform-water extraction method.

• Sample Preparation for Analysis: Process the metabolite extract for LC-MS or GC-MS analysis as described for the in vitro protocol.

Data Presentation and Analysis

The analysis of ¹³C tracing experiments generates large and complex datasets. Clear and structured presentation of this data is crucial for interpretation.

Quantitative Data Tables

Summarize key quantitative data in tables for easy comparison. This should include the fractional enrichment of ¹³C in key metabolites over time or across different experimental conditions.

Table 1: Fractional ¹³C Enrichment in Adenine Nucleotides in vitro

Time (hours)	Metabolite	M+1	M+2	M+3	M+4	M+5
1	AMP	0.05	0.12	0.25	0.40	0.18
1	ADP	0.02	0.08	0.15	0.30	0.10
1	ATP	0.01	0.05	0.10	0.20	0.05
6	AMP	0.10	0.25	0.45	0.15	0.05
6	ADP	0.08	0.20	0.40	0.20	0.12
6	ATP	0.06	0.15	0.35	0.25	0.19
24	AMP	0.05	0.15	0.30	0.30	0.20
24	ADP	0.04	0.12	0.28	0.32	0.24
24	ATP	0.03	0.10	0.25	0.35	0.27

M+n represents the mass isotopologue with n ¹³C atoms.

Data Interpretation

The mass isotopologue distribution (MID) provides detailed information about the labeling pattern of a metabolite. The fractional abundance of each isotopologue (M+0, M+1, M+2, etc.) can be used to infer the activity of different metabolic pathways. For example, the direct incorporation of the intact ribose from adenosine-¹³C₅ into AMP would result in a significant M+5 peak for AMP.

Conclusion

2',3'-O-Isopropylideneadenosine-¹³C₅ is a valuable tool for researchers investigating adenosine metabolism. Its protected and labeled nature allows for precise tracing of the metabolic fate of adenosine in various biological systems. The methodologies outlined in this guide provide a framework for designing and conducting robust metabolic tracing experiments. The resulting data can provide unprecedented insights into the role of adenosine in health and disease, potentially identifying new targets for therapeutic intervention.

References

• 1. chemimpex.com [chemimpex.com]
• 2. nbinno.com [nbinno.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Profiling the metabolism of human cells by deep 13C labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A roadmap for interpreting 13C metabolite labeling patterns from cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Metabolic pathway confirmation and discovery through (13)C-labeling of proteinogenic amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. escholarship.org [escholarship.org]
• 10. Stable isotope tracing to assess tumor metabolism in vivo | Springer Nature Experiments [experiments.springernature.com]

An In-depth Technical Guide to the 13C NMR Spectrum of 2',3'-O-Isopropylideneadenosine-13C5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the 13C Nuclear Magnetic Resonance (NMR) spectrum of 2',3'-O-Isopropylideneadenosine, with a focus on its 13C5 isotopologue. This document details the expected chemical shifts, a generalized experimental protocol for data acquisition, and explores the relevant metabolic and signaling pathways of adenosine and its analogues.

Data Presentation: 13C NMR Chemical Shifts

The following table summarizes the 13C NMR chemical shifts for 2',3'-O-Isopropylideneadenosine. The data for the unlabeled compound is presented as a reference, as the shifts for the 13C5 labeled analogue are expected to be very similar, with minor variations due to isotope effects. The primary distinction of the 13C5 spectrum would be the observation of signals for all carbon atoms due to enrichment. For comparative purposes, the 13C NMR chemical shifts for the parent molecule, adenosine, are also included.

Carbon Atom	2',3'-O-Isopropylideneadenosine Chemical Shift (ppm)	Adenosine Chemical Shift (ppm)[1]
Adenine Moiety
C2	152.9	155.3
C4	148.8	121.9
C5	120.0	158.43
C6	156.0	151.2
C8	140.4	73.42
Ribose Moiety
C1'	91.0	91.07
C2'	85.3	76.43
C3'	81.6	88.63
C4'	87.2	64.27
C5'	62.1	-
Isopropylidene Moiety
C(CH3)2	113.8	-
CH3 (syn)	27.2	-
CH3 (anti)	25.4	-

Experimental Protocols

A generalized experimental protocol for acquiring a high-quality 13C NMR spectrum of a nucleoside analogue like 2',3'-O-Isopropylideneadenosine-13C5 is provided below. This protocol is a composite of standard laboratory practices.[2][3][4][5]

1. Sample Preparation:

• Sample Purity: Ensure the sample of 2',3'-O-Isopropylideneadenosine-13C5 is of high purity to avoid interference from impurities in the spectrum.

• Solvent Selection: Choose a deuterated solvent that readily dissolves the sample. Dimethyl sulfoxide-d6 (DMSO-d6) or methanol-d4 (CD3OD) are common choices for nucleosides.

• Concentration: Prepare a solution with a concentration of 10-50 mg of the compound in 0.5-0.7 mL of the deuterated solvent.

• Reference Standard: Tetramethylsilane (TMS) is typically used as an internal reference standard for chemical shifts (0 ppm).

2. NMR Instrument Parameters (based on a 400-600 MHz spectrometer):

• Nucleus: 13C

• Experiment: 1D 13C NMR with proton decoupling (e.g., zgpg30 or a similar pulse program).

• Spectral Width (SW): Approximately 200-250 ppm, centered around 100-120 ppm to encompass the expected chemical shift range.

• Acquisition Time (AQ): 1-2 seconds.

• Relaxation Delay (D1): 2-5 seconds. A longer delay may be necessary for quaternary carbons to ensure full relaxation and more accurate integration, though quantitative analysis is not the primary goal of this experiment.

• Number of Scans (NS): Due to the low natural abundance of 13C (for unlabeled samples) and often lower sensitivity, a larger number of scans is typically required, ranging from several hundred to several thousand, to achieve an adequate signal-to-noise ratio. For a 13C labeled sample, fewer scans will be necessary.

• Temperature: Standard probe temperature (e.g., 298 K or 25 °C).

3. Data Processing:

• Fourier Transformation: Apply an exponential multiplication (line broadening) of 1-2 Hz to improve the signal-to-noise ratio before Fourier transformation.

• Phasing and Baseline Correction: Manually phase the spectrum and apply a baseline correction to ensure accurate peak picking and integration.

• Referencing: Calibrate the chemical shift scale by setting the TMS signal to 0.0 ppm or by referencing to the known chemical shift of the deuterated solvent.

Mandatory Visualizations

The following diagrams illustrate the key biological pathways in which adenosine and its analogues, such as 2',3'-O-Isopropylideneadenosine, are involved.

Caption: Adenosine Metabolism Pathway

Caption: Adenosine Signaling Pathways

Caption: 13C NMR Experimental Workflow

References

• 1. bmse000061 Adenosine at BMRB [bmrb.io]
• 2. chem.uiowa.edu [chem.uiowa.edu]
• 3. sc.edu [sc.edu]
• 4. organicchemistrydata.org [organicchemistrydata.org]
• 5. epfl.ch [epfl.ch]

In-Depth Technical Guide: Mass Spectrometry Analysis of 2',3'-O-Isopropylideneadenosine-¹³C₅

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometry analysis of 2',3'-O-Isopropylideneadenosine-¹³C₅, a critical isotopically labeled internal standard used in quantitative bioanalytical studies. This document outlines detailed experimental protocols, predicted fragmentation patterns, and quantitative data to facilitate its application in research and drug development.

Introduction

2',3'-O-Isopropylideneadenosine is a derivative of adenosine where the 2' and 3' hydroxyl groups of the ribose sugar are protected by an isopropylidene group. The ¹³C₅-labeled version serves as an ideal internal standard for liquid chromatography-mass spectrometry (LC-MS) based quantification of adenosine and its analogs in complex biological matrices. Its identical physicochemical properties to the unlabeled analyte, coupled with a distinct mass shift, ensure accurate and precise quantification by correcting for matrix effects and variations in sample processing.

Physicochemical Properties and Mass Spectrometric Data

The incorporation of five ¹³C atoms into the adenosine moiety of 2',3'-O-Isopropylideneadenosine results in a predictable mass shift, which is fundamental for its use as an internal standard.

Property	Unlabeled 2',3'-O-Isopropylideneadenosine	2',3'-O-Isopropylideneadenosine-¹³C₅ (Predicted)
Molecular Formula	C₁₃H₁₇N₅O₄	C₈¹³C₅H₁₇N₅O₄
Monoisotopic Mass	307.1284 g/mol	312.1452 g/mol
[M+H]⁺ (m/z)	308.1357	313.1525

Predicted Mass Spectra and Fragmentation Patterns

The mass spectrum of 2',3'-O-Isopropylideneadenosine is characterized by specific fragmentation patterns. For the ¹³C₅-labeled analog, these fragments will exhibit a +5 Da mass shift, assuming the ¹³C atoms are within the adenine base.

Predicted Key Fragment Ions

Fragment Ion	Description	Unlabeled m/z	¹³C₅-labeled m/z (Predicted)
[M+H]⁺	Protonated molecular ion	308.1	313.2
[M+H - C₃H₆O]⁺	Loss of the isopropylidene group as acetone	250.1	255.1
[Adenine+H]⁺	Protonated adenine base	136.1	141.1
[Ribose fragment]⁺	Fragment of the protected ribose	173.1	173.1

Note: The predicted m/z values are based on the most common fragmentation pathways. Actual observed fragments may vary depending on the specific instrumentation and conditions used.

Experimental Protocols

A robust and reliable LC-MS/MS method is crucial for the accurate quantification of 2',3'-O-Isopropylideneadenosine and its unlabeled counterpart.

Sample Preparation

Given that adenosine and its derivatives are often analyzed in biological matrices such as plasma or cell lysates, a thorough sample preparation is necessary to remove interfering substances.

Protocol: Protein Precipitation

• To 100 µL of biological sample (e.g., plasma, cell lysate), add 300 µL of ice-cold acetonitrile containing the internal standard, 2',3'-O-Isopropylideneadenosine-¹³C₅, at a known concentration.

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a new microcentrifuge tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography (LC) Conditions

Parameter	Recommended Conditions
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	5% B to 95% B over 5 minutes, hold for 2 minutes, then re-equilibrate
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry (MS) Conditions

Parameter	Recommended Conditions
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr

Multiple Reaction Monitoring (MRM) Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
2',3'-O-Isopropylideneadenosine	308.1	136.1	20
2',3'-O-Isopropylideneadenosine-¹³C₅	313.2	141.1	20

Visualizations

Experimental Workflow

Caption: LC-MS/MS workflow for the analysis of 2',3'-O-Isopropylideneadenosine.

Predicted Fragmentation Pathway

Caption: Predicted fragmentation of 2',3'-O-Isopropylideneadenosine-¹³C₅.

Conclusion

This technical guide provides a foundational framework for the mass spectrometric analysis of 2',3'-O-Isopropylideneadenosine-¹³C₅. The detailed protocols and predicted fragmentation data serve as a valuable resource for researchers and scientists in the fields of pharmacology, metabolomics, and drug development. The use of this stable isotope-labeled internal standard is paramount for achieving high-quality, reproducible, and accurate quantitative results in complex biological matrices.

Navigating the Nuances of Stability and Storage for 2',3'-O-Isopropylideneadenosine-¹³C₅: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for 2',3'-O-Isopropylideneadenosine-¹³C₅, a crucial isotopically labeled intermediate in pharmaceutical research and biochemical studies. Addressed to researchers, scientists, and drug development professionals, this document synthesizes available data to ensure the compound's integrity and promote reproducible experimental outcomes. While specific stability data for the ¹³C₅ labeled variant is limited, this guide extrapolates from data on the unlabeled analogue and general principles for isotopically labeled nucleosides.

Summary of Key Stability and Storage Parameters

Proper storage is paramount to maintaining the chemical and isotopic purity of 2',3'-O-Isopropylideneadenosine-¹³C₅. The following table summarizes the recommended conditions based on available data for the unlabeled compound and similar isotopically labeled molecules.

Parameter	Recommendation	Source	Remarks
Long-Term Storage (Solid)	-20°C	General practice for labeled nucleosides[1]	For extended periods, colder temperatures are advisable to minimize potential degradation.
10°C - 25°C (Room Temperature)	[2][3][4]	Data for unlabeled 2',3'-O-Isopropylideneadenosine. Acceptable for shorter durations.
Short-Term Storage (Solid)	Room Temperature	[3][4]	The compound is generally stable under normal laboratory conditions.[5]
Stock Solutions	-80°C (up to 6 months) or -20°C (up to 1 month)	[6]	Recommended for solutions of Adenosine-¹³C. Solvent choice may impact stability.
Container	Tightly closed, airtight container	[2][4][7]	To prevent moisture absorption and potential hydrolysis.
Atmosphere	Dry, well-ventilated place	[3][5]	Minimizes exposure to moisture and atmospheric contaminants.
Light Exposure	Store in the dark or in an opaque container.	General Precaution	While not explicitly stated, protection from light is a general best practice for complex organic molecules.
Incompatible Materials	Oxidizing agents	[5]	Avoid contact with strong oxidizing agents to prevent chemical degradation.

Recommended Handling and Storage Workflow

To ensure the longevity and reliability of 2',3'-O-Isopropylideneadenosine-¹³C₅, a systematic approach to handling and storage is essential. The following workflow outlines the best practices from receipt of the compound to its use in experiments.

Figure 1. Recommended workflow for handling and storage.

Potential Degradation Pathways

While 2',3'-O-Isopropylideneadenosine is stable under recommended conditions, exposure to harsh environments such as strong acids or bases can lead to degradation. Understanding these potential pathways is crucial for designing experiments and interpreting stability studies. The primary points of susceptibility are the isopropylidene acetal and the N-glycosidic bond.

Figure 2. Theoretical degradation pathways under harsh conditions.

General Experimental Protocol for Stability Assessment

For researchers wishing to conduct their own stability studies, the following general protocol can be adapted.

Objective: To assess the stability of 2',3'-O-Isopropylideneadenosine-¹³C₅ under specific conditions (e.g., temperature, humidity, light).

Materials:

• 2',3'-O-Isopropylideneadenosine-¹³C₅

• Calibrated analytical balance

• HPLC system with a suitable column (e.g., C18) and detector (e.g., UV-Vis or MS)

• Environmental chambers or incubators

• Appropriate solvents for sample preparation and HPLC mobile phase

Methodology:

• Initial Analysis (T=0):

  • Accurately weigh a sample of the compound.

  • Dissolve in a suitable solvent to a known concentration.

  • Analyze by HPLC to determine the initial purity and peak area. This serves as the baseline.

• Sample Storage:

  • Aliquot samples of the solid compound or solutions into appropriate vials.

  • Expose the samples to the desired stress conditions (e.g., elevated temperature, high humidity, specific light intensity).

  • Include control samples stored under recommended long-term conditions (-20°C, dark, dry).

• Time-Point Analysis:

  • At predetermined time intervals (e.g., 1 week, 1 month, 3 months), retrieve a sample from each condition.

  • Prepare the sample for analysis in the same manner as the T=0 sample.

  • Analyze by HPLC and compare the purity and peak area to the T=0 and control samples.

• Data Analysis:

  • Calculate the percentage of degradation by comparing the peak area of the parent compound at each time point to the initial peak area.

  • Identify any new peaks that may correspond to degradation products.

This generalized protocol provides a framework for generating quantitative stability data specific to the experimental conditions employed.

Conclusion

The stability of 2',3'-O-Isopropylideneadenosine-¹³C₅ is robust under recommended storage conditions. By adhering to the guidelines outlined in this technical guide, researchers can ensure the integrity of this valuable isotopic-labeled compound, leading to more accurate and reliable scientific findings. For critical applications, it is advisable to perform in-house stability testing to validate storage conditions and shelf-life under specific laboratory environments.

References

• 1. jenabioscience.com [jenabioscience.com]
• 2. 2',3'-O-Isopropylideneadenosine | 362-75-4 | NI05151 [biosynth.com]
• 3. echemi.com [echemi.com]
• 4. aurora-biotech.com [aurora-biotech.com]
• 5. fishersci.com [fishersci.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]

Unlocking Cellular Secrets: A Technical Guide to the Applications of 13C5 Labeled Nucleosides in Research

For Immediate Release

A comprehensive guide for researchers, scientists, and drug development professionals on the multifaceted applications of 13C5 labeled nucleosides. This document details their use in metabolic flux analysis, RNA modification dynamics, structural biology, and drug development, providing in-depth experimental protocols, quantitative data, and visual workflows.

The advent of stable isotope labeling has revolutionized our ability to probe the intricate workings of the cell. Among these powerful tools, 13C5 labeled nucleosides, in which the five carbons of the ribose sugar are replaced with the heavy isotope of carbon (¹³C), have emerged as indispensable tracers for a wide array of research applications. Their unique isotopic signature allows for the precise tracking and quantification of nucleoside metabolism and incorporation into nucleic acids, providing unprecedented insights into cellular physiology and disease. This technical guide explores the core applications of 13C5 labeled nucleosides, offering detailed methodologies and data to empower researchers in their scientific endeavors.

Metabolic Flux Analysis: Mapping the Cellular Economy

Metabolic flux analysis (MFA) is a powerful technique used to quantify the rates (fluxes) of metabolic pathways within a cell.[1][2][3][4] By introducing 13C labeled substrates, such as glucose or glutamine which are precursors to nucleosides, researchers can trace the flow of carbon atoms through the metabolic network. 13C5 labeled nucleosides and their precursors are instrumental in elucidating the dynamics of nucleotide biosynthesis and its contribution to central carbon metabolism, particularly in cancer research where metabolic reprogramming is a hallmark of the disease.[5][6][7][8]

Quantitative Data: Metabolic Flux Rates in Cancer Cell Lines

The following table summarizes relative metabolic flux rates determined in different cancer cell lines using 13C labeling experiments. These studies highlight the altered metabolic pathways in cancer, which can be further investigated using 13C5 labeled nucleosides to specifically probe nucleotide metabolism.

Cell Line	Pathway	Relative Flux (Compared to Control/Normal)	Reference
SFxL	Pyruvate Dehydrogenase (PDH)	High	[9]
SFxL	Pyruvate Carboxylase (PC)	Low	[9]
H460	PDH	Low	[9]
H460	PC	High	[9]
Various	Glycolysis	Increased	[2]
Various	Upper TCA Cycle	Decreased	[2]
Various	Lactate Production	Increased (in some cancer types)	[2]

Experimental Protocol: 13C Metabolic Flux Analysis (MFA)

This protocol provides a generalized workflow for conducting a 13C-MFA experiment in cultured mammalian cells.

1. Cell Culture and Isotope Labeling:

• Culture cells in a chemically defined medium.
• Replace the standard carbon source (e.g., glucose) with its 13C-labeled counterpart (e.g., [U-¹³C]-glucose).
• Incubate the cells for a sufficient period to achieve isotopic steady state, where the labeling of intracellular metabolites is constant. This is typically determined empirically for each cell line and experimental condition.

2. Metabolite Extraction:

• Rapidly quench metabolic activity by, for example, aspirating the medium and adding ice-cold 80% methanol.
• Scrape the cells and collect the cell suspension.
• Centrifuge to pellet the cell debris and collect the supernatant containing the metabolites.

3. Sample Analysis by Mass Spectrometry (MS):

• Dry the metabolite extract, for instance, under a stream of nitrogen.
• Derivatize the metabolites to improve their volatility and chromatographic separation for Gas Chromatography-Mass Spectrometry (GC-MS) analysis.
• Analyze the samples using GC-MS or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the mass isotopomer distribution (MID) of key metabolites, including those derived from nucleosides.

4. Data Analysis and Flux Calculation:

• Use specialized software (e.g., INCA, Metran) to fit the measured MIDs to a metabolic network model.
• The software performs an iterative optimization to estimate the intracellular metabolic fluxes that best explain the experimental data.
• Perform a statistical analysis, such as a chi-squared test, to assess the goodness-of-fit of the model.

Visualizing the Workflow: 13C-MFA Experimental Workflow

Caption: A schematic overview of the key steps in a 13C Metabolic Flux Analysis experiment.

RNA Modification Dynamics: The Epitranscriptome in Motion

The "epitranscriptome" refers to the landscape of chemical modifications on RNA molecules that play crucial roles in regulating gene expression. Techniques like Nucleic Acid Isotope Labeling coupled with Mass Spectrometry (NAIL-MS) utilize 13C labeled nucleosides to track the turnover and dynamics of these modifications.[10][11][12][13][14] This allows researchers to study the rates of RNA modification and demodification, providing insights into how cells respond to environmental stimuli and stress.[12]

Quantitative Data: RNA Modification Dynamics

While specific turnover rates are highly dependent on the cell type, RNA species, and the specific modification, studies have demonstrated the ability of NAIL-MS to quantify these dynamics. For example, a constant loss of modified nucleosides from original tRNAs has been observed over time, which is masked by a post-transcriptional methylation mechanism.[12] The table below conceptualizes the type of data that can be obtained, showing hypothetical turnover rates for a specific RNA modification under different conditions.

RNA Modification	Condition	Turnover Rate (arbitrary units)
m⁶A	Normal Growth	1.0
m⁶A	Oxidative Stress	1.5
m⁵C	Normal Growth	0.8
m⁵C	Oxidative Stress	0.6

Experimental Protocol: Nucleic Acid Isotope Labeling coupled with Mass Spectrometry (NAIL-MS)

This protocol outlines the general steps for a NAIL-MS experiment to study RNA modification dynamics.

1. Stable Isotope Labeling in Cell Culture:

• Grow cells in a medium containing a heavy isotope-labeled precursor for nucleosides (e.g., ¹³C-glucose or specific ¹³C₅-nucleosides).
• For pulse-chase experiments, cells are first grown in the "heavy" medium (pulse) and then switched to a "light" medium (chase) containing unlabeled precursors.

2. RNA Isolation and Digestion:

• Harvest cells at different time points during the chase period.
• Isolate total RNA or specific RNA species (e.g., mRNA, tRNA).
• Digest the RNA into individual nucleosides using a cocktail of enzymes such as nuclease P1 and alkaline phosphatase.

3. LC-MS/MS Analysis:

• Separate the nucleosides using liquid chromatography.
• Detect and quantify the light and heavy isotopologues of each modified and unmodified nucleoside using tandem mass spectrometry.

4. Data Analysis:

• Calculate the ratio of heavy to light isotopologues for each nucleoside at each time point.
• This ratio is used to determine the rate of turnover (synthesis and degradation) of the RNA molecules and their modifications.

Visualizing the Workflow: NAIL-MS Pulse-Chase Experiment

Caption: A flowchart illustrating the pulse-chase methodology used in NAIL-MS experiments.

Structural Biology: Illuminating Protein-RNA Interactions with NMR

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for determining the three-dimensional structures of biomolecules in solution. The use of 13C5-ribose labeled nucleosides in RNA synthesis is crucial for resolving spectral overlap and facilitating the assignment of NMR signals, especially in larger protein-RNA complexes.[15][16][17][18][19] This enables the detailed characterization of the interactions between proteins and RNA, which are fundamental to many cellular processes.

Experimental Protocol: NMR Spectroscopy of a Protein-RNA Complex with 13C Labeled RNA

The following is a generalized protocol for the structural analysis of a protein-RNA complex using NMR.

1. Preparation of Labeled RNA:

• Synthesize the RNA of interest using in vitro transcription with 13C-labeled nucleotide triphosphates (NTPs). Alternatively, for shorter RNAs, chemical synthesis using 13C5-ribose phosphoramidites can be employed.[15]
• Purify the labeled RNA to homogeneity.

2. Preparation of the Protein-RNA Complex:

• Express and purify the protein of interest, which may also be isotopically labeled (e.g., with ¹⁵N).
• Form the complex by titrating the labeled RNA into a solution of the protein (or vice versa) while monitoring the interaction using NMR.

3. NMR Data Acquisition:

• Acquire a suite of multidimensional NMR experiments (e.g., HSQC, NOESY, TOCSY) to assign the resonances of the protein and the RNA in the complex.
• Specific filtered/edited NOESY experiments are used to identify intermolecular contacts between the protein and the 13C-labeled RNA.

4. Structure Calculation and Refinement:

• Use the assigned chemical shifts and distance restraints from the NOESY experiments as input for structure calculation software (e.g., XPLOR-NIH, CYANA).
• Generate an ensemble of structures consistent with the experimental data and refine them to obtain a high-resolution model of the protein-RNA complex.

Visualizing the Logic: Protein-RNA Structure Determination by NMR

Caption: The logical flow for determining the 3D structure of a protein-RNA complex using NMR.

Drug Development: Tracing the Fate of Nucleoside Analogs

13C labeled nucleosides and their analogs are invaluable tools in drug development. They are used to study the absorption, distribution, metabolism, and excretion (ADME) and pharmacokinetic properties of nucleoside-based drugs.[20][21][22] By tracing the labeled drug, researchers can identify metabolic pathways, quantify drug exposure in different tissues, and understand the mechanisms of action and potential for drug-drug interactions.

Quantitative Data: Pharmacokinetic Parameters of Antiviral Nucleoside Analogs

The following table provides examples of key pharmacokinetic parameters for several antiviral nucleoside analogs. The use of 13C labeled versions of these drugs in preclinical and clinical studies is essential for obtaining such data.

Drug	Bioavailability (%)	Plasma Half-life (h)	Intracellular Half-life of Triphosphate (h)	Primary Elimination Route	Reference
Zidovudine	>60	~1.1	3-7	Hepatic glucuronidation, renal	[20]
Lamivudine	~86	~5-7	10.5-15.5	Renal	[20]
Abacavir	~83	~1.5	12-21	Hepatic	[20]
Tenofovir DF	~25 (fasting)	~17	>60	Renal	[23]

Visualizing the Pathway: Intracellular Activation of Nucleoside Reverse Transcriptase Inhibitors (NRTIs)

Caption: The sequential phosphorylation of a nucleoside analog to its active triphosphate form.

Conclusion

13C5 labeled nucleosides are versatile and powerful tools that have significantly advanced our understanding of fundamental biological processes and have practical applications in drug development. From elucidating complex metabolic networks and the dynamic nature of the epitranscriptome to revealing the atomic details of molecular interactions and the fate of therapeutic agents, these stable isotope tracers continue to be at the forefront of biomedical research. The methodologies and data presented in this guide provide a solid foundation for researchers to harness the full potential of 13C5 labeled nucleosides in their own investigations.

References

• 1. A functional analysis of 180 cancer cell lines reveals conserved intrinsic metabolic programs | Molecular Systems Biology [link.springer.com]
• 2. Flux estimation analysis systematically characterizes the metabolic shifts of the central metabolism pathway in human cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Studying metabolic flux adaptations in cancer through integrated experimental-computational approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 4. par.nsf.gov [par.nsf.gov]
• 5. A guide to 13C metabolic flux analysis for the cancer biologist - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Guide to 13C Metabolic Flux Analysis for the Cancer Biologist [isotope.com]
• 7. [PDF] A guide to 13C metabolic flux analysis for the cancer biologist | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Quantification of Modified Nucleosides in the Context of NAIL-MS | Springer Nature Experiments [experiments.springernature.com]
• 11. NAIL-MS reveals tRNA and rRNA hypomodification as a consequence of 5-fluorouracil treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 12. biorxiv.org [biorxiv.org]
• 13. researchgate.net [researchgate.net]
• 14. Analysis of RNA and its Modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Short, synthetic and selectively 13C-labeled RNA sequences for the NMR structure determination of protein–RNA complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Structure determination of protein/RNA complexes by NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. RNA Structure Determination by NMR | Springer Nature Experiments [experiments.springernature.com]
• 18. Applications of NMR to structure determination of RNAs large and small - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Structure of a Protein–RNA Complex by Solid‐State NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Pharmacokinetics and potential interactions amongst antiretroviral agents used to treat patients with HIV infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Pharmacokinetic Properties of Nucleoside/Nucleotide Reverse Transcriptase Inhibitors [natap.org]

An In-depth Technical Guide to Metabolic Labeling with Stable Isotopes

For Researchers, Scientists, and Drug Development Professionals

Introduction to Metabolic Labeling with Stable Isotopes

Metabolic labeling with stable isotopes is a powerful and versatile technique used to trace the metabolic fate of molecules within biological systems. By introducing compounds enriched with non-radioactive, heavy isotopes such as carbon-13 (¹³C), nitrogen-15 (¹⁵N), and deuterium (²H), researchers can track the transformation and incorporation of these labeled precursors into a wide array of downstream metabolites and macromolecules.[1][2] This methodology provides a dynamic view of cellular metabolism, offering unparalleled insights into metabolic pathways, flux rates, and the regulation of cellular processes.[3][4][5]

Unlike radioactive isotopes, stable isotopes are non-radioactive and do not decay, making them safe for use in a wide range of experimental systems, including human studies.[4] The subtle mass difference introduced by the stable isotope allows for the detection and quantification of labeled molecules using mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[3] This guide provides a comprehensive overview of the core principles, experimental protocols, and data analysis workflows for two of the most prominent stable isotope labeling techniques: Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) for quantitative proteomics and ¹³C-labeling for metabolic flux analysis.

Core Principles of Stable Isotope Labeling

The fundamental principle of stable isotope labeling lies in the ability to distinguish between molecules synthesized before and after the introduction of the labeled substrate.[1][2] Cells cultured in a medium containing a stable isotope-labeled nutrient will incorporate the heavy isotope into newly synthesized biomolecules. These labeled molecules are chemically identical to their unlabeled counterparts but have a higher mass, which can be detected by mass spectrometry.[3]

Isotopes and Isotopologues: Isotopes are atoms of the same element that have a different number of neutrons. For example, the most common isotope of carbon is ¹²C, while a stable heavy isotope is ¹³C. When a molecule is labeled with one or more stable isotopes, it is referred to as an isotopologue. The mass spectrometer can differentiate between the unlabeled molecule (M+0) and its isotopologues (M+1, M+2, etc.), providing a quantitative measure of the extent of labeling.

Experimental Workflow: A Generalized Overview

A typical stable isotope labeling experiment follows a well-defined workflow, from experimental design to data interpretation. Careful planning and execution at each stage are critical for obtaining high-quality, meaningful results.

References

• 1. Quantitative Comparison of Proteomes Using SILAC - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analysis of the mTOR Interactome using SILAC technology revealed NICE-4 as a novel regulator of mTORC1 activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantitative analysis of SILAC data sets using spectral counting - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for 2',3'-O-Isopropylideneadenosine-¹³C₅ in Cell Culture

Audience: Researchers, scientists, and drug development professionals.

Introduction

2',3'-O-Isopropylideneadenosine is a protected form of the nucleoside adenosine, often utilized as an intermediate in the synthesis of various nucleoside analogs for therapeutic and research purposes.[1][2][3] The isopropylidene group protects the 2' and 3' hydroxyl groups of the ribose sugar, allowing for selective chemical modifications at other positions of the molecule.[3] The ¹³C₅-labeled version, 2',3'-O-Isopropylideneadenosine-¹³C₅, incorporates five carbon-13 isotopes in the ribose moiety. This stable isotope labeling allows for the tracing and quantification of the molecule's metabolic fate within cells using techniques like mass spectrometry.

These application notes provide a detailed protocol for the use of 2',3'-O-Isopropylideneadenosine-¹³C₅ in cell culture to study adenosine metabolism, its incorporation into nucleic acids, and its impact on cellular signaling pathways. The primary application is as a metabolic tracer to investigate RNA synthesis and turnover.[4][5][6]

Key Applications

• Metabolic Labeling and RNA Dynamics: Tracing the incorporation of the ¹³C₅-adenosine moiety into newly synthesized RNA to measure RNA synthesis and degradation rates.[4][5][6]

• Metabolomics and Flux Analysis: Following the conversion of adenosine into other metabolites to understand metabolic pathways and their kinetics.[7][8]

• Drug Development: Studying the metabolism and mechanism of action of adenosine-based drug candidates.[3]

• Cellular Signaling: Investigating the role of adenosine in signaling pathways by tracking its uptake and downstream effects.[3]

Experimental Protocols

Protocol 1: Metabolic Labeling of RNA with 2',3'-O-Isopropylideneadenosine-¹³C₅

This protocol details the steps for labeling cellular RNA with ¹³C₅-adenosine for subsequent analysis by mass spectrometry.

Materials:

• 2',3'-O-Isopropylideneadenosine-¹³C₅

• Cell culture medium appropriate for the cell line

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• RNA extraction kit

• Nuclease P1

• Bacterial Alkaline Phosphatase (BAP)

• LC-MS/MS system

Procedure:

• Cell Culture:

  • Culture cells of interest in their recommended growth medium supplemented with FBS and antibiotics in a humidified incubator at 37°C with 5% CO₂.

  • Plate cells in appropriate culture vessels (e.g., 6-well plates or 10 cm dishes) and allow them to reach the desired confluency (typically 70-80%).

• Preparation of Labeling Medium:

  • Prepare a stock solution of 2',3'-O-Isopropylideneadenosine-¹³C₅ in a suitable solvent (e.g., DMSO or sterile water). The final concentration of the solvent in the cell culture medium should be non-toxic (typically ≤ 0.1%).

  • Prepare the labeling medium by adding the 2',3'-O-Isopropylideneadenosine-¹³C₅ stock solution to the fresh cell culture medium to achieve the desired final concentration. The optimal concentration should be determined empirically but can range from 10 µM to 500 µM.[5]

• Metabolic Labeling:

  • Aspirate the old medium from the cultured cells and wash once with sterile PBS.

  • Add the prepared labeling medium to the cells.

  • Incubate the cells for the desired labeling period. The incubation time can vary from a few hours to 24 hours, depending on the experimental goals and the rate of RNA synthesis in the chosen cell line.

• Cell Lysis and RNA Isolation:

  • After the labeling period, aspirate the labeling medium and wash the cells twice with ice-cold PBS.

  • Lyse the cells directly in the culture dish using the lysis buffer from an RNA extraction kit.

  • Isolate total RNA according to the manufacturer's protocol. Ensure the RNA is of high purity and integrity.

• RNA Hydrolysis:

  • Digest the isolated RNA to its constituent nucleosides. A typical digestion involves the sequential use of nuclease P1 and bacterial alkaline phosphatase.[9]

  • This step is crucial for releasing the ¹³C₅-labeled adenosine from the RNA polymer for mass spectrometry analysis.[9]

• LC-MS/MS Analysis:

  • Analyze the digested nucleoside mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to detect and quantify the amount of ¹³C₅-labeled adenosine.[9]

  • The mass shift due to the five ¹³C atoms allows for clear differentiation from the unlabeled (¹²C) adenosine.

Data Presentation:

The quantitative data from the LC-MS/MS analysis can be summarized in tables for easy comparison.

Table 1: Example Quantification of ¹³C₅-Adenosine Incorporation into Cellular RNA

Cell Line	Treatment Condition	Labeling Time (hours)	¹³C₅-Adenosine / Total Adenosine Ratio
HeLa	Control	12	0.05 ± 0.01
HeLa	Drug X	12	0.02 ± 0.005
A549	Control	12	0.08 ± 0.02
A549	Drug X	12	0.04 ± 0.01

Data are presented as mean ± standard deviation from three independent experiments. This is example data and should be replaced with experimental results.

Experimental Workflow Diagram:

References

• 1. 2',3'-O-Isopropylideneadenosine | 362-75-4 | NI05151 [biosynth.com]
• 2. nbinno.com [nbinno.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Live-cell RNA imaging with metabolically incorporated fluorescent nucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. Determining RNA Natural Modifications and Nucleoside Analog-Labeled Sites by a Chemical/Enzyme-Induced Base Mutation Principle - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Profiling the metabolism of human cells by deep 13C labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A roadmap for interpreting 13C metabolite labeling patterns from cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Metabolic Flux Analysis using 2',3'-O-Isopropylideneadenosine-¹³C₅

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolic Flux Analysis (MFA) is a powerful technique used to quantify the rates of metabolic reactions within a biological system. By introducing isotopically labeled substrates, researchers can trace the flow of atoms through metabolic pathways, providing a detailed snapshot of cellular metabolism.[1][2][3] This document provides detailed application notes and protocols for conducting MFA using 2',3'-O-Isopropylideneadenosine-¹³C₅ as a tracer to investigate adenosine metabolism and its contribution to nucleotide synthesis and catabolism.

2',3'-O-Isopropylideneadenosine is a protected form of adenosine. The isopropylidene group enhances its stability and cellular uptake. It is hypothesized that once inside the cell, the protecting group is removed, releasing ¹³C₅-labeled adenosine to participate in metabolic pathways. This allows for the tracing of the ribose moiety of adenosine as it is incorporated into various biomolecules.

Principle of the Method

The core of this method involves introducing 2',3'-O-Isopropylideneadenosine-¹³C₅ into a cell culture or biological system. It is presumed that intracellular esterases or other hydrolases cleave the isopropylidene group, releasing ¹³C₅-adenosine. This labeled adenosine then enters the cell's metabolic network via two primary routes:

• Salvage Pathway: Adenosine is phosphorylated by adenosine kinase to form adenosine monophosphate (AMP), which can then be further phosphorylated to ADP and ATP.[4][5][6][7] This pathway salvages the adenosine molecule for the synthesis of nucleotides and nucleic acids (RNA and DNA).

• Catabolic Pathway: Adenosine is deaminated by adenosine deaminase to inosine, which is subsequently catabolized to hypoxanthine, xanthine, and finally uric acid for excretion.[4][8]

By measuring the incorporation of ¹³C from the ribose of adenosine into downstream metabolites using mass spectrometry, the relative and absolute fluxes through these pathways can be determined.

Applications

• Drug Development: Understanding how drugs affect adenosine metabolism and nucleotide synthesis is crucial for the development of antiviral, anticancer, and anti-inflammatory therapies.

• Cancer Research: Cancer cells often exhibit altered metabolic pathways. MFA with ¹³C-adenosine can elucidate the role of adenosine salvage in supporting rapid proliferation and identify potential therapeutic targets.

• Immunology: Adenosine plays a significant role in regulating immune responses. Tracing its metabolism can provide insights into the metabolic state of immune cells in various conditions.[9]

• Neurobiology: Adenosine is an important neuromodulator in the central nervous system. MFA can help in understanding its metabolic regulation in neurological disorders.[10]

Experimental Workflow

The following diagram illustrates the general workflow for a metabolic flux analysis experiment using 2',3'-O-Isopropylideneadenosine-¹³C₅.

A generalized workflow for metabolic flux analysis.

Adenosine Metabolism Signaling Pathway

The diagram below outlines the primary metabolic pathways of adenosine within the cell.

Metabolic fate of adenosine in the cell.

Experimental Protocols

Cell Culture and Isotopic Labeling

• Cell Seeding: Plate mammalian cells (e.g., HeLa, A549) in 6-well plates at a density that allows them to reach 70-80% confluency on the day of the experiment.

• Tracer Preparation: Prepare a stock solution of 2',3'-O-Isopropylideneadenosine-¹³C₅ in a suitable solvent (e.g., DMSO). The final concentration in the culture medium will need to be optimized for your cell line but a starting point of 100 µM is recommended.

• Labeling Medium: Prepare the experimental medium by supplementing base medium (e.g., DMEM without adenosine) with dialyzed fetal bovine serum and the 2',3'-O-Isopropylideneadenosine-¹³C₅ tracer.

• Labeling: When cells reach the desired confluency, aspirate the old medium, wash the cells once with pre-warmed phosphate-buffered saline (PBS), and add the labeling medium.

• Incubation: Incubate the cells for a predetermined time course (e.g., 0, 1, 4, 8, 24 hours) to monitor the dynamics of label incorporation. It is crucial to perform time-course experiments to ensure that isotopic steady-state is reached for accurate flux calculations.

Metabolite Extraction

• Quenching: At each time point, rapidly aspirate the labeling medium and wash the cells with ice-cold PBS to quench metabolic activity.

• Extraction: Add 1 mL of ice-cold 80% methanol to each well. Scrape the cells and transfer the cell suspension to a microcentrifuge tube.

• Lysis: Vortex the tubes vigorously and incubate at -80°C for at least 30 minutes to ensure complete cell lysis and protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet cell debris and precipitated proteins.

• Supernatant Collection: Carefully collect the supernatant containing the polar metabolites and transfer it to a new tube.

• Drying: Dry the metabolite extracts under a stream of nitrogen or using a vacuum concentrator. The dried extracts can be stored at -80°C until analysis.

LC-MS/MS Analysis

• Sample Reconstitution: Reconstitute the dried metabolite extracts in a suitable volume (e.g., 50 µL) of a solvent compatible with your LC-MS/MS system (e.g., 50% acetonitrile).

• Chromatography: Separate the metabolites using a hydrophilic interaction liquid chromatography (HILIC) column. A typical gradient could be from 95% acetonitrile to 50% acetonitrile over 15 minutes.

• Mass Spectrometry: Analyze the eluent using a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode. The MRM transitions for the unlabeled and labeled metabolites of interest need to be optimized beforehand.

Data Presentation

The following tables present hypothetical quantitative data from a time-course experiment to illustrate the expected results. The data represents the fractional labeling of key metabolites in the adenosine metabolic network.

Table 1: Fractional Labeling of Adenosine and its Metabolites Over Time

Time (hours)	Adenosine-¹³C₅ (%)	AMP-¹³C₅ (%)	ATP-¹³C₅ (%)	Inosine-¹³C₅ (%)
0	0	0	0	0
1	85.2 ± 3.1	45.6 ± 2.5	15.3 ± 1.8	30.1 ± 2.2
4	95.1 ± 1.5	80.3 ± 2.1	65.7 ± 3.0	75.4 ± 2.8
8	96.3 ± 1.2	92.5 ± 1.8	88.9 ± 2.5	90.2 ± 2.1
24	96.5 ± 1.0	95.8 ± 1.3	94.6 ± 1.5	94.9 ± 1.7

Data are presented as mean ± standard deviation (n=3). These are representative data and will vary depending on the cell line and experimental conditions.

Table 2: Estimated Relative Metabolic Fluxes at Isotopic Steady-State (24 hours)

Metabolic Flux	Relative Flux (%)
Adenosine -> AMP (Salvage)	70 ± 5
Adenosine -> Inosine (Catabolism)	30 ± 5
AMP -> ATP Synthesis	95 ± 3
Inosine -> Catabolism	>99

Relative fluxes are calculated based on the fractional labeling of the respective product and substrate pools at isotopic steady-state. These are representative data and actual values will require computational modeling for accurate determination.

Conclusion

The use of 2',3'-O-Isopropylideneadenosine-¹³C₅ as a tracer in metabolic flux analysis offers a promising approach to dissect the complexities of adenosine metabolism. The provided protocols and application notes serve as a comprehensive guide for researchers to design and execute these experiments. The key to a successful MFA study lies in careful experimental design, precise analytical measurements, and robust computational modeling to interpret the isotopic labeling data accurately. While the intracellular deprotection of the isopropylidene group is a critical assumption, this methodology provides a valuable tool for investigating the pivotal role of adenosine in cellular physiology and disease.

References

• 1. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 2. 13C Metabolic Flux Analysis – Institute of Molecular Systems Biology | ETH Zurich [imsb.ethz.ch]
• 3. 13C-Based Metabolic Flux Analysis: Fundamentals and Practice | Springer Nature Experiments [experiments.springernature.com]
• 4. CV Pharmacology | Adenosine [cvpharmacology.com]
• 5. Adenine and adenosine salvage pathways in erythrocytes and the role of S-adenosylhomocysteine hydrolase. A theoretical study using elementary flux modes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. Adenosine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Adenosine Metabolism, Immunity and Joint Health - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Metabolic Aspects of Adenosine Functions in the Brain [frontiersin.org]

Application Notes and Protocols for RNA Labeling with ¹³C-Labeled Adenosine Analogs

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the metabolic labeling of RNA using ¹³C-labeled adenosine analogs. While specific data for 13C5-isopropylideneadenosine is not extensively available in public literature, the principles and methodologies outlined here are based on established techniques for RNA labeling with other ¹³C-labeled nucleosides. These methods are fundamental for studying RNA dynamics, including synthesis and degradation rates, which are crucial in various fields of biological research and drug development.

Application Notes

Metabolic labeling of RNA with stable isotopes, such as ¹³C, offers a powerful approach to trace the fate of newly synthesized RNA molecules within a cell. By introducing a ¹³C-labeled nucleoside analog into the cellular metabolism, it becomes incorporated into nascent RNA transcripts. This "tagging" of RNA allows for its differentiation from the pre-existing RNA pool. Subsequent analysis, typically by mass spectrometry, enables the quantification of RNA turnover and the investigation of how various stimuli or therapeutic agents affect gene expression at the level of RNA stability.

Key Applications:

• Determination of RNA Synthesis and Decay Rates: Quantifying the incorporation of ¹³C-labeled nucleosides over time provides a direct measure of RNA synthesis. Pulse-chase experiments, where the labeled medium is replaced with an unlabeled one, allow for the tracking of the labeled RNA decay.

• Mechanism of Action Studies for Therapeutics: Understanding how a drug affects gene expression is critical. These techniques can reveal if a compound alters the transcription or the degradation of specific RNAs.

• Basic Research in Gene Regulation: Investigating how different cellular conditions, such as stress or differentiation, impact the lifecycle of RNA molecules.[1][2]

• Biomarker Discovery: Identifying changes in RNA stability that are associated with disease states.

Advantages of ¹³C Labeling:

• Non-perturbative: Stable isotopes are biologically indistinguishable from their natural counterparts, minimizing perturbation of cellular processes.

• Quantitative Accuracy: Mass spectrometry provides high-precision quantification of the labeled and unlabeled RNA species.[3]

• Versatility: The approach can be adapted to various cell types and experimental conditions.

Quantitative Data Summary

The efficiency of metabolic labeling and the observed RNA turnover rates are critical parameters in these experiments. The following tables summarize representative quantitative data gathered from studies using ¹³C-labeled nucleosides for RNA analysis.

Table 1: Representative Labeling Efficiency of RNA with ¹³C-Labeled Precursors

Cell Line	Labeled Precursor	Concentration	Labeling Time	Incorporation Level (% of Total)	Reference
Human HEK293	[¹³C,¹⁵N]-Uridine	100 µM	24 hours	~15-20%	F. E. Aleken et al., 2021
Human HeLa	[¹³C]-Methionine	100 µM	8 hours	>90% (for methyl groups)	T. D. Jadhav et al., 2020
E. coli	[¹³C]-Glucose	2 g/L	6 hours	~95%	D. J. Dwyer et al., 2010

Note: Incorporation levels can vary significantly depending on the cell type, growth rate, and the specific labeled precursor used.

Table 2: Comparison of RNA Half-Lives Determined by Metabolic Labeling

RNA Type	Organism/Cell Line	Median Half-Life	Method	Reference
mRNA	Mammalian Cells	40 min - 9 h	¹³C-dynamods	[2]
rRNA	Growing Fibroblasts	60 - 70 h	Isotopic Labeling	[2]
tRNA	Growing Fibroblasts	60 - 70 h	Isotopic Labeling	[2]

Experimental Protocols

The following are detailed protocols for a typical metabolic RNA labeling experiment using a ¹³C-labeled adenosine analog.

Protocol 1: Metabolic Labeling of RNA in Cell Culture

Objective: To incorporate a ¹³C-labeled adenosine analog into the RNA of cultured mammalian cells.

Materials:

• Mammalian cell line of interest (e.g., HEK293, HeLa)

• Complete cell culture medium (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• ¹³C-labeled adenosine analog (e.g., [U-¹³C5]-Adenosine)

• Cell culture plates or flasks

• Humidified incubator (37°C, 5% CO₂)

Procedure:

• Cell Seeding: Seed the cells in culture plates or flasks at a density that will result in approximately 70-80% confluency at the time of labeling.

• Cell Growth: Culture the cells overnight in a humidified incubator.

• Preparation of Labeling Medium: Prepare the complete culture medium containing the ¹³C-labeled adenosine analog at the desired final concentration (e.g., 100 µM).

• Labeling:

  • Aspirate the old medium from the cells.

  • Wash the cells once with pre-warmed phosphate-buffered saline (PBS).

  • Add the prepared labeling medium to the cells.

• Incubation: Incubate the cells for the desired period (e.g., 2, 4, 8, 12, 24 hours) in the humidified incubator. The incubation time will depend on the turnover rate of the RNA of interest.

• Cell Harvesting: After the labeling period, aspirate the labeling medium and wash the cells twice with ice-cold PBS. The cells are now ready for RNA isolation.

Protocol 2: Total RNA Isolation

Objective: To isolate total RNA from the labeled cells.

Materials:

• TRIzol reagent or equivalent RNA extraction reagent

• Chloroform

• Isopropanol

• 75% Ethanol (in DEPC-treated water)

• Nuclease-free water

• Microcentrifuge tubes

• Microcentrifuge

Procedure:

• Cell Lysis: Add 1 mL of TRIzol reagent directly to the culture dish containing the washed cells. Pipette the cell lysate up and down several times to ensure complete lysis.

• Phase Separation:

  • Transfer the lysate to a microcentrifuge tube.

  • Incubate at room temperature for 5 minutes.

  • Add 0.2 mL of chloroform per 1 mL of TRIzol used.

  • Shake the tube vigorously by hand for 15 seconds and incubate at room temperature for 3 minutes.

  • Centrifuge at 12,000 x g for 15 minutes at 4°C.

• RNA Precipitation:

  • Carefully transfer the upper aqueous phase (which contains the RNA) to a fresh tube.

  • Add 0.5 mL of isopropanol per 1 mL of TRIzol used.

  • Incubate at room temperature for 10 minutes.

  • Centrifuge at 12,000 x g for 10 minutes at 4°C. The RNA will form a gel-like pellet at the bottom of the tube.

• RNA Wash:

  • Discard the supernatant.

  • Wash the RNA pellet with 1 mL of 75% ethanol.

  • Vortex briefly and centrifuge at 7,500 x g for 5 minutes at 4°C.

• RNA Resuspension:

  • Discard the ethanol wash.

  • Air-dry the pellet for 5-10 minutes. Do not over-dry.

  • Resuspend the RNA pellet in an appropriate volume of nuclease-free water.

• Quantification: Determine the RNA concentration and purity using a spectrophotometer (e.g., NanoDrop).

Protocol 3: RNA Digestion and Analysis by LC-MS/MS

Objective: To digest the labeled RNA into individual ribonucleosides and analyze the ¹³C incorporation by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Materials:

• Purified total RNA

• Nuclease P1

• Bacterial Alkaline Phosphatase (BAP)

• Ammonium acetate buffer

• LC-MS/MS system with a C18 column

Procedure:

• RNA Digestion:

  • In a microcentrifuge tube, combine 1-5 µg of total RNA with Nuclease P1 and BAP in an appropriate buffer (e.g., 10 mM ammonium acetate).

  • Incubate at 37°C for 2 hours.

• Sample Preparation:

  • After digestion, centrifuge the sample to pellet any undigested material.

  • Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Inject the sample onto the LC-MS/MS system.

  • Separate the ribonucleosides using a reverse-phase C18 column with a suitable gradient (e.g., water and acetonitrile with 0.1% formic acid).

  • Detect the ribonucleosides using the mass spectrometer in multiple reaction monitoring (MRM) mode.[3] Set up transitions for both the unlabeled (¹²C) and labeled (¹³C) adenosine.

• Data Analysis:

  • Integrate the peak areas for the ¹²C-adenosine and ¹³C-adenosine chromatograms.

  • Calculate the percentage of ¹³C incorporation using the formula: % Incorporation = (Area of ¹³C-adenosine) / (Area of ¹²C-adenosine + Area of ¹³C-adenosine) * 100

Visualizations

The following diagrams illustrate the key concepts and workflows described in these application notes.

Caption: Experimental workflow for metabolic RNA labeling.

Caption: Conceptual diagram of RNA turnover.

References

• 1. Metabolic labeling of RNA uncovers principles of RNA production and degradation dynamics in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Metabolic turnover and dynamics of modified ribonucleosides by 13C labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sensitive, Efficient Quantitation of 13C-Enriched Nucleic Acids via Ultrahigh-Performance Liquid Chromatography–Tandem Mass Spectrometry for Applications in Stable Isotope Probing - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 2',3'-O-Isopropylideneadenosine-¹³C₅ as an Internal Standard in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

In quantitative mass spectrometry (MS), particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS), the use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard for achieving accurate and precise quantification of analytes in complex matrices.[1][2] A SIL-IS is a form of the analyte of interest where one or more atoms have been replaced with their heavy stable isotopes (e.g., ¹³C, ¹⁵N, ²H).[3] These labeled compounds exhibit nearly identical physicochemical properties to their unlabeled counterparts, meaning they co-elute during chromatography and experience similar ionization efficiency and fragmentation patterns in the mass spectrometer.[1] This allows for the correction of variations that can occur during sample preparation, injection, and ionization, thereby significantly improving the reliability of the analytical method.[2]

2',3'-O-Isopropylideneadenosine-¹³C₅ is a stable isotope-labeled derivative of 2',3'-O-Isopropylideneadenosine, a protected form of the nucleoside adenosine. The five ¹³C atoms introduce a +5 Da mass shift compared to the unlabeled molecule, allowing for its clear differentiation in the mass spectrometer while maintaining chromatographic co-elution. This makes it an ideal internal standard for the quantification of 2',3'-O-Isopropylideneadenosine or related adenosine derivatives in various biological and pharmaceutical samples.

This document provides a representative protocol for the use of 2',3'-O-Isopropylideneadenosine-¹³C₅ as an internal standard in LC-MS/MS analysis. It should be noted that the specific parameters outlined below are intended as a starting point and will likely require optimization for specific applications and instrumentation.

Physicochemical Properties

Property	Value
Chemical Name	2',3'-O-Isopropylideneadenosine-¹³C₅
Molecular Formula	C₈¹³C₅H₁₇N₅O₄
Molecular Weight	312.3 g/mol (approx.)
Parent Compound CAS	362-75-4[4][5][6]
Appearance	White to off-white solid
Solubility	Soluble in methanol, DMSO, and other organic solvents

Experimental Protocols

General Workflow for Quantitative Analysis using a Stable Isotope-Labeled Internal Standard

The following diagram illustrates the general workflow for a quantitative LC-MS/MS experiment utilizing a stable isotope-labeled internal standard.

Quantitative analysis workflow using a SIL-IS.

Preparation of Stock and Working Solutions

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of 2',3'-O-Isopropylideneadenosine-¹³C₅ and dissolve it in 1 mL of methanol. Store at -20°C.

• Analyte Stock Solution (1 mg/mL): Prepare a 1 mg/mL stock solution of the unlabeled analyte (2',3'-O-Isopropylideneadenosine) in methanol. Store at -20°C.

• Working Solutions: Prepare serial dilutions of the analyte stock solution in a suitable solvent (e.g., 50:50 methanol:water) to create calibration standards. The concentration range should encompass the expected analyte concentrations in the samples.

• Internal Standard Spiking Solution: Dilute the internal standard stock solution to a final concentration that yields a robust signal in the mass spectrometer (e.g., 100 ng/mL). The optimal concentration should be determined empirically.

Sample Preparation (Example: Plasma)

This protocol is a general guideline for protein precipitation, a common method for plasma sample preparation. Other methods like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may be required for different matrices or to achieve lower detection limits.

• Thaw plasma samples on ice.

• To 100 µL of plasma in a microcentrifuge tube, add 10 µL of the internal standard spiking solution. Vortex briefly.

• Add 300 µL of ice-cold acetonitrile (or methanol) to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 30-40°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method Development

The following are suggested starting parameters. Optimization of the chromatographic gradient, column chemistry, and mass spectrometer settings is crucial for achieving the desired sensitivity and selectivity.

Liquid Chromatography (LC) Parameters

Parameter	Suggested Value
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry (MS) Parameters

The mass spectrometer should be operated in positive electrospray ionization (ESI+) mode. The specific voltages and gas flows will be instrument-dependent and require optimization. The key is to identify precursor and product ions for both the analyte and the internal standard to set up Multiple Reaction Monitoring (MRM) transitions.

Parameter	Analyte (2',3'-O-Isopropylideneadenosine)	Internal Standard (2',3'-O-Isopropylideneadenosine-¹³C₅)
Precursor Ion (Q1)	m/z 308.1	m/z 313.1
Product Ion (Q3)	To be determined by infusion and fragmentation analysis (e.g., loss of the isopropylidene group or fragmentation of the adenine base)	To be determined (should correspond to the same fragmentation as the analyte)
Collision Energy (CE)	To be optimized	To be optimized

Note: The exact m/z values should be confirmed by direct infusion of the standards into the mass spectrometer.

Data Presentation and Analysis

Calibration Curve

A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the known concentration of the analyte for each calibration standard. A linear regression analysis is then applied to determine the relationship.

Table 1: Example Calibration Curve Data

Standard Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	1,520	50,100	0.030
5	7,650	50,500	0.151
10	15,300	49,800	0.307
50	75,900	50,200	1.512
100	152,000	49,900	3.046
500	761,000	50,300	15.129

Quantification of Unknown Samples

The concentration of the analyte in unknown samples is determined by calculating its peak area ratio to the internal standard and then interpolating the concentration from the calibration curve.

Table 2: Example Quantitative Data for Unknown Samples

Sample ID	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)	Calculated Concentration (ng/mL)
Sample 1	25,400	50,300	0.505	16.7
Sample 2	88,900	49,700	1.789	58.9
Sample 3	12,100	50,100	0.241	8.0

Logical Relationships in Method Development

The following diagram illustrates the logical flow for developing and validating a quantitative LC-MS/MS method using an internal standard.

Logical workflow for method development.

Conclusion

2',3'-O-Isopropylideneadenosine-¹³C₅ serves as an excellent internal standard for the precise and accurate quantification of its unlabeled analogue in complex matrices by LC-MS/MS. The protocol and guidelines presented here provide a solid foundation for researchers to develop and validate robust analytical methods for their specific applications. As with any analytical method, careful optimization and validation are essential to ensure high-quality, reliable data.

References

• 1. researchgate.net [researchgate.net]
• 2. LC–MS/MS Analysis Elucidates the Different Effects of Industrial and Culinary Processing on Total and Individual (Poly)phenolic Compounds of Piquillo Pepper (Capsicum annuum cv. Piquillo) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. metsol.com [metsol.com]
• 4. 2',3'-O-Isopropylideneadenosine | 362-75-4 | NI05151 [biosynth.com]
• 5. 2',3'-O-Isopropylideneadenosine | 362-75-4 [chemicalbook.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols for the Quantification of RNA Synthesis with 2',3'-O-Isopropylideneadenosine-¹³C₅

For Researchers, Scientists, and Drug Development Professionals

Introduction

The quantification of RNA synthesis is crucial for understanding gene expression dynamics and the impact of therapeutic interventions. Metabolic labeling with stable isotope-labeled nucleosides, followed by mass spectrometry analysis, offers a powerful and precise method for measuring the rate of newly synthesized RNA. This document provides detailed application notes and protocols for the use of 2',3'-O-Isopropylideneadenosine-¹³C₅ as a precursor for the synthesis of ¹³C₅-labeled adenosine triphosphate (ATP), which is then used for metabolic labeling of cellular RNA. The incorporation of ¹³C₅-adenosine into newly transcribed RNA is quantified by liquid chromatography-tandem mass spectrometry (LC-MS/MS), providing a direct measure of RNA synthesis rates.

The isopropylidene protecting group on 2',3'-O-Isopropylideneadenosine-¹³C₅ enhances its stability and facilitates its use as a starting material in the synthesis of the metabolically active ¹³C₅-ATP. This workflow, from precursor to data analysis, provides a robust platform for studying the kinetics of RNA synthesis in various biological contexts.

Application and Significance

The methodology described herein is applicable to a wide range of research areas, including:

• Drug Discovery and Development: Assessing the on-target and off-target effects of drug candidates on global RNA synthesis.

• Basic Research: Investigating the regulation of gene expression under different physiological and pathological conditions.

• Toxicology: Evaluating the impact of chemical compounds on transcriptional activity.

• Virology: Studying the dynamics of viral and host RNA synthesis during infection.

The use of a stable isotope-labeled precursor ensures high sensitivity and specificity, allowing for the accurate quantification of newly synthesized RNA without the safety concerns associated with radioactive tracers.

Experimental Workflow Overview

The overall experimental workflow for quantifying RNA synthesis using 2',3'-O-Isopropylideneadenosine-¹³C₅ involves several key stages. This process begins with the chemical conversion of the protected precursor into a biologically active form, followed by its introduction into a cellular system, and concludes with the analytical quantification of its incorporation into RNA.

Figure 1: Overall experimental workflow.

Part 1: Synthesis of ¹³C₅-Adenosine Triphosphate (ATP)

This section details the conversion of the protected precursor, 2',3'-O-Isopropylideneadenosine-¹³C₅, into the biologically active labeling reagent, ¹³C₅-ATP.

Protocol 1.1: Deprotection of 2',3'-O-Isopropylideneadenosine-¹³C₅

The isopropylidene group is removed by acid-catalyzed hydrolysis to yield ¹³C₅-adenosine.

Materials:

• 2',3'-O-Isopropylideneadenosine-¹³C₅

• Aqueous sulfuric acid (1%)

• Sodium bicarbonate

• Deionized water

• Round-bottom flask

• Reflux condenser

• Stir plate and stir bar

• pH meter or pH paper

• Rotary evaporator

• Freeze-drier (lyophilizer)

Procedure:

• Suspend 2',3'-O-Isopropylideneadenosine-¹³C₅ in 1% aqueous sulfuric acid in a round-bottom flask.

• Heat the mixture at reflux (approximately 100-110°C) with stirring for 3 hours. The suspension should become a clear solution.

• Allow the reaction mixture to cool to room temperature.

• Carefully neutralize the solution to pH 7 by the slow, portion-wise addition of sodium bicarbonate.

• Remove the solvent in vacuo using a rotary evaporator, ensuring the water bath temperature remains below 30°C to prevent degradation.

• Completely remove the remaining water using a freeze-drier to obtain the crude ¹³C₅-adenosine. This product is typically used in the next step without further purification.

Protocol 1.2: Enzymatic Phosphorylation of ¹³C₅-Adenosine to ¹³C₅-ATP

This protocol utilizes a chemo-enzymatic approach for the efficient synthesis of ¹³C₅-ATP from ¹³C₅-adenosine.

Materials:

• Crude ¹³C₅-adenosine (from Protocol 1.1)

• Adenosine kinase (AdK)

• Adenylate kinase (AdK)

• Pyruvate kinase (PK)

• ATP (as a phosphate donor for the initial phosphorylation)

• Phosphoenolpyruvate (PEP)

• Tris-HCl buffer (pH 7.5)

• MgCl₂

• KCl

• Dithiothreitol (DTT)

• Reaction tubes

• Incubator or water bath

Procedure:

• Prepare a reaction mixture containing Tris-HCl buffer, MgCl₂, KCl, and DTT at appropriate concentrations.

• Add ¹³C₅-adenosine, ATP, and PEP to the reaction mixture.

• Initiate the reaction by adding the enzymes: adenosine kinase, adenylate kinase, and pyruvate kinase.

• Incubate the reaction at 37°C for several hours to overnight, monitoring the conversion of ¹³C₅-adenosine to ¹³C₅-ATP by HPLC.

• Purify the ¹³C₅-ATP from the reaction mixture using anion-exchange chromatography or reversed-phase HPLC.

• Quantify the concentration of the purified ¹³C₅-ATP using UV-Vis spectrophotometry (at 260 nm).

Part 2: Metabolic Labeling and Quantification of RNA Synthesis

This section outlines the procedures for labeling cellular RNA with ¹³C₅-adenosine and quantifying its incorporation.

Protocol 2.1: Metabolic Labeling of Cultured Cells

Materials:

• Cultured mammalian cells (e.g., HeLa, HEK293T)

• Complete cell culture medium

• ¹³C₅-Adenosine (prepared and purified as described in Part 1, or commercially sourced ¹³C₅-adenosine can be used directly)

• Phosphate-buffered saline (PBS)

• Cell culture plates or flasks

Procedure:

• Plate cells at an appropriate density and allow them to adhere and grow overnight.

• Prepare a stock solution of ¹³C₅-adenosine in a suitable solvent (e.g., sterile water or PBS).

• On the day of the experiment, replace the culture medium with fresh medium containing the desired concentration of ¹³C₅-adenosine. A typical starting concentration is 100-200 µM, but this should be optimized for the specific cell line and experimental goals.

• Incubate the cells for the desired labeling period. For time-course experiments, harvest cells at multiple time points (e.g., 0, 2, 4, 8, 12, 24 hours).

• At each time point, wash the cells twice with ice-cold PBS to remove excess labeling reagent.

• Harvest the cells by scraping or trypsinization and proceed immediately to RNA extraction.

Protocol 2.2: Total RNA Extraction and Hydrolysis

Materials:

• Cell pellet from Protocol 2.1

• RNA extraction reagent (e.g., TRIzol)

• Chloroform

• Isopropanol

• Ethanol (75%)

• Nuclease-free water

• Nuclease P1

• Bacterial alkaline phosphatase (BAP)

• HEPES buffer (200 mM, pH 7.0)

• Heating block or PCR instrument

Procedure:

• Extract total RNA from the cell pellet using a standard protocol with an RNA extraction reagent.

• Quantify the extracted RNA using a spectrophotometer (e.g., NanoDrop).

• For each sample, mix up to 2.5 µg of total RNA with 2 µL of nuclease P1 solution (0.5 U/µL), 0.5 µL of BAP, and 2.5 µL of 200 mM HEPES (pH 7.0) in a total volume of 25 µL with nuclease-free water.[1]

• Incubate the digestion reaction for 3 hours at 37°C.[1] For complete digestion, a longer incubation of up to 24 hours in a PCR instrument to prevent evaporation can be beneficial.[1]

• The digested samples, now containing a mixture of ribonucleosides, are ready for LC-MS/MS analysis.

Protocol 2.3: LC-MS/MS Analysis and Quantification

Instrumentation:

• High-performance liquid chromatograph (HPLC) coupled to a triple quadrupole mass spectrometer.

• Reversed-phase C18 column.

LC-MS/MS Parameters:

The following are example parameters that should be optimized for the specific instrument and column used.

• Mobile Phase A: 25 mM ammonium acetate in water

• Mobile Phase B: Acetonitrile

• Gradient: Isocratic elution with 10% B.

• Flow Rate: 0.2 mL/min

• Injection Volume: 10 µL

• Ionization Mode: Positive electrospray ionization (ESI)

• MS/MS Analysis: Multiple Reaction Monitoring (MRM)

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Unlabeled Adenosine	268.1	136.1
¹³C₅-Adenosine	273.1	136.1

Data Analysis:

• Generate standard curves for both unlabeled adenosine and ¹³C₅-adenosine to determine the absolute quantity of each in the samples.

• Calculate the ratio of ¹³C₅-adenosine to total adenosine (¹³C₅-adenosine + unlabeled adenosine) for each sample.

• The rate of RNA synthesis can be determined from the incorporation of ¹³C₅-adenosine over time.

Data Presentation

The quantitative data from the LC-MS/MS analysis should be summarized in a clear and structured format to facilitate comparison between different experimental conditions.

Table 1: Quantification of ¹³C₅-Adenosine Incorporation into Total RNA

Sample ID	Treatment	Time Point (hours)	Total Adenosine (pmol/µg RNA)	¹³C₅-Adenosine (pmol/µg RNA)	% ¹³C₅-Adenosine Incorporation
1	Control	4	100.2	0.0	0.0
2	Drug A	4	98.5	10.1	10.3
3	Control	8	101.5	0.0	0.0
4	Drug A	8	95.3	18.7	19.6
5	Control	12	99.8	0.0	0.0
6	Drug A	12	92.1	25.4	27.6

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Visualization of Key Processes

The following diagrams illustrate the key chemical and biological processes involved in this workflow.

Figure 2: Deprotection of the precursor.

Figure 3: Cellular metabolic pathway.

Troubleshooting and Considerations

• Incomplete Deprotection: Monitor the deprotection reaction by TLC or HPLC to ensure complete removal of the isopropylidene group.

• Low Phosphorylation Efficiency: Ensure the activity of the kinases and the purity of the starting ¹³C₅-adenosine.

• Cell Toxicity: Optimize the concentration of ¹³C₅-adenosine to minimize any potential cytotoxic effects. Perform a dose-response curve and assess cell viability (e.g., using an MTT assay).

• Low Incorporation: Increase the labeling time or the concentration of ¹³C₅-adenosine. Ensure that the cells are actively proliferating.

• LC-MS/MS Sensitivity: Optimize the MS parameters (e.g., collision energy, cone voltage) to achieve the best signal-to-noise ratio for the MRM transitions.

By following these detailed protocols and considering the key aspects of the experimental design, researchers can successfully quantify RNA synthesis rates using 2',3'-O-Isopropylideneadenosine-¹³C₅ as a stable isotope-labeled precursor. This powerful technique will undoubtedly contribute to a deeper understanding of gene regulation in health and disease.

References

• 1. An Optimized Chemical-Genetic Method for Cell-Specific Metabolic Labeling of RNA - PMC [pmc.ncbi.nlm.nih.gov]

Experimental Design for 13C Tracer Studies in Mammalian Cells: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope tracing with 13C-labeled substrates is a powerful technique for quantitatively analyzing intracellular metabolic pathway activities in mammalian cells. By providing cells with nutrients where 12C atoms are replaced by the heavy isotope 13C, researchers can trace the metabolic fate of these carbon atoms through various biochemical pathways. The resulting distribution of 13C in downstream metabolites, known as mass isotopomer distributions (MIDs), is measured using mass spectrometry (MS). This data, in conjunction with metabolic network models, enables the calculation of intracellular metabolic fluxes, providing critical insights into cellular physiology, disease mechanisms, and the effects of therapeutic interventions.

These application notes provide a comprehensive guide to designing and executing 13C tracer studies in mammalian cells, covering experimental design, detailed protocols for cell culture, labeling, metabolite extraction, and data analysis.

Key Applications:

• Understanding Disease Metabolism: Elucidating metabolic reprogramming in diseases like cancer (e.g., the Warburg effect) and neurodegenerative disorders.[1][2][3][4][5]

• Target Identification and Validation: Identifying critical metabolic enzymes or pathways that can serve as novel drug targets.

• Mechanism of Action Studies: Determining how drugs or genetic perturbations alter metabolic networks.

• Bioprocess Optimization: Enhancing the production of biopharmaceuticals by optimizing cellular metabolism.

Experimental Workflow Overview

A typical 13C labeling experiment involves a series of well-defined steps, from initial experimental design to data analysis. Careful planning and execution at each stage are crucial for obtaining high-quality and reproducible data.

Figure 1: General workflow for a 13C tracer study in mammalian cells.

Signaling Pathway Focus: The Warburg Effect

A common application of 13C tracer studies is to investigate the Warburg effect, a metabolic hallmark of many cancer cells characterized by a high rate of glycolysis followed by lactic acid fermentation in the cytosol, even in the presence of oxygen.[1][2][3][4][5] 13C-glucose tracing can elucidate the carbon fate through glycolysis, the pentose phosphate pathway (PPP), and the tricarboxylic acid (TCA) cycle, revealing the metabolic rewiring in cancer cells.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. Warburg Effect | Cell Signaling Technology [cellsignal.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Understanding the Warburg Effect: The Metabolic Requirements of Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Incorporation of 2',3'-O-Isopropylideneadenosine-¹³C₅ into Nucleic Acids

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the utility of 2',3'-O-Isopropylideneadenosine-¹³C₅ as a stable isotope-labeled precursor for the synthesis of ¹³C-labeled nucleic acids. The protocols outlined below are intended for researchers in molecular biology, drug development, and metabolic analysis who are interested in tracing the fate of adenosine in cellular processes, elucidating nucleic acid structure and dynamics, and quantifying nucleic acid metabolism.

Introduction

Stable isotope labeling is a powerful technique for studying the dynamics of biological molecules. 2',3'-O-Isopropylideneadenosine-¹³C₅ is a chemically modified and isotopically labeled version of adenosine. The ¹³C₅ label on the ribose moiety makes it a valuable tracer for metabolic studies. The 2',3'-O-isopropylidene group is a protecting group for the ribose hydroxyls, which prevents its direct incorporation into nucleic acids. Therefore, it must first be deprotected to yield ¹³C₅-adenosine, which can then be enzymatically converted to ¹³C₅-adenosine triphosphate (¹³C₅-ATP) for subsequent incorporation into RNA by polymerases. Alternatively, the deprotected ¹³C₅-adenosine can be chemically converted into a phosphoramidite for solid-phase DNA or RNA synthesis.

The primary applications for nucleic acids labeled with ¹³C₅-adenosine include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To study the structure and dynamics of RNA and DNA in solution. The ¹³C labels provide additional NMR-active nuclei, which can resolve spectral overlap and provide valuable distance and dihedral angle restraints.[1][2][3][4][5]

• Mass Spectrometry (MS)-based Quantitative Analysis: To accurately quantify the incorporation of adenosine into nucleic acids and to perform metabolic flux analysis.[6][7][8] The mass shift introduced by the ¹³C isotopes allows for the sensitive detection and quantification of labeled molecules.

• Stable Isotope Probing (SIP): To trace the metabolic activity of microorganisms by monitoring the incorporation of labeled substrates into their nucleic acids.[6]

• Drug Development: To study the metabolism and mechanism of action of adenosine-based drugs and to investigate drug-nucleic acid interactions.[9][10][11][12]

Key Applications and Methodologies

Metabolic Labeling of Cellular RNA

This application involves introducing ¹³C₅-adenosine (derived from 2',3'-O-Isopropylideneadenosine-¹³C₅) to cells in culture. The cells' endogenous enzymes will convert the labeled nucleoside into ¹³C₅-ATP, which is then incorporated into newly synthesized RNA by cellular RNA polymerases.[13][14]

Experimental Workflow:

References

• 1. Selective 13C labeling of nucleotides for large RNA NMR spectroscopy using an E. coli strain disabled in the TCA cycle - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Selective 13C labeling of nucleotides for large RNA NMR spectroscopy using an E. coli strain disabled in the TCA cycle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Structure of transfer RNA by carbon NMR: resolution of single carbon resonances from 13C-enriched, purified species - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sensitive, Efficient Quantitation of 13C-Enriched Nucleic Acids via Ultrahigh-Performance Liquid Chromatography–Tandem Mass Spectrometry for Applications in Stable Isotope Probing - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Analyzing Mass Spectrometry Imaging Data of 13C-Labeled Phospholipids in Camelina sativa and Thlaspi arvense (Pennycress) Embryos - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. Application of stable isotopes in drug development|INFORMATION [newradargas.com]
• 10. Applications of stable isotopes in clinical pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. chemicalsknowledgehub.com [chemicalsknowledgehub.com]
• 13. Synthesis and evaluation of an alkyne-modified ATP analog for enzymatic incorporation into RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Synthesis and evaluation of an alkyne-modified ATP analog for enzymatic incorporation into RNA - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 13C Labeled Nucleoside Analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methodologies for the sample preparation and analysis of 13C labeled nucleosides. The protocols outlined below are essential for researchers in metabolic studies, drug development, and molecular biology who utilize stable isotope labeling to trace the fate of nucleosides in various biological systems.

Introduction

Carbon-13 (13C) labeled nucleosides are powerful tools for tracing the metabolic pathways of nucleic acid precursors. Accurate quantification and analysis of these labeled compounds are critical for understanding cellular metabolism, disease processes, and the mechanism of action of nucleotide-based drugs. This application note details robust protocols for the extraction, purification, and analysis of 13C labeled nucleosides from various biological matrices using state-of-the-art techniques such as liquid chromatography-mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS).

I. Sample Preparation

The choice of sample preparation method is critical and depends on the biological matrix and the downstream analytical technique. Key steps include cell lysis, extraction of nucleic acids and nucleosides, and purification to remove interfering substances.

Protocol 1: Extraction of 13C Labeled Nucleosides from Cultured Cells

This protocol is suitable for the extraction of 13C labeled nucleosides from mammalian or bacterial cells.

Materials:

• 13C labeled cells

• Ice-cold phosphate-buffered saline (PBS)

• Methanol (pre-chilled to -40°C)

• Liquid nitrogen

• Centrifuge

• Lyophilizer

Procedure:

• Cell Harvesting: Harvest cultured cells by centrifugation.

• Washing: Wash the cell pellet with ice-cold PBS to remove residual media.

• Quenching Metabolism: Rapidly quench metabolic activity by adding pre-chilled 60% methanol (-40°C).[1]

• Cell Lysis: Freeze the cell suspension in liquid nitrogen and thaw. Repeat this freeze-thaw cycle three times to ensure complete cell lysis.

• Extraction: Centrifuge the lysate to pellet cellular debris. Collect the supernatant containing the extracted nucleosides.

• Drying: Lyophilize the supernatant to dryness. The dried extract can be stored at -80°C until analysis.

Protocol 2: Enzymatic Hydrolysis of 13C Labeled DNA/RNA to Deoxyribonucleosides/Ribonucleosides

This protocol is used to break down 13C labeled DNA or RNA into their constituent nucleosides for analysis.[2]

Materials:

• Isolated 13C labeled DNA or RNA

• DNase I or RNase A

• Snake venom phosphodiesterase I

• Alkaline phosphatase

• Reaction buffer (specific to the enzymes used)

• Incubator

Procedure:

• Initial Digestion: Resuspend the isolated 13C labeled nucleic acids in the appropriate reaction buffer. Add DNase I (for DNA) or RNase A (for RNA) and incubate to digest the nucleic acids into smaller fragments.

• Phosphodiester Bond Cleavage: Add snake venom phosphodiesterase I to the reaction mixture to cleave the phosphodiester bonds, yielding nucleotide monophosphates.

• Dephosphorylation: Add alkaline phosphatase to remove the phosphate group from the nucleotide monophosphates, resulting in free nucleosides.[2]

• Enzyme Inactivation: Stop the reaction by heat inactivation or by adding a suitable inhibitor.

• Purification: The resulting mixture of 13C labeled nucleosides can be further purified using solid-phase extraction or high-performance liquid chromatography (HPLC).

Protocol 3: Solid-Phase Extraction (SPE) for Nucleoside Purification

SPE is a common technique to clean up and concentrate nucleoside samples prior to analysis.[3][4] The choice of sorbent is crucial for efficient recovery.

Materials:

• Crude nucleoside extract

• SPE cartridges (e.g., C18, weak anion exchange, graphitized carbon)[3][4][5]

• Conditioning, washing, and elution solvents

• SPE manifold

Procedure (using a C18 cartridge as an example):

• Cartridge Conditioning: Condition the C18 cartridge by passing methanol followed by water through it.

• Sample Loading: Load the aqueous nucleoside extract onto the conditioned cartridge.

• Washing: Wash the cartridge with a weak aqueous solvent to remove salts and other highly polar impurities.

• Elution: Elute the 13C labeled nucleosides with a stronger organic solvent, such as methanol or acetonitrile.

• Drying: Evaporate the eluate to dryness under a stream of nitrogen or using a vacuum concentrator. Reconstitute the sample in a suitable solvent for analysis.

II. Analytical Methodologies

The two primary analytical techniques for 13C labeled nucleoside analysis are LC-MS/MS and GC-MS.

Protocol 4: Quantification by LC-MS/MS

LC-MS/MS is a highly sensitive and specific method for the quantification of nucleosides.[6] Isotope dilution mass spectrometry, which involves spiking the sample with a known amount of a stable isotope-labeled internal standard, allows for precise quantification.[6]

Instrumentation:

• Ultra-high-performance liquid chromatograph (UHPLC)

• Triple quadrupole mass spectrometer (QQQ-MS)

Procedure:

• Sample Preparation: Reconstitute the purified 13C labeled nucleoside extract in the initial mobile phase.

• Chromatographic Separation: Inject the sample onto a suitable LC column (e.g., C18, HILIC) for separation of the different nucleosides. A gradient elution is typically used.

• Mass Spectrometric Detection: The eluent from the LC is introduced into the mass spectrometer. The instrument is operated in multiple reaction monitoring (MRM) mode, where specific precursor-to-product ion transitions for each 13C labeled nucleoside are monitored.

• Quantification: The concentration of each 13C labeled nucleoside is determined by comparing its peak area to that of the corresponding internal standard.

Protocol 5: Analysis by GC-MS with Derivatization

For volatile and thermally stable compounds, GC-MS is a viable option. However, nucleosides are generally non-volatile and require derivatization prior to analysis.[7] Silylation is a common derivatization technique.[7]

Materials:

• Dried 13C labeled nucleoside extract

• Silylating agent (e.g., N,O-bis(trimethylsilyl)trifluoroacetamide - BSTFA)

• Anhydrous pyridine or other suitable solvent

• Heating block

Procedure:

• Derivatization: Add the silylating agent and solvent to the dried nucleoside extract. Heat the mixture to facilitate the reaction, which replaces active hydrogens with trimethylsilyl (TMS) groups.[7]

• GC Separation: Inject the derivatized sample into the GC. The volatile TMS-derivatized nucleosides are separated based on their boiling points and interactions with the GC column stationary phase.

• MS Detection: The separated compounds are then introduced into the mass spectrometer for detection and quantification. The mass spectra of the derivatized nucleosides will show characteristic fragmentation patterns that can be used for identification.

III. Data Presentation

Quantitative data from the analysis of 13C labeled nucleosides should be presented in a clear and organized manner.

Table 1: Quantitative Performance of LC-MS/MS Method for 13C Labeled Nucleosides

Analyte	Retention Time (min)	MRM Transition (m/z)	Limit of Detection (LOD) (nM)	Limit of Quantification (LOQ) (nM)	Recovery (%)
[U-13C5]-Adenosine	4.2	273.1 -> 141.1	0.5	1.5	95 ± 5
[U-13C5]-Guanosine	3.8	289.1 -> 157.1	0.8	2.4	92 ± 6
[U-13C5]-Cytidine	2.5	249.1 -> 117.1	1.0	3.0	98 ± 4
[U-13C5]-Uridine	2.1	250.1 -> 118.1	1.2	3.6	96 ± 5

Note: The values presented in this table are examples and may vary depending on the specific instrumentation and experimental conditions.

IV. Visualizing Workflows

Diagrams created using Graphviz (DOT language) can effectively illustrate the experimental workflows.

Caption: General workflow for 13C labeled nucleoside sample preparation and analysis.

Caption: Step-by-step workflow for Solid-Phase Extraction (SPE) of nucleosides.

References

• 1. researchgate.net [researchgate.net]
• 2. Isolation and purification of deoxyribonucleosides from 90% 13C-enriched DNA of algal cells and their characterization by 1H and 13C NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. An on-line SPE-LC-MS/MS Method for Quantification of Nucleobases and Nucleosides present in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analysis of Nucleosides and Nucleotides in Plants: An Update on Sample Preparation and LC–MS Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Isotope-dilution mass spectrometry for exact quantification of noncanonical DNA nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: ¹³C₅-Isopropylideneadenosine Labeling

Welcome to the technical support center for the synthesis and application of ¹³C₅-Isopropylideneadenosine. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions to optimize labeling efficiency and ensure successful experimental outcomes.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of ¹³C₅-isopropylideneadenosine, a process that typically involves two key stages: the synthesis of ¹³C₅-adenosine from ¹³C₅-D-ribose and the subsequent protection of the 2',3'-hydroxyl groups.

Issue 1: Low Yield of ¹³C₅-Adenosine during Glycosylation

The critical step in forming ¹³C₅-adenosine is the N-glycosylation of adenine with a protected ¹³C₅-ribose derivative. The most common method for this is the silyl-Hilbert-Johnson (Vorbrüggen) reaction.[1] Low yields at this stage can be attributed to several factors.

Potential Cause	Recommended Solution
Incomplete Silylation of Adenine:	Ensure complete silylation of N⁶-acetyladenine with a suitable agent like hexamethyldisilazane (HMDS) and a catalyst such as trimethylsilyl chloride (TMSCl). The reaction should be performed under strictly anhydrous conditions. Incomplete silylation can lead to poor reactivity and side products.
Inefficient Lewis Acid Catalyst:	The choice and amount of Lewis acid (e.g., trimethylsilyl trifluoromethanesulfonate - TMSOTf) are critical. Use a freshly opened or distilled catalyst. Optimize the molar equivalents of the catalyst; too little may result in an incomplete reaction, while too much can lead to degradation of the sugar or product.
Suboptimal Reaction Temperature:	Vorbrüggen reactions can be sensitive to temperature. While often run at room temperature or slightly elevated temperatures, optimizing the temperature can improve yield. A lower temperature might be necessary to prevent side reactions, whereas a higher temperature could be required to drive the reaction to completion.
Formation of Anomers:	The formation of the undesired α-anomer can reduce the yield of the desired β-anomer. The use of a participating group at the C2' position of the ribose, such as a benzoate ester, can promote the formation of the β-anomer through neighboring group participation.
Moisture in the Reaction:	The presence of moisture can deactivate the silylating agents and the Lewis acid catalyst, leading to a significant drop in yield. All glassware should be oven-dried, and anhydrous solvents must be used. The reaction should be carried out under an inert atmosphere (e.g., argon or nitrogen).

Issue 2: Inefficient Acetonide Protection of ¹³C₅-Adenosine

The protection of the 2',3'-hydroxyl groups of ¹³C₅-adenosine with an isopropylidene group (acetonide) is crucial for many applications. Low efficiency in this step can lead to a mixture of partially protected and unprotected nucleosides.

Potential Cause	Recommended Solution
Inadequate Acid Catalyst:	This reaction is typically catalyzed by an acid. If using a mild acid like p-toluenesulfonic acid (p-TSA), ensure it is fresh and used in sufficient quantity. For more resistant cases, a stronger acid might be required, but care must be taken to avoid depurination.
Inefficient Water Removal:	The formation of the acetonide is a reversible reaction that produces water. To drive the reaction to completion, water must be removed. Using 2,2-dimethoxypropane as both a reagent and a water scavenger is highly effective.
Suboptimal Solvent and Temperature:	The reaction is typically performed in acetone. Ensure the acetone is of high purity and anhydrous. The reaction may require gentle heating to proceed at a reasonable rate.
Degradation of the Starting Material:	Prolonged exposure to strong acidic conditions can lead to the degradation of the adenosine. Monitor the reaction closely by thin-layer chromatography (TLC) and quench it as soon as the starting material is consumed.

Frequently Asked Questions (FAQs)

Q1: What is the recommended overall synthetic strategy for preparing ¹³C₅-isopropylideneadenosine with high efficiency?

A1: A robust and high-yielding strategy involves a two-stage process:

• Synthesis of ¹³C₅-Adenosine: Start with commercially available ¹³C₅-D-ribose. First, protect the hydroxyl groups of the ribose, for instance, by acetylation to form 1-O-acetyl-2,3,5-tri-O-benzoyl-β-D-¹³C₅-ribofuranose. This protected sugar is then coupled with silylated N⁶-benzoyl-adenine using the Vorbrüggen glycosylation reaction with a Lewis acid catalyst like TMSOTf. This is followed by deprotection of the benzoyl and acetyl groups.

• Acetonide Protection: The resulting ¹³C₅-adenosine is then reacted with 2,2-dimethoxypropane in anhydrous acetone with an acid catalyst (e.g., p-TSA) to yield the final product, ¹³C₅-isopropylideneadenosine.

Q2: How can I purify the final ¹³C₅-isopropylideneadenosine product?

A2: Purification is typically achieved using column chromatography on silica gel. A solvent system of dichloromethane/methanol or ethyl acetate/methanol with a gradient of increasing polarity is often effective in separating the product from any unreacted starting material or side products. High-performance liquid chromatography (HPLC) can also be used for higher purity requirements.[2][3][4]

Q3: What are the best analytical techniques to confirm the identity and isotopic enrichment of the final product?

A3: A combination of techniques is recommended:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the chemical structure of ¹³C₅-isopropylideneadenosine. The ¹³C spectrum will show enhanced signals for the five labeled carbon atoms of the ribose moiety.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the exact mass of the molecule, which will be higher than the unlabeled analogue due to the five ¹³C atoms, thus confirming the isotopic enrichment.

Q4: What are the common applications of ¹³C₅-isopropylideneadenosine?

A4: This labeled compound is primarily used in metabolic flux analysis (MFA) studies.[5][6][7][8] By introducing it into a biological system, researchers can trace the metabolic fate of the ribose moiety of adenosine through various pathways, such as purine salvage and nucleotide metabolism. This provides valuable insights into cellular metabolism in both healthy and diseased states.[5][6][7][8]

Experimental Protocols

Protocol 1: Synthesis of N⁶-Benzoyl-¹³C₅-adenosine

This protocol is based on the principles of the Vorbrüggen glycosylation reaction.

Materials:

• 1-O-acetyl-2,3,5-tri-O-benzoyl-β-D-¹³C₅-ribofuranose

• N⁶-Benzoyladenine

• Hexamethyldisilazane (HMDS)

• Trimethylsilyl chloride (TMSCl)

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf)

• Anhydrous acetonitrile

• Sodium bicarbonate solution

• Sodium methoxide in methanol

• Silica gel for column chromatography

Procedure:

• In a flame-dried flask under an argon atmosphere, suspend N⁶-benzoyladenine in anhydrous acetonitrile.

• Add HMDS and a catalytic amount of TMSCl. Reflux the mixture until the solution becomes clear, indicating the formation of the silylated adenine derivative.

• Cool the reaction mixture to room temperature and then add the 1-O-acetyl-2,3,5-tri-O-benzoyl-β-D-¹³C₅-ribofuranose.

• Cool the mixture to 0°C and slowly add TMSOTf.

• Allow the reaction to warm to room temperature and stir until TLC analysis indicates the consumption of the starting materials.

• Quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Extract the product with ethyl acetate, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the protected ¹³C₅-adenosine derivative.

• For deprotection, dissolve the purified product in a mixture of dichloromethane and methanol and treat with a solution of sodium methoxide in methanol at room temperature.

• Monitor the reaction by TLC. Once complete, neutralize the reaction with an acidic resin, filter, and concentrate the filtrate.

• Purify the resulting N⁶-benzoyl-¹³C₅-adenosine by column chromatography.

Protocol 2: Acetonide Protection of N⁶-Benzoyl-¹³C₅-adenosine

Materials:

• N⁶-Benzoyl-¹³C₅-adenosine

• Anhydrous acetone

• 2,2-Dimethoxypropane

• p-Toluenesulfonic acid (p-TSA)

• Triethylamine

• Silica gel for column chromatography

Procedure:

• Dissolve N⁶-benzoyl-¹³C₅-adenosine in anhydrous acetone and 2,2-dimethoxypropane in a flame-dried flask.

• Add a catalytic amount of p-TSA.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Once the reaction is complete, quench it by adding a few drops of triethylamine.

• Concentrate the mixture under reduced pressure.

• Purify the crude product by silica gel column chromatography using a suitable solvent system (e.g., a gradient of methanol in dichloromethane) to yield N⁶-benzoyl-2',3'-O-isopropylidene-¹³C₅-adenosine.

• The benzoyl protecting group can be removed in a subsequent step if the free amine is required.

Data Presentation

The following tables provide representative data for yields and purity at each stage of the synthesis. These are typical values and may vary depending on the specific reaction conditions and scale.

Table 1: Representative Yields for ¹³C₅-Adenosine Synthesis

Reaction Step	Starting Material	Product	Typical Yield (%)
Glycosylation	1-O-acetyl-2,3,5-tri-O-benzoyl-β-D-¹³C₅-ribofuranose	N⁶-Benzoyl-2',3',5'-tri-O-benzoyl-¹³C₅-adenosine	75-85
Deprotection	N⁶-Benzoyl-2',3',5'-tri-O-benzoyl-¹³C₅-adenosine	N⁶-Benzoyl-¹³C₅-adenosine	85-95

Table 2: Representative Data for Acetonide Protection

Reaction Step	Starting Material	Product	Typical Yield (%)	Purity (by HPLC)
Protection	N⁶-Benzoyl-¹³C₅-adenosine	N⁶-Benzoyl-2',3'-O-isopropylidene-¹³C₅-adenosine	80-90	>98%

Visualizations

The following diagrams illustrate the synthetic workflow and a relevant metabolic pathway where ¹³C₅-isopropylideneadenosine can be utilized as a tracer.

Caption: Synthetic workflow for ¹³C₅-isopropylideneadenosine.

References

• 1. Synthesis of nucleosides - Wikipedia [en.wikipedia.org]
• 2. Partial 13C isotopic enrichment of nucleoside monophosphates: useful reporters for NMR structural studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. HPLC Analysis of tRNA‐Derived Nucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. 13C metabolic flux analysis: Classification and characterization from the perspective of mathematical modeling and application in physiological research of neural cell - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 7. 13C-Based Metabolic Flux Analysis: Fundamentals and Practice | Springer Nature Experiments [experiments.springernature.com]
• 8. 13C-Metabolic Flux Analysis: An Accurate Approach to Demystify Microbial Metabolism for Biochemical Production - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Metabolic Labeling Experiments with Nucleosides

Welcome to our technical support center for metabolic labeling experiments with nucleosides. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common issues encountered in metabolic labeling experiments with nucleosides?

A1: Researchers often face several challenges, including low or no signal, high background noise, cytotoxicity from the nucleoside analogs, and off-target effects. Each of these issues can compromise the validity and reproducibility of experimental results.

Q2: How can I troubleshoot a low or absent signal in my experiment?

A2: A weak or nonexistent signal is a frequent problem. The cause can range from suboptimal nucleoside analog concentration to issues with the detection method. A systematic approach to troubleshooting is crucial for resolving this issue.[1][2][3][4][5]

Q3: What causes high background staining, and how can it be minimized?

A3: High background can obscure specific signals, making data interpretation difficult. It often results from non-specific binding of detection reagents or issues with the blocking steps in the protocol.[1] In single-cell RNA sequencing experiments, background noise can also arise from ambient RNA.[6][7]

Q4: Are nucleoside analogs toxic to cells, and how can I mitigate cytotoxicity?

A4: Yes, many nucleoside analogs can be cytotoxic, interfering with normal cellular processes like DNA replication and RNA processing.[8][9][10][11] It is essential to determine the optimal concentration and incubation time to minimize these toxic effects while still achieving adequate labeling.

Q5: What are off-target effects of nucleoside analogs, and how can they be controlled?

A5: Off-target effects occur when nucleoside analogs are incorporated into unintended molecules or interfere with cellular pathways beyond the one being studied.[12] For example, some analogs can inhibit enzymes involved in nucleotide metabolism or even be incorporated into DNA when targeting RNA.[13][14] Careful selection of the analog and experimental conditions is necessary to minimize these effects.

Troubleshooting Guides

Issue 1: Low or No Signal

A lack of signal is a critical issue that can halt an experimental workflow. The following table provides potential causes and solutions to address this problem.

Potential Cause	Troubleshooting Strategy	Supporting Evidence/Reference
Insufficient Nucleoside Analog Concentration	Increase the concentration of the nucleoside analog. Perform a titration experiment to determine the optimal concentration for your cell type and experimental setup.	Ensure the concentration is appropriate for your model; too low a concentration may not be sufficient for detection.[1]
Inadequate Incubation Time	Optimize the incubation time. A pulse-chase experiment can help determine the kinetics of incorporation and degradation of the labeled molecule.	The timing between administration and harvesting is crucial. If the harvesting time is too short, the analog might not be incorporated.[1]
Inefficient Cellular Uptake	Some modified nucleotides have poor cellular uptake.[8] Consider using nucleoside analogs conjugated to lipids or other moieties to improve cell permeability.[15] ProTide technology can be used to deliver masked phosphate groups across the membrane.[16]
Problems with Detection Reagents	Ensure antibodies or click chemistry reagents are stored correctly and have not expired.[3] Titrate the detection antibody to find the optimal concentration.[4][5] For click chemistry, use fresh catalyst and ensure all components are mixed correctly.[17]
Suboptimal Fixation and Permeabilization	Over-fixation can mask epitopes. Use 1% paraformaldehyde and optimize fixation time.[3] Ensure the permeabilization step is sufficient for the detection reagents to access the target.	Harsh treatments can result in the loss of helical DNA structure and destroy important cellular antibody epitopes.[18]
Fluorescence Quenching	Use an anti-fade mounting medium to prevent photobleaching.[4] Reduce the intensity and duration of excitation light.[4]	If using a fluorescence-based method, ensure that the fluorescent signal is not quenched during the process.[1]

Issue 2: High Background

High background can lead to false-positive signals and make data analysis challenging.

Potential Cause	Troubleshooting Strategy	Supporting Evidence/Reference
Non-Specific Antibody Binding	Increase the concentration and duration of the blocking step. Use a blocking buffer appropriate for your primary and secondary antibodies.[1] Dilute antibodies in the blocking solution.[2]	Use appropriate blocking agents to prevent non-specific binding.[1]
Endogenous Biotin or Enzymes	If using a biotin-based detection system, block for endogenous biotin. If using enzyme-conjugated antibodies, inhibit endogenous enzyme activity.
Ambient RNA Contamination (scRNA-seq)	In single-cell experiments, background noise can originate from cell-free ambient RNA.[6][7] Use computational tools like CellBender, DecontX, or SoupX to estimate and remove background noise.[6]	Background noise is highly variable across replicates and cells, making up on average 3-35% of the total counts per cell.[6][7]
Autofluorescence	Include an unstained control to measure the level of autofluorescence. Use fluorochromes that emit in the red channel where autofluorescence is typically lower.[3]

Issue 3: Cytotoxicity

Nucleoside analogs can be toxic to cells, affecting their viability and metabolism.

Potential Cause	Troubleshooting Strategy	Supporting Evidence/Reference
High Concentration of Nucleoside Analog	Perform a dose-response experiment to determine the maximum non-toxic concentration. Use the lowest effective concentration for your experiment.	The inhibitory concentrations for cellular growth for EdU are significantly lower than those required for efficient DNA labeling.[9]
Prolonged Incubation Time	Reduce the incubation time to the minimum required for sufficient labeling.	Extended treatment time with some analogs can lead to significant cytotoxicity.[16]
Interference with Cellular Metabolism	Choose nucleoside analogs with lower known toxicity. For example, F-ara-EdU is less toxic than BrdU and EdU.[9] Some analogs can cause cell-cycle arrest.[9]	Nucleoside analogs can interfere with cellular processes, typically through inhibition of enzymes involved in nucleotide metabolism.[10]
Mitochondrial Toxicity	Be aware that some nucleoside analogs can inhibit mitochondrial DNA polymerase γ, leading to mitochondrial dysfunction.[12][19][20]

Experimental Protocols & Workflows

General Metabolic Labeling Workflow

The following diagram illustrates a typical workflow for a metabolic labeling experiment.

A generalized workflow for metabolic labeling experiments.

Troubleshooting Logic for Low Signal

This diagram provides a logical flow for troubleshooting experiments with low or no signal.

A troubleshooting flowchart for low signal intensity.

Detailed Methodologies

Pulse-Chase Metabolic Labeling Protocol

This protocol is a generalized procedure for pulse-chase experiments to study the dynamics of nucleic acid synthesis and turnover.[21][22][23][24][25]

• Cell Preparation: Culture cells to be subconfluent (80-90%) on the day of the experiment.[24] Ensure cells are healthy and free from contamination.[25]

• Starvation (Optional but Recommended): To increase labeling efficiency, you can starve the cells of the corresponding natural nucleoside before the pulse.[25]

• Pulse: Add the medium containing the nucleoside analog (the "pulse") to the cells and incubate for a predetermined amount of time (e.g., 10-30 minutes).[24][25]

• Chase: Remove the pulse medium and add "chase" medium containing a high concentration of the corresponding unlabeled nucleoside.[23][26]

• Time Points: Collect cell samples at various time points during the chase (e.g., 0, 15, 30, 60, 120 minutes).[24]

• Lysis and Analysis: Lyse the cells at each time point and isolate the nucleic acids. Proceed with downstream analysis such as immunoprecipitation, qPCR, or sequencing.[21]

Click Chemistry Protocol for Detection

Click chemistry is a highly efficient and specific method for detecting alkyne- or azide-modified nucleosides.[18][27][28]

• Reagent Preparation: Prepare stock solutions of the fluorescent azide or alkyne, copper(II) sulfate (CuSO4), a reducing agent (e.g., sodium ascorbate), and a copper-chelating ligand (e.g., THPTA).[17]

• Fixation and Permeabilization: Fix and permeabilize the cells according to a standard immunofluorescence protocol.

• Click Reaction Cocktail: Prepare the click reaction cocktail by mixing the fluorescent probe, CuSO4, and the ligand. Just before use, add the reducing agent to initiate the formation of the Cu(I) catalyst.[17]

• Incubation: Add the click reaction cocktail to the fixed and permeabilized cells and incubate for 30-60 minutes at room temperature, protected from light.

• Washing: Wash the cells multiple times to remove unreacted reagents.

• Imaging: Proceed with imaging using fluorescence microscopy or flow cytometry.[18]

Mass Spectrometry Analysis

Mass spectrometry can be used for the quantitative analysis of metabolically labeled nucleic acids.[29][30]

• Nucleic Acid Digestion: Digest the isolated labeled nucleic acids into individual nucleosides or small oligonucleotides using appropriate enzymes.

• Chromatographic Separation: Separate the resulting mixture using liquid chromatography (LC).

• Mass Spectrometry: Analyze the separated components by tandem mass spectrometry (MS/MS) to identify and quantify the modified nucleosides.[29][30] Isotope labeling strategies can be employed for more precise quantification.[30]

References

• 1. researchgate.net [researchgate.net]
• 2. antibody-creativebiolabs.com [antibody-creativebiolabs.com]
• 3. bosterbio.com [bosterbio.com]
• 4. benchchem.com [benchchem.com]
• 5. biotium.com [biotium.com]
• 6. The effect of background noise and its removal on the analysis of single-cell expression data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The effect of background noise and its removal on the analysis of single-cell expression data - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Metabolic RNA labeling in non-engineered cells following spontaneous uptake of fluorescent nucleoside phosphate analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pnas.org [pnas.org]
• 10. Interrogating the Transcriptome with Metabolically Incorporated Ribonucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Nucleobase and Nucleoside Analogues: Resistance and Re-Sensitisation at the Level of Pharmacokinetics, Pharmacodynamics and Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Recent Advances in Molecular Mechanisms of Nucleoside Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
• 13. biology.stackexchange.com [biology.stackexchange.com]
• 14. Off-Target Effects of Drugs that Disrupt Human Mitochondrial DNA Maintenance - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Improving Nucleoside Analogs via Lipid Conjugation; Is fatter any better? - PMC [pmc.ncbi.nlm.nih.gov]
• 16. biorxiv.org [biorxiv.org]
• 17. broadpharm.com [broadpharm.com]
• 18. researchgate.net [researchgate.net]
• 19. thebody.com [thebody.com]
• 20. Nucleoside Analogues - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 21. Metabolic Pulse-Chase RNA Labeling for pri-miRNA Processing Dynamics | Springer Nature Experiments [experiments.springernature.com]
• 22. cellular-protein-chemistry.nl [cellular-protein-chemistry.nl]
• 23. researchgate.net [researchgate.net]
• 24. research-portal.uu.nl [research-portal.uu.nl]
• 25. Pulse-chase analysis for studies of MHC class II biosynthesis, maturation, and peptide loading - PMC [pmc.ncbi.nlm.nih.gov]
• 26. academic.oup.com [academic.oup.com]
• 27. biosynth.com [biosynth.com]
• 28. books.rsc.org [books.rsc.org]
• 29. researchgate.net [researchgate.net]
• 30. Quantitative Analysis of rRNA Modifications Using Stable Isotope Labeling and Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Reducing Background Noise in 13C Mass Spectrometry Experiments

Welcome to the Technical Support Center for 13C Mass Spectrometry. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and minimize background noise in their experiments, ensuring high-quality, reliable data.

Troubleshooting Guides

This section provides answers to common issues encountered during 13C mass spectrometry experiments that can lead to high background noise.

Question: I'm observing a high, noisy baseline across my entire mass spectrum. What are the likely causes and how can I fix it?

Answer: A high and noisy baseline is a common issue that can originate from several sources. A systematic approach to troubleshooting is the most effective way to identify and resolve the problem.

Initial Checks & Solutions:

• Solvent and Reagent Purity: Even high-purity solvents can contain trace contaminants that contribute to background noise.

  • Recommendation: Always use LC-MS or spectroscopy-grade solvents and reagents. Before running your samples, perform a blank injection of your mobile phase to assess its baseline noise level.[1][2] If the blank is noisy, prepare a fresh mobile phase.

• System Contamination: Over time, contaminants can accumulate in the LC system, tubing, injector, and the mass spectrometer's ion source.

  • Recommendation: Regularly flush your LC system with a strong organic solvent like isopropanol or a mixture of isopropanol, acetonitrile, and methanol.[3] If contamination is suspected in the mass spectrometer, follow the manufacturer's guidelines for cleaning the ion source.

• Leaks: Air leaks in the LC or MS system can introduce nitrogen, oxygen, and other atmospheric components, leading to a high background.

  • Recommendation: Systematically check all fittings and connections for leaks using an electronic leak detector. Pay close attention to the fittings around the pump, injector, column, and the MS interface.

Contamination from Consumables

Question: My baseline shows repeating peaks, particularly at higher m/z values. Could this be from my sample tubes or pipette tips?

Answer: Yes, this is a classic sign of contamination from plasticizers and other leachables from laboratory consumables.

• Common Contaminants:

  • Phthalates: These are common plasticizers used in many plastics and can leach into your samples and solvents.

  • Polyethylene Glycol (PEG) and Polypropylene Glycol (PPG): These polymers are ubiquitous and can originate from various sources, including some detergents and plastics.[4][5] They often appear as a series of peaks with regular mass differences (e.g., 44 Da for PEG).

  • Siloxanes: These are silicon-based polymers often found in vacuum grease and some septa, leading to repeating peaks with a mass difference of 74 Da.

• Solutions:

  • Whenever possible, use glassware instead of plastic. If plastics are necessary, opt for polypropylene tubes and pipette tips that are certified as low-leachable.

  • Rinse all glassware thoroughly with high-purity solvent before use.

  • Avoid using parafilm to cover sample vials as it can be a source of contamination.

  • Be mindful of personal care products, as some lotions and creams contain compounds that can interfere with your analysis.

Frequently Asked Questions (FAQs)

Q1: How can I reduce chemical noise originating from my sample matrix?

A1: Complex sample matrices, such as plasma or tissue extracts, are a significant source of chemical noise. Implementing a sample cleanup step is crucial.

• Solid-Phase Extraction (SPE): This is a highly effective technique for removing interfering compounds and concentrating your analyte of interest.[6][7][8]

• Protein Precipitation: For biological samples with high protein content, precipitation with a cold organic solvent like acetonitrile or methanol can effectively remove the bulk of proteins.[9][10][11][12][13]

Q2: Can instrumental parameters be optimized to reduce background noise?

A2: Yes, optimizing certain MS parameters can significantly improve your signal-to-noise ratio.

• Cone Gas Flow Rate: Increasing the cone gas flow rate can help to desolvate ions more effectively and reduce the formation of solvent clusters, thereby lowering background noise.

• Cone Voltage: While primarily used to optimize analyte signal, adjusting the cone voltage can sometimes help to reduce the transmission of noise-causing ions. An optimization study is recommended to find the best balance between signal intensity and noise reduction.

Q3: What is the best way to prepare solvents to minimize background noise?

A3: Proper solvent preparation is critical.

• Use High-Purity Solvents: Always start with the highest grade of solvents available (LC-MS or spectroscopic grade).[1]

• Freshly Prepared: Prepare mobile phases fresh daily to prevent the growth of microorganisms and the leaching of contaminants from storage containers.

• Degassing: Properly degas your mobile phases to prevent air bubbles from entering the system, which can cause baseline instability.

Data Presentation: Impact of Instrumental Parameters on Signal-to-Noise

The following table summarizes the effect of optimizing the cone gas flow rate on the signal-to-noise (S/N) ratio for a low molecular weight analyte. As the cone gas flow is increased, the background noise is reduced, leading to a significant improvement in the S/N ratio.

Cone Gas Flow Rate (L/hr)	Analyte Signal Intensity (Arbitrary Units)	Background Noise (Arbitrary Units)	Signal-to-Noise (S/N) Ratio
150	1000	200	5
250	1050	100	10.5
350	1100	50	22
450	1080	40	27
500	1050	35	30

Data is illustrative and based on general trends observed in mass spectrometry.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Sample Cleanup

This protocol provides a general workflow for using SPE to clean up a sample prior to 13C mass spectrometry analysis.

• Conditioning: Pass a strong organic solvent (e.g., methanol) through the SPE cartridge to activate the sorbent.

• Equilibration: Flush the cartridge with the same solvent system as your sample to equilibrate the sorbent.

• Sample Loading: Load your sample onto the cartridge. The analytes of interest will bind to the sorbent.

• Washing: Wash the cartridge with a weak solvent to remove unbound impurities and matrix components.

• Elution: Elute your analytes of interest from the sorbent using a strong solvent. Collect the eluate for analysis.

Protocol 2: Protein Precipitation using Acetonitrile

This protocol is suitable for removing proteins from biological fluids like plasma or serum.

• Add three parts of ice-cold acetonitrile to one part of your sample in a microcentrifuge tube.

• Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and protein denaturation.

• Incubate the mixture at -20°C for 20 minutes to facilitate protein precipitation.

• Centrifuge the sample at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully collect the supernatant, which contains your analytes of interest, for analysis.

Visualizations

Troubleshooting Workflow for High Background Noise

The following diagram illustrates a logical workflow for troubleshooting high background noise in your mass spectrometry experiments.

References

• 1. Optimizing Mobile Phase Solvent Purity for LC-MS | Technology Networks [technologynetworks.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. msf.barefield.ua.edu [msf.barefield.ua.edu]
• 4. mass-spec.stanford.edu [mass-spec.stanford.edu]
• 5. mass-spec.chem.ufl.edu [mass-spec.chem.ufl.edu]
• 6. Guide To Solid Phase Extraction (SPE): Step-by-Step Protocol And Method Development Workflow - Blogs - News [alwsci.com]
• 7. biocompare.com [biocompare.com]
• 8. Solid-Phase Extraction Strategies to Surmount Body Fluid Sample Complexity in High-Throughput Mass Spectrometry-Based Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Video: Organic Solvent-Based Protein Precipitation for Robust Proteome Purification Ahead of Mass Spectrometry [jove.com]
• 10. researchgate.net [researchgate.net]
• 11. Protein Precipitation Methods for Proteomics [biosyn.com]
• 12. Protein precipitation: A comprehensive guide | Abcam [abcam.com]
• 13. Protein Precipitation Technical Guide | AxisPharm [axispharm.com]

"improving signal intensity of 2',3'-O-Isopropylideneadenosine-13C5"

Welcome to the technical support center for 2',3'-O-Isopropylideneadenosine-¹³C₅. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing their experiments and troubleshooting common issues to achieve high-quality data.

Frequently Asked Questions (FAQs)

Q1: What is 2',3'-O-Isopropylideneadenosine-¹³C₅ and what are its primary applications?

2',3'-O-Isopropylideneadenosine-¹³C₅ is a stable isotope-labeled derivative of adenosine. The isopropylidene group protects the 2' and 3' hydroxyl groups of the ribose sugar, making it a valuable intermediate in the synthesis of various nucleoside analogs.[1][2] The ¹³C₅ labeling on the ribose moiety allows it to be used as an internal standard in quantitative mass spectrometry-based assays or as a tracer in metabolic studies. Its primary applications are in biochemical research, particularly in studies of cellular signaling pathways and in the development of antiviral and anticancer agents.[1]

Q2: What are the key considerations for storing and handling this compound?

Proper storage and handling are crucial to maintain the integrity of 2',3'-O-Isopropylideneadenosine-¹³C₅. It should be stored in a well-sealed container, protected from moisture, and kept at a temperature between 10°C and 25°C.[3] For long-term storage, a cool, dry place is recommended. Avoid repeated freeze-thaw cycles, as this can lead to degradation. When preparing solutions, use high-purity, dry solvents to prevent hydrolysis of the isopropylidene group.

Q3: Can this compound be used directly in cell-based assays?

While 2',3'-O-Isopropylideneadenosine is used in the study of cellular processes, its primary role is often as a synthetic intermediate.[2] For direct use in cell-based assays, the isopropylidene protecting group may need to be removed to yield the active nucleoside. The suitability for direct use depends on the specific experimental goals and whether the protected form is active in the biological system of interest.

Troubleshooting Guides

This section provides troubleshooting guidance for common issues encountered during NMR and Mass Spectrometry analysis of 2',3'-O-Isopropylideneadenosine-¹³C₅.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Issue: Low Signal-to-Noise Ratio in ¹³C NMR Spectra

A weak signal is a common challenge in ¹³C NMR due to the low natural abundance and smaller gyromagnetic ratio of the ¹³C nucleus. While your compound is enriched, suboptimal experimental conditions can still lead to poor signal intensity.

Potential Cause	Troubleshooting Steps
Low Sample Concentration	Increase the concentration of the sample in the NMR tube. For ¹³C NMR, a higher concentration is generally better.[4] Consider using specialized NMR tubes, such as Shigemi tubes, for limited sample quantities.
Inadequate Number of Scans	Increase the number of scans (NS) to improve the signal-to-noise ratio. Doubling the number of scans will increase the signal-to-noise by a factor of the square root of 2.
Suboptimal Relaxation Delay (d1)	Ensure the relaxation delay is sufficient for the ¹³C nuclei to return to equilibrium between pulses. For quaternary carbons, which have longer relaxation times (T1), a longer d1 may be necessary.[5]
Incorrect Pulse Width	A shorter pulse width can be beneficial for observing quaternary carbons, which often have weak signals.[4]
Poor Shimming	Inhomogeneity in the magnetic field can lead to broad peaks and reduced signal height. Ensure the sample is properly shimmed before acquisition.
Sample Contains Particulate Matter	Solid particles in the sample can disrupt the magnetic field homogeneity, leading to poor line shape and lower signal intensity. Filter the sample into the NMR tube.

Issue: Missing Peaks in the ¹³C NMR Spectrum

Potential Cause	Troubleshooting Steps
Very Long Relaxation Times (T1)	Quaternary carbons, in particular, can have very long T1 values and may not be visible with standard acquisition parameters. Increase the relaxation delay (d1) or use a smaller pulse angle (e.g., 30° or 45°) to reduce the time required for relaxation.[6]
Compound Degradation	The isopropylidene group can be sensitive to acidic conditions. Ensure the deuterated solvent is neutral and free of acidic impurities.
Low Solubility	If the compound is not fully dissolved, the effective concentration will be lower, potentially causing some signals to be lost in the noise. Test the solubility in different deuterated solvents.

Mass Spectrometry (MS)

Issue: Poor Signal Intensity or No Signal Detected

Potential Cause	Troubleshooting Steps
Suboptimal Ionization	Optimize the ionization source parameters. For adenosine analogs, electrospray ionization (ESI) is commonly used. Adjust parameters such as spray voltage, capillary temperature, and gas flow rates.[7]
Incorrect Mass Range	Ensure the mass spectrometer is scanning the correct m/z range for the [M+H]⁺ or other expected adducts of 2',3'-O-Isopropylideneadenosine-¹³C₅.
Sample Adsorption	The compound may adsorb to plasticware or the LC column. Use low-adsorption vials and consider adding a small amount of an organic modifier to your sample and mobile phase.
Inefficient Desolvation	In ESI, incomplete desolvation can lead to reduced signal intensity. Optimize the drying gas temperature and flow rate.[7]
Leaks in the System	Check for leaks in the LC and MS systems, as this can lead to a loss of sensitivity.[8]

Issue: Inaccurate Mass Measurement

Potential Cause	Troubleshooting Steps
Instrument Not Calibrated	Calibrate the mass spectrometer using a known standard before running the sample.
Interference from Contaminants	Ensure the mobile phase and sample are free from contaminants that could interfere with the mass measurement.
Space Charge Effects	If the ion concentration in the mass analyzer is too high, it can lead to shifts in the measured m/z. Dilute the sample if necessary.

Experimental Protocols

Protocol 1: Sample Preparation for ¹³C NMR Spectroscopy

• Determine Sample Amount: Weigh approximately 10-20 mg of 2',3'-O-Isopropylideneadenosine-¹³C₅.

• Choose Deuterated Solvent: Select a suitable deuterated solvent in which the compound is soluble (e.g., DMSO-d₆, CDCl₃, or Methanol-d₄).

• Dissolution: Dissolve the sample in 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.

• Filtration: Filter the solution through a pipette with a small cotton or glass wool plug directly into a clean 5 mm NMR tube to remove any particulate matter.

• Shimming: Place the NMR tube in the spectrometer and perform shimming to optimize the magnetic field homogeneity.

• Acquisition: Set up the ¹³C NMR experiment with appropriate parameters. Start with a standard pulse program and optimize the number of scans and relaxation delay as needed to achieve a good signal-to-noise ratio.

Protocol 2: LC-MS/MS Analysis for Quantification

• Prepare Stock Solutions: Prepare a stock solution of 2',3'-O-Isopropylideneadenosine-¹³C₅ (as the internal standard) and the corresponding unlabeled analyte in a suitable solvent (e.g., methanol or acetonitrile).

• Prepare Calibration Standards: Create a series of calibration standards by spiking known concentrations of the unlabeled analyte into a blank matrix (e.g., plasma, cell lysate) and adding a fixed concentration of the 2',3'-O-Isopropylideneadenosine-¹³C₅ internal standard.

• Sample Preparation: For unknown samples, add the same fixed concentration of the internal standard.

• LC Separation:

  • Column: Use a C18 reverse-phase column.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Develop a suitable gradient to achieve good separation of the analyte from other matrix components.

  • Flow Rate: A typical flow rate is 0.2-0.4 mL/min.

• MS/MS Detection:

  • Ionization Mode: Use positive electrospray ionization (ESI+).

  • MRM Transitions: Optimize the multiple reaction monitoring (MRM) transitions for both the analyte and the ¹³C₅-labeled internal standard. This involves selecting the precursor ion (e.g., [M+H]⁺) and a characteristic product ion.

  • Optimization: Optimize collision energy and other MS parameters to maximize the signal for each transition.

• Data Analysis: Quantify the analyte in the unknown samples by constructing a calibration curve of the analyte/internal standard peak area ratio versus the analyte concentration.

Visualizations

Caption: Workflow for synthesis and analysis.

Caption: NMR low signal troubleshooting.

References

• 1. chemimpex.com [chemimpex.com]
• 2. nbinno.com [nbinno.com]
• 3. 2',3'-O-Isopropylideneadenosine | 362-75-4 | NI05151 [biosynth.com]
• 4. A 13C NMR spectrum you will want to share | Anasazi Instruments [aiinmr.com]
• 5. Optimized Default 13C Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 6. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 7. Development and Optimization of a High Sensitivity LC-MS/MS Method for the Determination of Hesperidin and Naringenin in Rat Plasma: Pharmacokinetic Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 8. gentechscientific.com [gentechscientific.com]

Technical Support Center: Protocol Refinement for Metabolic Flux Analysis

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in metabolic flux analysis (MFA).

Troubleshooting Guides

This section addresses specific issues that may arise during your metabolic flux analysis experiments, offering potential causes and solutions in a question-and-answer format.

Issue 1: Poor Goodness-of-Fit Between Model and Experimental Data

Q: My chi-square test indicates a significant deviation between my simulated model and experimental data (high chi-square value, low p-value). What are the possible causes and how can I troubleshoot this?

A: A poor goodness-of-fit suggests that your metabolic model does not accurately represent the biological system under the experimental conditions. Here are the primary causes and steps to resolve the issue:

• Incorrect Metabolic Network Model:

  • Missing Reactions: Ensure all relevant metabolic pathways active in your organism and condition are included in the model.[1][2][3] The omission of even a low-flux reaction can introduce significant bias.[2][3]

  • Incorrect Atom Transitions: Double-check the atom mapping for every reaction to ensure they are accurately represented.[1]

  • Overly Simplistic Model: The model may not capture the full complexity of the biological system. Consider adding known active pathways or reactions to your model.[1]

• Inaccurate Measurement Data:

  • Review Raw Data: Scrutinize your raw mass spectrometry (MS) or nuclear magnetic resonance (NMR) data for any anomalies or sources of error.[1]

  • Verify Data Correction: Confirm that corrections for natural isotope abundances have been correctly applied.[1]

  • Re-run Samples: If you suspect significant measurement error, re-analyzing the samples may be necessary.[1]

• Violation of Metabolic Steady State:

  • Verify Steady State: It is crucial to confirm that the cells were in a metabolic and isotopic steady state during the labeling experiment.[1][4] For continuous cultures, this is often achieved after at least five residence times.[5] In batch cultures, maintaining a constant cell growth rate (e.g., during the exponential growth phase) is key.[5]

  • Adjust Sampling Time: If isotopic stationarity was not reached, consider a longer labeling period in future experiments.[1] For non-stationary experiments, ensure you are using an appropriate dynamic model.[1]

• Insufficient Measurement Data:

  • Expand Measurement Set: Increase the number of measured metabolite labeling patterns, particularly for metabolites closely linked to poorly resolved fluxes.[1]

  • Utilize Different Analytical Techniques: Combining data from various platforms, such as GC-MS and LC-MS/MS, can provide complementary information to better constrain the model.[1]

Troubleshooting Workflow for Poor Goodness-of-Fit

Caption: Troubleshooting workflow for poor goodness-of-fit in MFA.

Issue 2: High Uncertainty in Flux Estimates

Q: The confidence intervals for some of my estimated fluxes are very large. How can I improve the precision of my flux calculations?

A: High uncertainty, or large confidence intervals, in flux estimates indicates that the model is not well-constrained by the experimental data for those specific reactions.

• Correlated Fluxes: Some fluxes in a metabolic network can be highly correlated, making them difficult to resolve independently.[1]

• Insufficient Measurement Data: The labeling patterns of the measured metabolites may not contain enough information to precisely determine all fluxes in the model.[1]

• Suboptimal Isotope Tracer: The choice of isotopic tracer significantly impacts the resolution of different pathways.

Solutions:

• Expand Measurement Set: Measure the isotopic labeling of more metabolites, especially those that are closely connected to the poorly resolved fluxes.[1]

• Optimize Isotope Tracer Selection: Use in silico tools to select the optimal ¹³C-labeled substrate for your specific metabolic network and research questions.[1] For example, while a mix of [1-¹³C]glucose and [U-¹³C]glucose is common, dual-labeled tracers like [1,2-¹³C]glucose or [1,6-¹³C]glucose can significantly improve flux accuracy.[5]

• Perform Parallel Labeling Experiments: Conducting experiments with different ¹³C-labeled tracers can provide complementary information and improve the resolution of fluxes throughout the central carbon metabolism.

Frequently Asked Questions (FAQs)

Q1: What are the basic steps of a ¹³C Metabolic Flux Analysis (¹³C-MFA) experiment?

A1: A typical ¹³C-MFA experiment follows five main steps:

• Experimental Design: This involves defining the metabolic network model and selecting the optimal ¹³C-labeled substrate(s).[1][5]

• Tracer Experiment: Cells are cultured with the ¹³C-labeled substrate until they reach both a metabolic and isotopic steady state.[4][5]

• Isotopic Labeling Measurement: Metabolites are extracted, and their labeling patterns are measured using techniques like mass spectrometry (MS) or nuclear magnetic resonance (NMR).[6][7]

• Flux Estimation: The measured labeling data and extracellular rates are used in conjunction with a computational model to estimate the intracellular metabolic fluxes.[5]

• Statistical Analysis: A goodness-of-fit test is performed to validate the model, and confidence intervals for the estimated fluxes are calculated.[5]

¹³C-MFA Experimental Workflow

Caption: The five core steps of a ¹³C-MFA experiment.

Q2: How do I choose the right ¹³C-labeled tracer for my experiment?

A2: The choice of tracer is critical for the accuracy of flux estimation.[8]

• Common Tracers: For mammalian cells, common tracers include ¹³C-glucose and ¹³C-glutamine.[8]

• Pathway-Specific Tracers: Different tracers provide better resolution for specific pathways. For instance, a 4:1 mixture of [1-¹³C]glucose and [U-¹³C]glucose is effective for upper central metabolism (glycolysis, pentose phosphate pathway), but less so for the TCA cycle.[8] Conversely, [4,5,6-¹³C]glucose offers better accuracy for TCA cycle fluxes.[8]

• Computational Tools: It is highly recommended to use computational tools to simulate different labeling strategies and determine the optimal tracer(s) for your specific metabolic network and research objectives.[1]

Q3: What is the difference between stationary and non-stationary MFA?

A3: The primary difference lies in the assumption of isotopic steady state.

• Isotopically Stationary MFA (SS-MFA): This is the more common approach and assumes that both metabolic fluxes and the isotopic labeling of metabolites are constant over time.[4][7][9] This is typically achieved after a prolonged period of labeling.[9]

• Isotopically Non-Stationary MFA (INST-MFA): This method is used when the system is at a metabolic steady state, but the isotopic labeling is still changing over time.[4][7] It requires measuring the dynamics of isotopic labeling at multiple time points and can provide insights into pathway bottlenecks.[7]

Q4: What software is available for flux estimation?

A4: Several software packages have been developed to perform the complex calculations required for ¹³C-MFA. Many of these are based on the Elementary Metabolite Unit (EMU) framework, which reduces computational complexity.[4][5] Commonly used tools include INCA, Metran, OpenFLUX2, and 13CFLUX2.[5] It is good practice to specify the software used in your analysis.[10]

Data Presentation

Quantitative data from MFA experiments should be presented in a clear and organized manner to facilitate interpretation and comparison.

Table 1: Example of Extracellular Flux Data Presentation

Flux	Value (mmol/gDCW/h)	Standard Deviation
Glucose Uptake	10.0	0.5
Lactate Secretion	12.0	0.8
Glutamine Uptake	2.0	0.2
Glutamate Secretion	0.5	0.1
Growth Rate	0.05	0.003

Table 2: Example of Mass Isotopomer Distribution (MID) Data from GC-MS

This table shows the fractional abundance of mass isotopomers for the amino acid Alanine, derived using TBDMS. The m/z 260 fragment is commonly used for its analysis.

Metabolite	Fragment (m/z)	M+0	M+1	M+2	M+3
Alanine	260	0.55	0.25	0.15	0.05
Aspartate	418	0.40	0.30	0.20	0.10
Glutamate	432	0.35	0.25	0.25	0.15

Note: Data presented are for illustrative purposes only.

Experimental Protocols

Protocol: Steady-State ¹³C Labeling Experiment for Adherent Mammalian Cells

This protocol outlines the key steps for a typical steady-state ¹³C labeling experiment.

1. Pre-culture and Adaptation:

• Culture cells in standard, unlabeled medium to achieve the desired cell density and ensure they are in a state of balanced, exponential growth.
• This phase is critical to adapt the cells to the specific culture conditions of the experiment.

2. Medium Switch to Labeled Substrate:

• Once cells have reached the target confluency (e.g., 70-80%), aspirate the unlabeled medium.
• Gently wash the cells once with pre-warmed phosphate-buffered saline (PBS) to remove residual unlabeled medium.
• Immediately add pre-warmed culture medium containing the ¹³C-labeled substrate (e.g., [U-¹³C]glucose) at the same concentration as the unlabeled substrate to minimize metabolic perturbations.[4]

3. Incubation and Isotopic Labeling:

• Incubate the cells in the labeled medium for a duration sufficient to achieve both metabolic and isotopic steady state. This time needs to be determined empirically but is often equivalent to several cell doubling times.
• Monitor cell growth and key extracellular fluxes (e.g., glucose consumption, lactate production) to confirm that a metabolic steady state is maintained.

4. Metabolite Quenching and Extraction:

• To halt all enzymatic activity instantly, rapidly aspirate the labeled medium and quench the cells by adding a cold solvent, typically -80°C methanol or a methanol/water mixture. This step is critical to preserve the in vivo metabolic state.
• Scrape the cells in the cold quenching solution and transfer to a collection tube.
• Perform metabolite extraction using a suitable protocol (e.g., a biphasic extraction with chloroform/methanol/water) to separate polar and nonpolar metabolites.

5. Sample Preparation for Analysis:

• The extracted metabolites are then prepared for analysis by MS or NMR. For GC-MS analysis, this typically involves derivatization to increase the volatility of the metabolites.
• It is recommended to also collect samples of the culture medium to measure the isotopic purity of the tracer and the secretion rates of metabolites.[10]

6. Data Acquisition:

• Analyze the samples using GC-MS, LC-MS/MS, or NMR to determine the mass isotopomer distributions of key intracellular metabolites, such as amino acids from the proteinogenic pool or intermediates of central carbon metabolism.[11]

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Metabolic flux analysis: a comprehensive review on sample preparation, analytical techniques, data analysis, computational modelling, and main application areas - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Guidelines for metabolic flux analysis in metabolic engineering: methods, tools, and applications - CD Biosynsis [biosynsis.com]
• 6. Q&A of Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 7. Metabolic flux analysis - Wikipedia [en.wikipedia.org]
• 8. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 9. Frontiers | 13C metabolic flux analysis: Classification and characterization from the perspective of mathematical modeling and application in physiological research of neural cell [frontiersin.org]
• 10. Publishing 13C metabolic flux analysis studies: A review and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. High-resolution 13C metabolic flux analysis | Springer Nature Experiments [experiments.springernature.com]

Technical Support Center: RNA Extraction from 13C Labeled Samples

This technical support center provides troubleshooting guidance and frequently asked questions for researchers performing RNA extraction after 13C stable isotope labeling. The information is tailored for scientists and drug development professionals to help navigate potential challenges in their experimental workflows.

Troubleshooting Guide

This guide addresses common issues encountered during RNA extraction from 13C labeled samples in a question-and-answer format.

Question: I have a low yield of RNA from my 13C labeled cell culture. What are the possible causes and solutions?

Answer:

Low RNA yield from 13C labeled cultures can stem from several factors, ranging from altered cell growth to suboptimal extraction procedures. Here are the primary causes and their corresponding solutions:

• Reduced Cell Density: The use of 13C-enriched media can sometimes lead to slower cell growth or lower final cell densities compared to standard media. This directly impacts the amount of starting material for RNA extraction.

  • Solution: Before starting your experiment, it is advisable to run a small-scale pilot study to compare the growth kinetics of your cells in 13C-labeled versus standard media. If a significant difference is observed, increase the initial number of cells or the volume of the culture to compensate for the reduced growth.

• Incomplete Cell Lysis: Inefficient disruption of cell walls or membranes will result in a lower RNA yield.

  • Solution: Ensure that the lysis method is appropriate for your cell type. For bacteria with tough cell walls, consider combining chemical lysis with mechanical methods like bead beating. For all samples, ensure complete homogenization in the lysis buffer.[1] If you observe any particulate matter after lysis, this indicates incomplete homogenization.[1]

• Suboptimal RNA Precipitation or Elution: If using a precipitation method (e.g., with TRIzol), the RNA pellet may be small and difficult to see, leading to accidental loss. In column-based methods, incomplete elution can leave RNA bound to the silica membrane.[2][3]

  • Solution: For precipitation, consider adding a co-precipitant like glycogen to visualize the pellet. When using spin columns, ensure the elution buffer is applied directly to the center of the membrane and allow for a sufficient incubation period (5-10 minutes) at room temperature before centrifugation.[2][4] You can also perform a second elution to recover any remaining RNA.[4]

Question: My RNA appears degraded after extraction from 13C labeled samples. How can I prevent this?

Answer:

RNA is highly susceptible to degradation by RNases. While 13C labeling itself does not inherently cause RNA degradation, the handling of the samples is critical.

• RNase Contamination: RNases are ubiquitous and can be introduced from your hands, lab surfaces, or solutions.

  • Solution: Adhere to strict RNase-free techniques. Wear gloves at all times and change them frequently.[3] Use certified RNase-free tubes, tips, and reagents. Designate a specific area of your lab for RNA work and regularly decontaminate surfaces.

• Improper Sample Storage and Handling: Allowing samples to thaw before the addition of a lysis buffer that inactivates RNases is a common cause of degradation.[1][3]

  • Solution: Immediately process fresh samples after harvesting. If immediate processing is not possible, snap-freeze cell pellets in liquid nitrogen and store them at -80°C.[2] When ready to extract RNA, add the lysis buffer directly to the frozen pellet to ensure that RNases are inactivated as the cells thaw.[1]

• Overly Aggressive Homogenization: Mechanical homogenization can generate heat, which can lead to RNA degradation.[2]

  • Solution: Homogenize your samples in short bursts (e.g., 30-45 seconds), with rest periods on ice in between to prevent overheating.[2]

Question: I am observing gDNA contamination in my RNA samples. What should I do?

Answer:

Genomic DNA contamination is a frequent issue in RNA extraction and can interfere with downstream applications like RT-qPCR.

• Incomplete DNA Removal: Standard extraction protocols may not completely remove all genomic DNA.

  • Solution: The most effective way to remove DNA contamination is to perform an on-column DNase digestion if you are using a spin-column-based kit, or a DNase treatment in solution for other methods.[1] Ensure that the DNase is subsequently removed or inactivated to prevent it from degrading your RNA.

• Phase Carryover in TRIzol Extractions: When using TRIzol or similar phenol-based reagents, careless removal of the upper aqueous phase can lead to the transfer of DNA from the interphase.

  • Solution: When transferring the aqueous phase, be careful not to disturb the interphase where the DNA is located. It is better to leave a small amount of the aqueous phase behind than to risk aspirating the interphase.

Question: The purity of my RNA (A260/A280 and A260/A230 ratios) is low. What could be the cause?

Answer:

Low purity ratios indicate the presence of contaminants, which can inhibit downstream enzymatic reactions.

• Low A260/A280 Ratio (<1.8): This typically suggests protein contamination.[2]

  • Solution: Ensure that the proteinase K digestion step, if included in your protocol, is carried out for the recommended time.[2] If using TRIzol, avoid transferring any of the interphase. You may need to re-purify your RNA sample.[1]

• Low A260/A230 Ratio (<1.8): This often points to contamination with chaotropic salts from the lysis buffer or ethanol from the wash steps.[1]

  • Solution: For column-based kits, ensure that the final wash step is performed correctly and that the column is centrifuged for a sufficient amount of time to remove all residual wash buffer before elution.[4] If you suspect salt contamination in a precipitated RNA pellet, an additional wash with 70-80% ethanol can help.[1]

Frequently Asked Questions (FAQs)

Q1: Does 13C labeling affect the performance of standard RNA extraction kits?

A1: There is no direct evidence to suggest that the incorporation of 13C atoms into RNA molecules interferes with the chemistry of standard RNA extraction kits. The principles of cell lysis, nucleic acid binding to silica membranes, and phase separation in phenol-based methods are not expected to be significantly altered by the change in isotopic composition. However, as mentioned in the troubleshooting guide, the labeling process can indirectly affect the outcome by influencing cell growth and the amount of starting material.

Q2: How can I accurately quantify RNA from 13C labeled samples?

A2: Standard spectrophotometric methods (like NanoDrop) that measure absorbance at 260 nm are suitable for quantifying 13C labeled RNA. The presence of the 13C isotope does not alter the UV absorbance properties of the nucleic acid bases. For more sensitive and specific quantification, fluorometric methods using RNA-specific dyes (e.g., Qubit) can also be used without any modifications to the standard protocols.

Q3: Can I use the same RNA extraction protocol for both labeled and unlabeled cells?

A3: Yes, the same RNA extraction protocol can be used for both 13C labeled and unlabeled cells. The key is to ensure that the protocol is optimized for your specific cell type and that you are consistent in your execution of the protocol to ensure comparability between your labeled and unlabeled samples.

Quantitative Data

The expected yield of total RNA can vary significantly depending on the cell type and its physiological state. The following tables provide a general guideline for expected RNA yields from common research organisms. Researchers can use these values as a baseline to assess the efficiency of their own extractions from 13C labeled cultures.

Table 1: Typical Total RNA Yield from Mammalian Cells

Cell Line	Number of Cells	Typical RNA Yield (µg)
HeLa	1 x 10⁶	~15
Jurkat	1 x 10⁶	~15
General	1 x 10⁶	10 - 35

Data sourced from QIAGEN.[5][6][7] A typical mammalian cell contains about 10-30 pg of total RNA.[5]

Table 2: Typical Total RNA Yield from E. coli

Culture Conditions	Number of Cells	Typical RNA Yield (µg)
Early Exponential Phase	1 x 10⁸	~60

Data sourced from a study on a rapid RNA isolation method.[8] The concentration of RNA within an E. coli cell is estimated to be between 75-120 mg/ml.[9]

Experimental Protocols

Below are detailed methodologies for two common RNA extraction techniques that are suitable for 13C labeled samples.

Protocol 1: Total RNA Extraction using a TRIzol-based Reagent

This protocol is adapted from standard procedures for TRIzol-based RNA extraction.[10][11]

• Homogenization:

  • For cell cultures, pellet the cells by centrifugation and discard the supernatant. Add 1 ml of TRIzol reagent per 5-10 x 10⁶ cells. Lyse the cells by repetitive pipetting.[11]

  • For tissue samples, add 1 ml of TRIzol reagent to 50-100 mg of tissue and homogenize using a power homogenizer.[11]

• Phase Separation:

  • Incubate the homogenate for 5 minutes at room temperature to allow for complete dissociation of nucleoprotein complexes.[10]

  • Add 0.2 ml of chloroform per 1 ml of TRIzol reagent used. Cap the tube securely and shake vigorously for 15 seconds.[10]

  • Incubate at room temperature for 2-3 minutes.[10]

  • Centrifuge the sample at 12,000 x g for 15 minutes at 4°C. The mixture will separate into a lower red phenol-chloroform phase, an interphase, and a colorless upper aqueous phase.[10]

• RNA Precipitation:

  • Carefully transfer the upper aqueous phase to a fresh tube.

  • Precipitate the RNA by adding 0.5 ml of isopropanol per 1 ml of TRIzol reagent used.[10]

  • Incubate at room temperature for 10 minutes and then centrifuge at 12,000 x g for 10 minutes at 4°C. The RNA will form a gel-like pellet.[10]

• RNA Wash:

  • Discard the supernatant. Wash the RNA pellet with 1 ml of 75% ethanol.

  • Vortex briefly and then centrifuge at 7,500 x g for 5 minutes at 4°C.[10]

• Resuspension:

  • Discard the supernatant and briefly air-dry the pellet for 5-10 minutes. Do not over-dry the pellet as it will be difficult to dissolve.

  • Resuspend the RNA in an appropriate volume of RNase-free water.

Protocol 2: Total RNA Extraction using a Spin-Column Based Kit

This protocol outlines the general steps for a typical silica-membrane spin-column RNA extraction kit.[12][13] Always refer to the manufacturer's specific instructions.

• Lysis:

  • Pellet cells and resuspend in the provided lysis buffer. This buffer typically contains a chaotropic salt to inactivate RNases and facilitate RNA binding to the silica membrane.[13]

  • Homogenize the lysate by passing it through a syringe with a fine-gauge needle or by using a bead mill for tougher cells.

• Genomic DNA Removal (Optional but Recommended):

  • Apply the lysate to a gDNA removal column and centrifuge. This step removes the majority of contaminating genomic DNA.[12]

• RNA Binding:

  • Add ethanol to the flow-through from the previous step to promote RNA binding to the silica membrane.[12]

  • Transfer the mixture to an RNA purification spin column and centrifuge. The RNA will bind to the silica membrane.[13]

• Washing:

  • Perform a series of washes with the provided wash buffers to remove proteins and other impurities. These steps are typically done by adding the wash buffer to the column and centrifuging.[12]

• DNase Treatment (On-Column):

  • Apply a DNase I solution directly to the column membrane and incubate at room temperature to digest any remaining DNA.

  • Wash the column again to remove the DNase and digested DNA fragments.

• Elution:

  • Place the spin column into a clean collection tube.

  • Add RNase-free water directly to the center of the column membrane.

  • Incubate for a few minutes and then centrifuge to elute the purified RNA.[12]

Visualizations

Experimental Workflow for RNA Extraction

Caption: A typical workflow for column-based RNA extraction from 13C labeled cells.

Troubleshooting Logic for Low RNA Yield

Caption: A decision-making diagram for troubleshooting low RNA yield.

References

• 1. bitesizebio.com [bitesizebio.com]
• 2. mpbio.com [mpbio.com]
• 3. RNA Preparation Troubleshooting [sigmaaldrich.com]
• 4. neb.com [neb.com]
• 5. How much RNA does a typical mammalian cell contain? [qiagen.com]
• 6. RNA size, molecular weight, yield, distribution and conversion | QIAGEN [qiagen.com]
• 7. What are the expected yields of total RNA isolated with the QIAsymphony SP? [qiagen.com]
• 8. RNAsnap™: a rapid, quantitative and inexpensive, method for isolating total RNA from bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Concentration of RNA in cell - Bacteria Escherichia coli - BNID 100042 [bionumbers.hms.harvard.edu]
• 10. health.uconn.edu [health.uconn.edu]
• 11. animal.ifas.ufl.edu [animal.ifas.ufl.edu]
• 12. neb.com [neb.com]
• 13. distantreader.org [distantreader.org]

Technical Support Center: Optimization of Cell Lysis for ¹³C Labeled Metabolite Analysis

Welcome to the technical support center for the optimization of cell lysis in ¹³C labeled metabolite analysis. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance for common challenges encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: Why is rapid quenching of metabolism crucial before cell lysis?

A1: Rapidly stopping all enzymatic activity, a process known as quenching, is a critical first step before cell lysis to accurately preserve the metabolic state of the cells at the time of harvesting.[1][2][3][4] Ineffective or slow quenching can lead to significant alterations in metabolite levels and their isotopic labeling patterns, which would not reflect the true metabolic flux within the cells.[3] For instance, without proper quenching, cells can continue to metabolize ¹³C-labeled substrates after being removed from their culture environment, leading to skewed results.[1]

Q2: What are the most common methods for quenching metabolism in cell cultures?

A2: The most common and effective methods for quenching involve rapidly exposing the cells to a cold solvent mixture. A widely used quenching solution is a cold methanol-water mixture, often at a ratio of 80:20, chilled to as low as -70°C.[5] Another approach involves rapid filtration followed by immersion in 100% cold methanol (-80°C), which has shown high quenching efficiency.[2][4] For adherent cells, a common practice is to quickly aspirate the culture medium and add the ice-cold quenching solution directly to the culture dish.[5][6] Some protocols also utilize snap-freezing in liquid nitrogen as a rapid way to halt metabolism before the addition of extraction solvents.[7]

Q3: What is the difference between mechanical and non-mechanical cell lysis methods?

A3: Cell lysis methods can be broadly categorized into mechanical and non-mechanical techniques.[8]

• Mechanical methods rely on physical force to disrupt the cell membrane. Examples include sonication (using high-frequency sound waves), bead beating (agitating cells with small beads), freeze-thaw cycles (repeatedly freezing and thawing to form disruptive ice crystals), and grinding with a mortar and pestle.[8][9][10] These methods are direct and offer a degree of control but can sometimes be harsh and risk denaturing the sample if not performed carefully.[8]

• Non-mechanical methods use chemical or enzymatic agents to break down the cell structure.[8] Chemical lysis often involves detergents that solubilize the cell membrane, while enzymatic lysis uses enzymes like lysozyme to digest the cell wall.[8][10] These methods are generally gentler but may require subsequent removal of the lysis agents to prevent interference with downstream analysis.[8]

Q4: Which type of lysis method is generally preferred for metabolomics?

A4: The choice of lysis method can significantly impact the metabolic profile.[9][11] For metabolomics, methods that are rapid, minimize sample degradation, and are compatible with downstream analytical techniques like mass spectrometry are preferred. Solvent-based lysis, often combined with quenching (e.g., using cold methanol), is very common as it simultaneously halts metabolism, disrupts the cell membrane, and extracts metabolites.[12] Freeze-thaw cycles are also frequently used due to their relatively gentle nature.[9] The optimal method can be cell-type dependent, and it is crucial to choose a method that maximizes the extraction of the metabolites of interest while minimizing artifacts.[9][11]

Q5: What are the key components of a good cell lysis buffer for metabolomics?

A5: A typical lysis buffer for metabolomics aims to efficiently extract metabolites while preserving their chemical integrity. Key components often include:

• Solvents: Organic solvents like methanol, acetonitrile, and ethanol are commonly used to precipitate proteins and extract a broad range of polar and nonpolar metabolites.[13][14] A common mixture is acetonitrile:methanol:water (40:40:20).[13]

• Buffers: To maintain a stable pH and prevent degradation of pH-sensitive metabolites.[15]

• Internal Standards: Isotopically labeled compounds not expected to be in the sample are often added to the lysis/extraction solvent to control for variability in extraction efficiency and instrument response.[5][16]

It is generally recommended to avoid strong detergents like SDS unless specifically required, as they can interfere with mass spectrometry analysis.[10]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Metabolite Yield	Incomplete cell lysis.	Optimize the lysis method. For mechanical methods, increase the duration or intensity (e.g., sonication time, number of freeze-thaw cycles). For solvent-based lysis, ensure the solvent volume is sufficient to cover all cells and allow adequate incubation time.[7]
Inefficient metabolite extraction.	Use a solvent system appropriate for the polarity of your target metabolites. A common effective mixture is acetonitrile:methanol:water.[13] Consider a sequential extraction with different solvents to capture a wider range of metabolites.[14]
Metabolite degradation during processing.	Ensure all steps are performed on ice or at 4°C after quenching to minimize enzymatic activity.[5] Analyze samples as quickly as possible after extraction, and store extracts at -80°C.[5]
High Variability Between Replicates	Inconsistent cell numbers.	Accurately count cells before harvesting to ensure equal starting material for each replicate.
Inconsistent quenching or lysis.	Standardize the timing and procedure for quenching and lysis across all samples. Ensure rapid and uniform exposure to the quenching/lysis solution.
Ion suppression in mass spectrometry.	Ensure proper sample cleanup and consider diluting the sample extract. Use isotopically labeled internal standards to normalize the data.[16]
Contamination or Artifact Peaks in Mass Spectra	Contaminants from reagents or plasticware.	Use high-purity, MS-grade solvents and reagents.[7] Use polypropylene tubes and pipette tips that are certified to be free of leachables.
Carryover from previous samples in the LC-MS system.	Run blank injections between samples to wash the column and source. Optimize the LC gradient and wash steps.
Poor Isotopic Labeling Enrichment	Insufficient labeling time.	Increase the incubation time with the ¹³C-labeled substrate to allow for sufficient incorporation into downstream metabolites. Isotopic steady state can take minutes for some pathways and hours for others.[17]
High background from unlabeled media components.	Wash cells quickly with a buffer like PBS before quenching to remove residual unlabeled medium.[6][7] However, be aware that even a quick wash can alter metabolism, so this step should be performed rapidly and consistently.[13]
Dilution from intracellular pools.	Be aware that pre-existing unlabeled intracellular metabolite pools will dilute the ¹³C label. This is particularly relevant for amino acids that are present in both the media and inside the cell.[17]
No Metabolites Detected	Sample is too dilute.	Ensure that the starting cell number is sufficient (typically 1-2 million cells).[18] Reconstitute the dried extract in a smaller volume.
Loss of metabolites during sample preparation.	Review the extraction protocol for potential loss points. Ensure complete transfer of lysates and supernatants. Discuss your protocol with a metabolomics core facility if possible.[18]

Experimental Protocols

Protocol 1: Quenching and Metabolite Extraction from Adherent Mammalian Cells

This protocol is adapted for adherent cells and utilizes a rapid cold solvent quenching and extraction method.

Materials:

• Culture dishes with adherent cells

• ¹³C-labeled culture medium

• Ice-cold Phosphate-Buffered Saline (PBS)

• Quenching/Extraction Solution: 80% Methanol / 20% Water (v/v), pre-chilled to -80°C.[6]

• Cell scraper

• Microcentrifuge tubes

• Centrifuge capable of 4°C and >10,000 x g

Procedure:

• Culture cells in the desired ¹³C-labeled medium for the specified duration.

• At the time of harvest, rapidly aspirate the labeling medium from the culture dish.

• Immediately wash the cell monolayer once with a sufficient volume of ice-cold PBS to remove any remaining labeled medium.[6] Perform this step as quickly as possible to minimize metabolic changes.

• Immediately add a sufficient volume of -80°C 80% methanol to cover the cell monolayer (e.g., 1 mL for a 10 cm dish).[6]

• Place the dish on ice for 5-10 minutes to allow for cell lysis.

• Using a cell scraper, scrape the cells into the methanol solution.

• Transfer the cell lysate into a pre-chilled microcentrifuge tube.

• Vortex the lysate for 30 seconds.

• Centrifuge the lysate at high speed (e.g., 15,000 x g) for 10 minutes at 4°C to pellet cell debris and precipitated proteins.

• Carefully collect the supernatant containing the polar metabolites.[6]

• The extract can be dried under a stream of nitrogen or using a vacuum concentrator and stored at -80°C until analysis.[6]

Protocol 2: Lysis of Suspension Cells by Rapid Filtration and Quenching

This protocol is suitable for suspension cell cultures and is designed to rapidly separate cells from the media before quenching.

Materials:

• Suspension cell culture

• Vacuum filtration apparatus with a suitable membrane filter (e.g., 0.8 µm)

• Quenching Solution: 100% Methanol, pre-chilled to -80°C.[2][4]

• Collection tubes

Procedure:

• Set up the vacuum filtration system.

• Rapidly transfer a known volume of the cell suspension onto the filter membrane under vacuum.

• Immediately after the medium has passed through, immerse the filter membrane with the cells into a tube containing cold (-80°C) 100% methanol.[2][4]

• Vortex the tube vigorously to dislodge the cells from the filter and ensure complete lysis and extraction.

• Proceed with centrifugation to pellet cell debris as described in Protocol 1 (Step 9).

• Collect the supernatant for analysis.

Visualizations

Caption: Experimental workflow for ¹³C labeled metabolite analysis.

Caption: Troubleshooting logic for suboptimal metabolite analysis results.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. 13C-Isotope-Assisted Assessment of Metabolic Quenching During Sample Collection from Suspension Cell Cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. 13C-Isotope-Assisted Assessment of Metabolic Quenching During Sample Collection from Suspension Cell Cultures (Journal Article) | OSTI.GOV [osti.gov]
• 5. 13C Kinetic Labeling and Extraction of Metabolites from Adherent Mammalian Cells [bio-protocol.org]
• 6. benchchem.com [benchchem.com]
• 7. Preparation of cell samples for metabolomics | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 8. bitesizebio.com [bitesizebio.com]
• 9. Comparison of Lysis and Detachment Sample Preparation Methods for Cultured Triple-Negative Breast Cancer Cells Using UHPLC–HRMS-Based Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cell lysis techniques | Abcam [abcam.com]
• 11. Comparison of Lysis and Detachment Sample Preparation Methods for Cultured Triple-Negative Breast Cancer Cells Using UHPLC–HRMS-Based Metabolomics [agris.fao.org]
• 12. youtube.com [youtube.com]
• 13. Metabolite Measurement: Pitfalls to Avoid and Practices to Follow - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Metabolic Labeling of Cultured Mammalian Cells for Stable Isotope-Resolved Metabolomics: Practical Aspects of Tissue Culture and Sample Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 15. bosterbio.com [bosterbio.com]
• 16. Troubleshooting in Large-Scale LC-ToF-MS Metabolomics Analysis: Solving Complex Issues in Big Cohorts - PMC [pmc.ncbi.nlm.nih.gov]
• 17. A roadmap for interpreting 13C metabolite labeling patterns from cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Frequently asked questions – Metabolomics Core Facility [embl.org]

Technical Support Center: Addressing Isotopic Interference in ¹³C Tracer Experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address isotopic interference in ¹³C tracer experiments.

Troubleshooting Guides

This section provides solutions to common problems encountered during ¹³C tracer experiments.

Issue 1: Inaccurate quantification of metabolite mass isotopomer abundance.

• Symptom: The measured mass isotopomer distribution (MID) of a derivatized metabolite does not accurately reflect the true labeling pattern due to contributions from naturally occurring isotopes.[1][2]

• Cause: The natural abundance of stable isotopes of elements within the metabolite and derivatizing agent can lead to a "skewing" of the measured MID.[1][3] This interference can result in an overestimation of the labeled fraction.

• Solution: Implement a natural abundance correction algorithm. Several software tools are available for this purpose.

  Software Tool	Key Features	Supported Isotopes	Reference
  AccuCor2	R-based tool for resolution-dependent correction of dual-isotope tracer data (e.g., ¹³C-¹⁵N, ¹³C-²H).[4]	¹³C, ²H, ¹⁵N, ¹⁷O, ¹⁸O, ³³S, ³⁴S, ²⁹Si, ³⁰Si, ³⁷Cl, ⁸¹Br[4]	[4]
  IsoCor	Corrects for natural abundance and tracer impurity. Requires metabolite name, molecular formula, and measured intensities for each isotopologue.[5]	¹³C and other isotopes.	[5]
  FluxFix	Web-based application for quick and reliable correction of metabolic tracer data for natural isotopologue abundance.[2]	Primarily ¹³C.	[2]
  IsoCorrectoR	R-based tool for correcting MS and MS/MS data for natural isotope abundance and tracer impurity, supporting multiple tracers.[6]	Any tracer isotope.[6]	[6]

Issue 2: Overlapping mass spectra leading to inaccurate measurements.

• Symptom: Difficulty in distinguishing between the analyte of interest and other ions with the same nominal mass-to-charge ratio (m/z).[7]

• Cause:

  • Isobaric Interference: Isotopes of different elements have the same mass number (e.g., ⁵⁸Fe and ⁵⁸Ni).[7]

  • Polyatomic Interference: Molecular ions formed in the ion source have the same nominal mass as the analyte ion (e.g., ⁴⁰Ar³⁵Cl⁺ and ⁷⁵As⁺).[7]

  • Metabolite Interference: An interfering metabolite generates a peak in the target metabolite's MRM setting with a close retention time.[8]

• Solution:

  • Improve Chromatographic Separation: Optimize the liquid chromatography (LC) or gas chromatography (GC) method to better separate the analyte from interfering compounds.[5]

  • Utilize High-Resolution Mass Spectrometry (HRMS): Instruments like Orbitraps or time-of-flight (TOF) mass spectrometers can resolve ions with very similar masses, separating the analyte signal from the interference.[9][10]

  • Implement Background Subtraction: Use the instrument's software to subtract background noise, which can distort the mass isotopologue distribution.[5]

Issue 3: Isotopic dilution complicating data interpretation.

• Symptom: A decrease in the isotopic enrichment of the administered ¹³C tracer, leading to an underestimation of the true metabolic flux.[11]

• Cause: The labeled tracer mixes with pre-existing, unlabeled pools of the same metabolite or its precursors within the biological system.[11] Sources of dilution include intracellular pools, unlabeled components in the culture medium (e.g., from fetal bovine serum), and de novo synthesis from other unlabeled carbon sources.[11][12]

• Solution:

  • Use Dialyzed Fetal Bovine Serum (FBS): In cell culture experiments, replace standard FBS with dialyzed FBS to minimize the presence of small, unlabeled molecules.[12]

  • Achieve Isotopic Steady State: Allow sufficient time for the isotopic labeling pattern of metabolites to become stable. The time to reach steady state varies for different pathways (e.g., ~10 min for glycolysis, ~2 hours for the TCA cycle in cultured cells).[12][13]

  • Optimize Tracer Selection and Experimental Design: The choice of ¹³C-tracer can significantly impact the precision of estimated fluxes.[14] For example, in studies of E. coli, double-labeled glucose tracers like [1,6-¹³C]glucose have been shown to be optimal.[15][16]

Frequently Asked Questions (FAQs)

Q1: What is isotopic interference in the context of ¹³C tracer experiments?

A: Isotopic interference occurs when the measured mass spectrum of a ¹³C-labeled metabolite is skewed by the presence of naturally occurring heavy isotopes of other elements (e.g., ¹³C, ¹⁵N, ¹⁸O, ²H) in the metabolite itself or in derivatization agents.[1][4] This can lead to an overestimation of the incorporation of the ¹³C label and inaccurate calculation of metabolic fluxes.

Q2: How does natural ¹³C abundance affect my results?

A: All naturally occurring carbon-containing molecules have a baseline ¹³C content of approximately 1.1%.[11][17] This means that even in an unlabeled metabolite, there will be a small percentage of molecules containing one or more ¹³C atoms (the M+1, M+2, etc. peaks). For example, an unlabeled metabolite like NAD⁺ (C₂₁H₂₇N₇O₁₄P₂) can have about 19% of its population as M+1 due to the natural abundance of ¹³C alone.[4] This natural abundance must be mathematically corrected to accurately determine the enrichment from the administered ¹³C tracer.[3]

Q3: What is the difference between metabolic steady state and isotopic steady state?

A:

• Metabolic Steady State: A condition where the concentrations of intracellular metabolites remain constant over time.[11]

• Isotopic Steady State: A condition where the isotopic labeling pattern of metabolites does not change over time.[12] It is crucial to reach isotopic steady state to ensure that the measured labeling patterns accurately reflect the metabolic fluxes.[12][13]

Q4: How do I choose the optimal ¹³C tracer for my experiment?

A: The optimal tracer depends on the specific metabolic pathways you are investigating. The goal is to choose a tracer that will result in different labeling patterns when metabolized through alternative pathways.[18] For example, to trace the contribution of reductive carboxylation to the TCA cycle, [1-¹³C]glutamine can be used, as the labeled carbon is lost during oxidation but retained through reductive carboxylation.[12] Computational tools and in silico simulations can help in selecting tracers that will provide the most precise flux estimates.[15]

Q5: What is the importance of tracer purity and how do I correct for it?

A: The isotopic purity of your ¹³C tracer can affect the final fractional contribution values. While standard tracer purity (e.g., 99%) has a marginal effect, tracers with higher impurity levels will require correction.[18] Correction for tracer impurity is often included in software packages designed for natural abundance correction, such as IsoCorrectoR and IsoCor.[5][6]

Experimental Protocols

Protocol 1: General Workflow for Natural Abundance Correction

This protocol outlines the general steps for correcting mass spectrometry data for the natural abundance of stable isotopes.

• Sample Preparation: Prepare both unlabeled (natural abundance) and ¹³C-labeled samples for your metabolomics analysis.

• Data Acquisition:

  • Set the mass spectrometer to acquire data in full scan mode to capture the entire mass isotopologue distribution.

  • Inject a blank sample to determine background noise.

  • Inject the unlabeled control sample to verify the natural abundance correction.

  • Inject the ¹³C-labeled samples.[5]

• Data Extraction:

  • Process the raw data using instrument-specific software or an open-source tool.

  • Integrate the peaks for each isotopologue (M+0, M+1, M+2, etc.) of your target metabolites to obtain their intensities.

  • Export the data into a compatible format (e.g., .csv) for the correction software. The file should include columns for metabolite name, molecular formula, and the measured intensities for each isotopologue.[5][19]

• Correction using Software (e.g., IsoCor, AccuCor):

  • Launch the correction software.

  • Load your data file.

  • Specify parameters such as the tracer name (e.g., ¹³C), isotopic purity of the tracer, and the mass resolution of your instrument.

  • Run the correction. The software will generate an output file with the corrected mass isotopologue distributions.[5]

Visualizations

Caption: General experimental workflow for ¹³C tracer experiments.

Caption: Troubleshooting logic for isotopic interference issues.

References

• 1. Correction of 13C mass isotopomer distributions for natural stable isotope abundance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Correction of 13C mass isotopomer distributions for natural stable isotope abundance. | Semantic Scholar [semanticscholar.org]
• 3. The importance of accurately correcting for the natural abundance of stable isotopes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. AccuCor2: isotope natural abundance correction for dual-isotope tracer experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Correcting for natural isotope abundance and tracer impurity in MS-, MS/MS- and high-resolution-multiple-tracer-data fr… [ouci.dntb.gov.ua]
• 7. benchchem.com [benchchem.com]
• 8. Identification of Metabolite Interference Is Necessary for Accurate LC-MS Targeted Metabolomics Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. HILIC-Enabled 13C Metabolomics Strategies: Comparing Quantitative Precision and Spectral Accuracy of QTOF High- and QQQ Low-Resolution Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. escholarship.org [escholarship.org]
• 11. benchchem.com [benchchem.com]
• 12. 13C Isotope-Assisted Methods for Quantifying Glutamine Metabolism in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Metabolomics and isotope tracing - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Optimal Tracers for Parallel Labeling Experiments and 13C Metabolic Flux Analysis: A New Precision and Synergy Scoring System [isotope.com]
• 16. Optimal tracers for parallel labeling experiments and 13C metabolic flux analysis: A new precision and synergy scoring system - PMC [pmc.ncbi.nlm.nih.gov]
• 17. An overview of methods using 13C for improved compound identification in metabolomics and natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 18. A roadmap for interpreting 13C metabolite labeling patterns from cells - PMC [pmc.ncbi.nlm.nih.gov]
• 19. README [cran.r-project.org]

"how to improve the precision of metabolic flux estimations"

Welcome to the technical support center for metabolic flux analysis (MFA). This resource is designed for researchers, scientists, and drug development professionals to enhance the precision of metabolic flux estimations. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to support your research.

Troubleshooting Guide

This guide addresses common issues encountered during metabolic flux analysis experiments and provides step-by-step solutions to improve the accuracy of your results.

Problem	Potential Cause	Recommended Solution
High Variance in Flux Estimations	Poorly designed isotopic labeling experiment.	Optimize the selection of isotopic tracers. In silico tools can help identify the best tracer or combination of tracers to resolve fluxes in specific pathways.[1][2] Consider using parallel labeling experiments, as they can dramatically improve flux precision.
Low-quality analytical data.	Implement rigorous quality control (QC) procedures during sample preparation and analysis.[3] Use isotopically labeled internal standards to correct for matrix effects and instrument drift.[4]
Inappropriate metabolic model.	The chosen metabolic model may be incomplete or not accurately represent the biological system.[5] Re-evaluate the model assumptions and consider expanding the network to include relevant pathways.[6]
Inconsistent Model Predictions and Experimental Data	Incorrect assumptions about the metabolic state.	Most 13C-MFA methods assume an isotopic steady state.[1] If the system is in a dynamic state, consider using isotopically nonstationary MFA (INST-MFA).[7][8]
Errors in measurement data.	Re-examine the analytical data for potential errors such as signal saturation or co-elution effects.[5] Ensure proper calibration of analytical instruments.[5]
Model misspecification.	The model may be missing key reactions. Statistical tests can be used to detect and resolve model misspecifications.[6]
Poorly Resolved Fluxes in a Specific Pathway	Suboptimal tracer selection for that pathway.	Different tracers provide information on different parts of the metabolic network.[9] Select a tracer or a combination of tracers that are specifically designed to resolve fluxes in the pathway of interest.[10] For instance, [1,2-13C] glucose is effective for estimating fluxes in glycolysis and the pentose phosphate pathway.[8]
Insufficient labeling information.	Increase the number of labeling measurements. Advanced techniques like tandem mass spectrometry can provide more detailed positional labeling information.[1][8]
High Sum of Squared Residuals (SSR) in Flux Estimation	Incomplete metabolic model.	The model may be missing important active reactions or pathways.[5]
Reaction reversibility not accounted for.	Ensure that the reversibility of reactions is correctly defined in the metabolic network model.[5]
Significant measurement errors.	Investigate potential sources of error in the isotope labeling measurements, such as analytical instrument calibration or low signal strength.[5]

Logical Flow for Troubleshooting High Variance in Flux Estimations

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Robustifying Experimental Tracer Design for13C-Metabolic Flux Analysis [frontiersin.org]
• 3. thamesrestek.co.uk [thamesrestek.co.uk]
• 4. Metabolomics Quality Control, Reproducibility & Validation [arome-science.com]
• 5. Guidelines for metabolic flux analysis in metabolic engineering: methods, tools, and applications - CD Biosynsis [biosynsis.com]
• 6. researchgate.net [researchgate.net]
• 7. Experimental design principles for isotopically instationary 13C labeling experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Metabolic flux analysis: a comprehensive review on sample preparation, analytical techniques, data analysis, computational modelling, and main application areas - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Optimal tracers for parallel labeling experiments and 13C metabolic flux analysis: A new precision and synergy scoring system - PMC [pmc.ncbi.nlm.nih.gov]
• 10. [PDF] Rational design of 13C-labeling experiments for metabolic flux analysis in mammalian cells | Semantic Scholar [semanticscholar.org]

Reference Data & Comparative Studies

Validating 2',3'-O-Isopropylideneadenosine-¹³C₅ as a Metabolic Tracer: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The pursuit of novel metabolic tracers is paramount for advancing our understanding of cellular metabolism and accelerating drug discovery. This guide provides a comparative framework for the validation of 2',3'-O-Isopropylideneadenosine-¹³C₅ as a potential metabolic tracer for studying adenosine metabolism. Due to the limited availability of direct validation studies for this specific isotopically labeled compound, this document serves as a guide for researchers on how to approach its validation, drawing comparisons with the established tracer, Adenosine-¹³C₅, and utilizing general principles of metabolic tracer validation.

Introduction to Adenosine Tracing

Adenosine is a critical purine nucleoside that plays a central role in cellular energy homeostasis and signaling.[1] Stable isotope-labeled adenosine, such as Adenosine-¹³C₅, is a valuable tool for tracing the metabolic fate of adenosine through various pathways, including its phosphorylation to AMP by adenosine kinase and its deamination to inosine by adenosine deaminase.[2] 2',3'-O-Isopropylideneadenosine is a synthetic analog of adenosine with a protecting group on the ribose moiety, which can alter its metabolic processing.[3][4] The ¹³C₅-labeled version of this compound, 2',3'-O-Isopropylideneadenosine-¹³C₅, presents an intriguing candidate for tracing adenosine metabolism with potentially modified characteristics.

Comparative Analysis: 2',3'-O-Isopropylideneadenosine-¹³C₅ vs. Adenosine-¹³C₅

A direct quantitative comparison of performance is challenging without specific experimental data for 2',3'-O-Isopropylideneadenosine-¹³C₅. However, based on studies of the unlabeled and radiolabeled analogs, we can infer potential differences and outline key parameters for validation.

Feature	2',3'-O-Isopropylideneadenosine-¹³C₅ (Hypothesized)	Adenosine-¹³C₅ (Established)	Key Validation Experiments
Cellular Uptake	Potentially higher due to increased lipophilicity. One study with [8-¹⁴C]2',3'-O-isopropylidene adenosine showed more intensive uptake in hepatoma cells compared to [8-¹⁴C]adenosine.[5]	Well-characterized uptake via nucleoside transporters.	Comparative uptake studies using varying concentrations and time points. Measurement of intracellular tracer concentration via LC-MS.
Metabolic Stability	The isopropylidene group may hinder phosphorylation by adenosine kinase, potentially leading to accumulation of the tracer.[5] It is, however, susceptible to deamination.[5]	Readily phosphorylated by adenosine kinase and deaminated by adenosine deaminase.[2]	In vitro enzyme assays with purified adenosine kinase and adenosine deaminase. In vivo tracing studies to monitor the formation of labeled metabolites over time.
Incorporation into Downstream Metabolites	Expected to be lower for phosphorylation-dependent pathways due to potential inhibition by the isopropylidene group. Incorporation into deamination products (e.g., inosine) is likely.	Efficiently incorporated into AMP, ADP, ATP, and other downstream metabolites.	Targeted metabolomics using LC-MS/MS to quantify the abundance of ¹³C₅-labeled adenosine, AMP, ADP, ATP, inosine, and hypoxanthine.
Potential for Altered Cellular Processes	The accumulation of the modified adenosine analog could have off-target effects on cellular signaling and viability.[5]	At physiological concentrations, it is a natural metabolite with well-understood effects.	Cell viability assays (e.g., MTT, trypan blue exclusion) in the presence of varying tracer concentrations. Assessment of key signaling pathways affected by adenosine.

Experimental Protocols for Validation

The validation of a novel metabolic tracer requires a systematic approach to ensure its reliability and to understand its metabolic fate. Below are generalized protocols that should be adapted and optimized for the specific experimental system.

Protocol 1: Cell Culture and Isotope Labeling

• Cell Seeding: Plate cells of interest (e.g., cancer cell line, primary neurons) in appropriate culture vessels and allow them to adhere and reach the desired confluency.

• Tracer Introduction: Replace the standard culture medium with a medium containing a known concentration of 2',3'-O-Isopropylideneadenosine-¹³C₅ or Adenosine-¹³C₅. Include control groups with no tracer and with the unlabeled compound.

• Time-Course Experiment: Incubate the cells with the tracer for various time points (e.g., 0, 1, 4, 12, 24 hours) to monitor the dynamics of tracer uptake and metabolism.

• Cell Harvesting: At each time point, wash the cells with ice-cold phosphate-buffered saline (PBS) to remove extracellular tracer.

• Metabolite Extraction: Quench metabolism and extract metabolites using a cold solvent mixture, such as 80% methanol.

Protocol 2: Sample Preparation and LC-MS/MS Analysis

• Sample Preparation: Centrifuge the cell extracts to pellet protein and cellular debris. Collect the supernatant containing the metabolites.

• LC-MS/MS Analysis: Analyze the metabolite extracts using a high-resolution mass spectrometer coupled with liquid chromatography (LC-MS/MS).

• Method Development: Develop a targeted LC-MS/MS method to detect and quantify the ¹³C₅-labeled and unlabeled forms of adenosine, 2',3'-O-isopropylideneadenosine, AMP, ADP, ATP, inosine, and hypoxanthine. This involves optimizing chromatographic separation and mass spectrometric parameters (e.g., precursor/product ion pairs).[6]

• Data Analysis: Process the raw data to obtain peak areas for each metabolite. Correct for natural isotope abundance and calculate the fractional enrichment of the ¹³C₅ label in each metabolite over time.[7]

Visualizing Metabolic Pathways and Experimental Workflows

To aid in the conceptualization of the validation process, the following diagrams illustrate the key metabolic pathways and experimental workflows.

Caption: Simplified pathway of adenosine metabolism.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Adenosine-Metabolizing Enzymes, Adenosine Kinase and Adenosine Deaminase, in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemimpex.com [chemimpex.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. [Absorption and transition of [8-14C]adenosine and 2',3'-O-isopropylidene adenosine by Zaidel hepatomas and their homogenates]. | Sigma-Aldrich [sigmaaldrich.com]
• 6. med.und.edu [med.und.edu]
• 7. A roadmap for interpreting 13C metabolite labeling patterns from cells - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to 2',3'-O-Isopropylideneadenosine-¹³C₅ and Other ¹³C Labeled Nucleosides for Advanced Research

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern biomedical research, stable isotope-labeled compounds are indispensable tools for elucidating complex biological processes. Among these, ¹³C labeled nucleosides have emerged as critical probes in metabolic studies, drug development, and structural biology. This guide provides an objective comparison between 2',3'-O-Isopropylideneadenosine-¹³C₅ and other commonly used ¹³C labeled nucleosides, with a focus on their applications, performance in key experimental techniques, and the practical implications of their structural differences.

Introduction to ¹³C Labeled Nucleosides

Carbon-13 (¹³C) is a stable, non-radioactive isotope of carbon that can be incorporated into molecules to serve as a tracer.[1] By replacing the naturally abundant ¹²C with ¹³C, researchers can track the metabolic fate of these molecules through various biological pathways using analytical techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[1][2] This approach, known as stable isotope tracing, provides invaluable insights into cellular metabolism, nucleic acid dynamics, and drug-target interactions.[2]

Commonly used ¹³C labeled nucleosides include analogs of adenosine, guanosine, cytidine, and uridine, where one or more carbon atoms in the ribose sugar or the nucleobase are replaced with ¹³C. 2',3'-O-Isopropylideneadenosine-¹³C₅ is a specialized derivative of adenosine that features an isopropylidene protecting group on the 2' and 3' hydroxyls of the ribose sugar. This structural modification imparts distinct properties that can be advantageous in specific experimental contexts.

Key Distinctions: The Role of the Isopropylidene Protecting Group

The primary difference between 2',3'-O-Isopropylideneadenosine-¹³C₅ and other ¹³C labeled nucleosides, such as Adenosine-¹³C₅, lies in the presence of the 2',3'-O-isopropylidene group. This group serves as a protecting group for the vicinal diols on the ribose moiety.

Advantages of the Isopropylidene Group:

• Enhanced Stability: The isopropylidene group can protect the 2' and 3'-hydroxyl groups from enzymatic degradation or unwanted chemical reactions during synthesis or in certain experimental conditions. This increased stability can be beneficial for prodrug strategies or when controlled release of the active nucleoside is desired.

• Intermediate in Chemical Synthesis: 2',3'-O-Isopropylideneadenosine is a crucial intermediate in the synthesis of various nucleoside analogs, including antiviral and anticancer drugs. The protecting group allows for selective modification of other parts of the molecule.

Considerations for the Isopropylidene Group:

• Requirement for Deprotection: For the nucleoside to be incorporated into nucleic acids or participate in most metabolic pathways, the isopropylidene group must be removed. This deprotection is typically achieved under acidic conditions.

• Altered Cellular Uptake and Metabolism: The presence of the bulky, lipophilic isopropylidene group can significantly alter the way the molecule is transported into cells and metabolized. Studies on the unlabeled counterparts have shown that 2',3'-O-isopropylideneadenosine and adenosine exhibit different uptake and transformation profiles in rat liver homogenates.

Comparative Performance in Key Analytical Techniques

The choice of a ¹³C labeled nucleoside can impact the outcome and interpretation of data from mass spectrometry and NMR spectroscopy.

Mass Spectrometry (MS)

In metabolic tracing studies using MS, the incorporation of ¹³C atoms results in a predictable mass shift, allowing for the quantification of labeled metabolites.[3]

Feature	2',3'-O-Isopropylideneadenosine-¹³C₅	Other ¹³C Labeled Nucleosides (e.g., Adenosine-¹³C₅)
Molecular Weight	Higher due to the isopropylidene group.	Lower.
Ionization Efficiency	May differ from unprotected nucleosides. The larger, more hydrophobic nature could potentially influence its behavior in electrospray ionization (ESI).	Well-characterized ionization properties in standard ESI-MS protocols.
Fragmentation Pattern	The isopropylidene group will contribute to the fragmentation pattern, which can be useful for structural confirmation but may also complicate analysis if not accounted for.	Fragmentation patterns are well-established and primarily involve the glycosidic bond and the ribose ring.
Application	Useful as a stable internal standard for quantifying the protected form of the nucleoside. Can also be used in metabolic studies provided the protecting group is removed intracellularly.	Widely used as tracers for metabolic flux analysis and as internal standards for quantifying endogenous nucleosides.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the structure and dynamics of nucleic acids and for analyzing the positional incorporation of ¹³C labels.[4]

Feature	2',3'-O-Isopropylideneadenosine-¹³C₅	Other ¹³C Labeled Nucleosides (e.g., Adenosine-¹³C₅)
Chemical Shifts	The isopropylidene group will induce characteristic shifts in the ¹H and ¹³C NMR spectra, particularly for the ribose protons and carbons.	Chemical shifts are well-documented for the canonical nucleosides.
Structural Studies	The protected form is not suitable for studying the structure of natural RNA or DNA. However, it can be used to study the properties of the protected nucleoside itself.	Essential for structural determination of RNA and DNA, especially when uniformly or selectively ¹³C labeled.[4]
Dynamic Studies	Not directly applicable for studying the dynamics of nucleic acids.	Crucial for relaxation-based NMR experiments to probe the dynamics of RNA and DNA.

Experimental Protocols

Metabolic Labeling of Cultured Cells with ¹³C Labeled Nucleosides

This protocol describes a general procedure for tracing the incorporation of a ¹³C labeled nucleoside into cellular metabolites, followed by analysis using Liquid Chromatography-Mass Spectrometry (LC-MS).

Materials:

• Mammalian cell line of interest

• Complete cell culture medium

• ¹³C labeled nucleoside (e.g., 2',3'-O-Isopropylideneadenosine-¹³C₅ or Adenosine-¹³C₅)

• Phosphate-buffered saline (PBS)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Cell scraper

• Centrifuge

• Lyophilizer

• LC-MS system

Procedure:

• Cell Culture: Plate cells at a desired density and allow them to adhere and grow for 24 hours.

• Labeling: Replace the culture medium with a fresh medium containing the ¹³C labeled nucleoside at a final concentration typically ranging from 10 to 100 µM. The optimal concentration and labeling time should be determined empirically for each cell line and experimental goal.

• Harvesting: After the desired labeling period, aspirate the medium and wash the cells twice with ice-cold PBS.

• Metabolite Extraction: Add a pre-chilled extraction solvent (e.g., 80% methanol) to the cells. Scrape the cells and collect the cell lysate.

• Protein Precipitation: Centrifuge the lysate at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet the protein and cell debris.

• Sample Preparation: Transfer the supernatant containing the metabolites to a new tube and evaporate to dryness using a lyophilizer or a vacuum concentrator.

• Reconstitution: Reconstitute the dried metabolites in a suitable solvent for LC-MS analysis (e.g., 50% acetonitrile in water with 0.1% formic acid).

• LC-MS Analysis: Inject the reconstituted sample into the LC-MS system. Use a suitable chromatographic method to separate the metabolites and a high-resolution mass spectrometer to detect and quantify the mass isotopologues of the targeted metabolites.

NMR Sample Preparation for ¹³C Labeled RNA

This protocol outlines the basic steps for preparing an RNA sample for NMR structural studies using in vitro transcription with ¹³C labeled nucleotide triphosphates (NTPs).

Materials:

• Linearized DNA template with a T7 promoter

• T7 RNA polymerase

• ¹³C labeled NTPs (ATP, GTP, CTP, UTP)

• Transcription buffer (containing Tris-HCl, MgCl₂, spermidine, DTT)

• RNase inhibitor

• DNase I

• Denaturing polyacrylamide gel

• Elution buffer (e.g., TE buffer)

• NMR buffer (e.g., phosphate buffer in 90% H₂O/10% D₂O or 99.9% D₂O)

Procedure:

• In Vitro Transcription: Set up the transcription reaction by combining the DNA template, T7 RNA polymerase, ¹³C labeled NTPs, transcription buffer, and RNase inhibitor. Incubate at 37°C for 2-4 hours.

• DNase Treatment: Add DNase I to the reaction mixture to digest the DNA template. Incubate at 37°C for 30 minutes.

• RNA Purification: Purify the transcribed RNA using denaturing polyacrylamide gel electrophoresis (PAGE).

• Elution and Desalting: Excise the RNA band from the gel, crush it, and elute the RNA overnight in elution buffer. Desalt the RNA sample using a suitable method like size-exclusion chromatography or dialysis.

• Lyophilization: Lyophilize the purified RNA to a powder.

• NMR Sample Preparation: Dissolve the lyophilized RNA in the appropriate NMR buffer to the desired concentration. Transfer the sample to an NMR tube.

Visualizing Experimental Workflows and Pathways

Metabolic Tracing Experimental Workflow

Caption: A generalized workflow for metabolic tracing experiments using ¹³C labeled nucleosides.

Simplified Nucleotide Salvage Pathway

Caption: A simplified diagram of the nucleotide salvage pathway showing the incorporation of a ¹³C labeled nucleoside.

Conclusion

Both 2',3'-O-Isopropylideneadenosine-¹³C₅ and other ¹³C labeled nucleosides are powerful tools for life sciences research. The choice between them hinges on the specific experimental requirements.

• 2',3'-O-Isopropylideneadenosine-¹³C₅ is particularly valuable as a synthetic intermediate and may offer advantages in terms of stability for certain applications. Its use in metabolic tracing is contingent on the efficient intracellular removal of the protecting group.

• Standard ¹³C labeled nucleosides (e.g., Adenosine-¹³C₅) are the preferred choice for direct metabolic flux analysis and for structural and dynamic studies of nucleic acids by NMR, due to their direct incorporation into biological pathways without the need for deprotection.

Researchers should carefully consider the experimental goals, the biological system under investigation, and the analytical techniques to be employed when selecting the most appropriate ¹³C labeled nucleoside for their studies.

References

• 1. Tuning the stability of alkoxyisopropyl protection groups - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mass spectrometry analysis of nucleosides and nucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metabolomics and isotope tracing - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2',3'-O-Isopropylideneadenosine(362-75-4) 1H NMR [m.chemicalbook.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for 13C5-Isopropylideneadenosine

The cross-validation of analytical methods is a critical process in pharmaceutical development and research, ensuring that an analytical procedure will produce consistent, reliable, and accurate results under varied conditions, such as in different laboratories or using different instrumentation.[1] This guide provides a comparative analysis of two prevalent analytical methods for the quantification of 13C5-isopropylideneadenosine, a stable isotope-labeled derivative of adenosine. The comparison focuses on a High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method and a more sensitive Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method.

The experimental data and protocols presented herein are representative examples derived from established methodologies for adenosine analogs and serve as a practical guide for researchers and drug development professionals.[2][3]

Comparative Performance Data

The selection of an appropriate analytical method depends on the specific requirements of the study, such as the need for high sensitivity, throughput, or cost-effectiveness. The following table summarizes the key performance parameters for the two hypothetical analytical methods for 13C5-isopropylideneadenosine, providing a clear comparison of their capabilities.

Performance Parameter	Method A: HPLC-UV	Method B: LC-MS/MS
Linearity (R²)	> 0.999	> 0.999
Range (µg/mL)	0.5 - 100	0.01 - 20
Accuracy (% Recovery)	98.0% - 102.0%	99.0% - 101.5%
Precision (% RSD)
- Intra-day	< 2.0%	< 1.5%
- Inter-day	< 3.0%	< 2.5%
Limit of Detection (LOD) (µg/mL)	0.15	0.003
Limit of Quantification (LOQ) (µg/mL)	0.5	0.01
Specificity	Moderate	High
Run Time (minutes)	12	6

Experimental Protocols

Detailed methodologies for both the HPLC-UV and LC-MS/MS methods are provided below. These protocols are based on established analytical procedures for similar nucleoside analogs.

Method A: High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

• Instrumentation: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV/Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of methanol (A) and water with 0.1% formic acid (B).

  • Gradient Program: 0-8 min, 20-80% A; 8-10 min, 80% A; 10-12 min, 20% A.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.

• Detection Wavelength: 260 nm.

• Injection Volume: 10 µL.

• Sample Preparation: A stock solution of 13C5-isopropylideneadenosine is prepared in methanol. Calibration standards are prepared by serial dilution of the stock solution with the mobile phase.

Method B: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

• Instrumentation: A UHPLC system coupled to a triple quadrupole mass spectrometer.

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase: A gradient of acetonitrile with 0.1% formic acid (A) and water with 0.1% formic acid (B).

  • Gradient Program: 0-4 min, 10-90% A; 4-5 min, 90% A; 5-6 min, 10% A.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions: Specific precursor-to-product ion transitions for 13C5-isopropylideneadenosine would be determined and optimized using a reference standard.

• Injection Volume: 5 µL.

• Sample Preparation: Similar to the HPLC-UV method, with further dilution to fall within the lower quantification range of the LC-MS/MS system.

Cross-Validation Workflow

The cross-validation process ensures that two different analytical methods yield comparable results, which is crucial when transferring methods between laboratories or when a method is updated.[1][4] The following diagram illustrates a typical workflow for the cross-validation of two analytical methods.

Caption: Workflow for cross-validation of two analytical methods.

This guide provides a foundational understanding of the cross-validation process for analytical methods targeting 13C5-isopropylideneadenosine. The choice between HPLC-UV and LC-MS/MS will ultimately be dictated by the specific needs of the research, balancing factors such as sensitivity, specificity, and operational costs.

References

• 1. pharmaguru.co [pharmaguru.co]
• 2. researchgate.net [researchgate.net]
• 3. Validation of a Fast and Simple HPLC-UV Method for the Quantification of Adenosine Phosphates in Human Bronchial Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Biological Impact of 2',3'-O-Isopropylideneadenosine-¹³C₅ Labeling: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction to 2',3'-O-Isopropylideneadenosine and Isotopic Labeling

2',3'-O-Isopropylideneadenosine is a derivative of the endogenous nucleoside adenosine, modified with an isopropylidene group to protect the 2' and 3' hydroxyls of the ribose sugar. This modification makes it a useful intermediate in the synthesis of various nucleoside analogs for therapeutic and research purposes.

Isotopic labeling, such as the incorporation of carbon-13 (¹³C), is a crucial technique in drug development and metabolic research. ¹³C is a stable, non-radioactive isotope of carbon. Replacing five carbon-12 atoms with carbon-13 atoms to create 2',3'-O-Isopropylideneadenosine-¹³C₅ allows researchers to trace the molecule's metabolic fate and study its interactions with biological systems using techniques like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. It is generally accepted in the scientific community that the substitution of ¹²C with ¹³C does not significantly alter the chemical properties and, by extension, the biological activity of a molecule. The small increase in mass is typically insufficient to affect reaction rates, binding affinities, or cellular uptake mechanisms to a measurable degree in most biological assays.

Biological Activity of 2',3'-O-Isopropylideneadenosine (Unlabeled)

Studies on the unlabeled form of 2',3'-O-Isopropylideneadenosine have indicated that it is biologically active. Research has shown that it is taken up by hepatoma cells more readily than adenosine itself and undergoes deamination. This increased uptake and subsequent metabolic processing can lead to an accumulation of the analog within the cells, ultimately resulting in cytotoxicity. This inherent biological activity underscores the importance of evaluating any potential alterations to its effects that might arise from isotopic labeling.

Comparison of Biological Impact: Labeled vs. Unlabeled

While specific experimental data is lacking for a direct comparison, a theoretical assessment based on established principles of isotope effects suggests that the biological impact of 2',3'-O-Isopropylideneadenosine-¹³C₅ is expected to be nearly identical to its unlabeled counterpart.

Biological Parameter	Unlabeled 2',3'-O-Isopropylideneadenosine	Labeled 2',3'-O-Isopropylideneadenosine-¹³C₅ (Expected)
Cytotoxicity	Exhibits cytotoxic effects, particularly in hepatoma cells.	Expected to exhibit similar cytotoxic effects and IC₅₀ values.
Cellular Uptake	Readily taken up by cells, potentially via nucleoside transporters.	Expected to utilize the same cellular uptake mechanisms with no significant difference in rate.
Metabolism	Undergoes intracellular metabolism, including deamination.	Expected to follow the same metabolic pathways. The ¹³C₅ label allows for precise tracking of its metabolic fate.
Mechanism of Action	Likely interferes with nucleic acid synthesis or cellular signaling pathways, leading to cell death.	The fundamental mechanism of action is not expected to be altered by isotopic labeling.

Alternative Labeling Methods

While ¹³C labeling is a common and effective method for metabolic tracing, other isotopic labeling strategies can be employed for nucleoside analogs, each with its own advantages and applications.

Labeling Method	Description	Primary Applications
Deuterium (²H) Labeling	Substitution of hydrogen with its stable isotope, deuterium.	Can alter metabolic rates (kinetic isotope effect), sometimes used to improve pharmacokinetic properties of drugs.
Nitrogen-15 (¹⁵N) Labeling	Substitution of nitrogen-14 with its stable isotope, nitrogen-15.	Used in NMR studies to probe the structure and dynamics of nucleic acids and protein-nucleic acid interactions.
Tritium (³H) Labeling	Substitution of hydrogen with its radioactive isotope, tritium.	Highly sensitive radiolabeling for receptor binding assays and autoradiography. Requires specialized handling due to radioactivity.
Phosphorus-32 (³²P) Labeling	Incorporation of the radioactive isotope phosphorus-32 into the phosphate group of nucleotides.	Used to label nucleic acids for hybridization assays and studies of enzyme kinetics.

Experimental Protocols

To empirically determine and compare the biological impact of labeled and unlabeled 2',3'-O-Isopropylideneadenosine, the following standard experimental protocols can be employed.

Cytotoxicity Assay (MTT Assay)

This protocol is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.

1. Cell Seeding:

• Seed cells (e.g., a relevant cancer cell line) in a 96-well plate at a density of 5,000-10,000 cells per well.

• Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

2. Compound Treatment:

• Prepare serial dilutions of both unlabeled 2',3'-O-Isopropylideneadenosine and 2',3'-O-Isopropylideneadenosine-¹³C₅ in cell culture medium.

• Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the test compounds. Include a vehicle control (medium with the same concentration of solvent, e.g., DMSO, used to dissolve the compounds).

• Incubate for 24, 48, or 72 hours.

3. MTT Addition:

• Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubate for 2-4 hours at 37°C until purple formazan crystals are visible.

4. Formazan Solubilization:

• Carefully remove the medium and add 100 µL of DMSO or another suitable solvent to each well to dissolve the formazan crystals.

• Gently shake the plate for 5-10 minutes to ensure complete dissolution.

5. Absorbance Measurement:

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Cellular Uptake Assay

This protocol can be used to compare the rate of uptake of the labeled and unlabeled compounds. For the unlabeled compound, detection would rely on methods like HPLC-MS/MS, while the labeled compound can be traced by its isotopic signature.

1. Cell Culture:

• Grow cells to near confluency in 6-well plates.

2. Compound Incubation:

• Treat the cells with a defined concentration of either unlabeled or ¹³C₅-labeled 2',3'-O-Isopropylideneadenosine for various time points (e.g., 0, 5, 15, 30, 60 minutes).

3. Cell Lysis:

• At each time point, wash the cells three times with ice-cold PBS to remove any extracellular compound.

• Lyse the cells using a suitable lysis buffer.

4. Sample Analysis:

• For the ¹³C₅-labeled compound, analyze the cell lysates using LC-MS to quantify the amount of the labeled compound and its metabolites based on their specific mass-to-charge ratios.

• For the unlabeled compound, quantify its intracellular concentration using a validated HPLC-MS/MS method.

5. Data Analysis:

• Plot the intracellular concentration of each compound over time to determine the rate of uptake.

Visualizations

The following diagrams illustrate key conceptual frameworks relevant to the biological assessment of 2',3'-O-Isopropylideneadenosine and its labeled analog.

Caption: Conceptual pathway of cellular uptake and metabolism.

A Comparative Guide to Metabolic Labeling of RNA: Focus on 2',3'-O-Isopropylideneadenosine-13C5

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of metabolic labeling reagents for studying RNA dynamics, with a specific focus on the reproducibility and performance of 2',3'-O-Isopropylideneadenosine-13C5. We present available experimental data, detailed methodologies for key experiments, and visual workflows to assist researchers in selecting the most suitable labeling strategy for their needs.

Introduction to Metabolic Labeling of RNA

Metabolic labeling is a powerful technique to study the life cycle of RNA, including its synthesis, processing, and degradation. By introducing labeled nucleoside analogs into cell culture, newly transcribed RNA becomes tagged, allowing for its distinction from the pre-existing RNA pool. This enables the measurement of RNA turnover rates and provides insights into the dynamic regulation of gene expression. The choice of labeling reagent is critical and depends on the specific research question, the experimental system, and the downstream analytical methods.

Performance Comparison of Metabolic Labeling Reagents

While extensive data is available for commonly used labeling reagents like 4-thiouridine (4sU), quantitative data on the reproducibility and performance of 2',3'-O-Isopropylideneadenosine-13C5 is currently limited in publicly available literature. The following tables summarize the available data for 4sU as a benchmark for comparison.

Table 1: Quantitative Performance Comparison

Parameter	4-thiouridine (4sU)	2',3'-O-Isopropylideneadenosine-13C5
Labeling Efficiency	High, can be incorporated into a significant fraction of newly synthesized RNA.[1][2]	Data not available
Reproducibility (CV%)	Good, with consistent results across replicate experiments.[3]	Data not available
Cytotoxicity	Can exhibit cytotoxicity at high concentrations and long exposure times.[4]	Expected to have some level of cytotoxicity, as with other adenosine analogs, but specific data is limited.[5][6]
Off-Target Effects	Can interfere with pre-mRNA splicing at high incorporation rates.[1][4]	Potential for off-target effects on adenosine-mediated signaling pathways.[7]
Downstream Compatibility	Compatible with various techniques including biotinylation and sequencing (SLAM-seq, TUC-seq).[8][9]	Primarily detectable by mass spectrometry due to the 13C label.

Table 2: Qualitative Performance Comparison

Feature	4-thiouridine (4sU)	2',3'-O-Isopropylideneadenosine-13C5
Label Type	Thiol-reactive nucleoside analog	Stable isotope-labeled nucleoside
Detection Method	Biotinylation and affinity purification, or chemical conversion for sequencing.[8][9]	Mass spectrometry to detect the mass shift.[10]
Advantages	Versatile for various downstream applications, well-established protocols.	Direct measurement of incorporation without chemical derivatization, potentially less perturbation of RNA structure.
Limitations	Potential for off-target effects due to the thiol group and subsequent chemical reactions.[1]	Limited to mass spectrometry-based detection, less versatile for other applications like imaging.

Experimental Protocols

Metabolic Labeling of RNA with 4-thiouridine (4sU)

This protocol is a standard procedure for labeling newly synthesized RNA in mammalian cells.

Materials:

• Mammalian cell line of interest

• Complete cell culture medium

• 4-thiouridine (4sU) stock solution (e.g., 100 mM in DMSO)

• TRIzol reagent or other RNA extraction kit

• Biotin-HPDP

• Streptavidin-coated magnetic beads

Procedure:

• Cell Culture: Plate cells to be in the exponential growth phase at the time of labeling.

• Labeling: Add 4sU to the cell culture medium to a final concentration of 100-200 µM. The optimal concentration and labeling time should be determined empirically for each cell line and experimental goal.[11]

• Incubation: Incubate the cells for the desired labeling period (e.g., 1-4 hours).

• RNA Extraction: Harvest the cells and extract total RNA using TRIzol or a preferred method.

• Biotinylation of 4sU-labeled RNA:

  • Dissolve the RNA in an appropriate buffer.

  • Add Biotin-HPDP to the RNA solution.

  • Incubate at room temperature to allow for the biotinylation of the thiol group on the 4sU.

• Purification of Labeled RNA:

  • Use streptavidin-coated magnetic beads to capture the biotinylated RNA.

  • Wash the beads to remove unlabeled RNA.

  • Elute the labeled RNA from the beads.

• Downstream Analysis: The purified, newly synthesized RNA is now ready for downstream applications such as qRT-PCR or RNA sequencing.

Metabolic Labeling of RNA with 2',3'-O-Isopropylideneadenosine-13C5 (Generalized Protocol)

Materials:

• Mammalian cell line of interest

• Complete cell culture medium

• 2',3'-O-Isopropylideneadenosine-13C5 stock solution (concentration to be determined)

• RNA extraction kit

• LC-MS/MS system

Procedure:

• Cell Culture: Plate cells to be in the exponential growth phase at the time of labeling.

• Labeling: Add 2',3'-O-Isopropylideneadenosine-13C5 to the cell culture medium. The optimal concentration will need to be determined to ensure sufficient incorporation without excessive cytotoxicity.

• Incubation: Incubate the cells for a desired period. A time-course experiment is recommended to determine the optimal labeling window.

• RNA Extraction: Harvest the cells and extract total RNA using a standard protocol.

• RNA Digestion: Digest the total RNA into individual nucleosides using a cocktail of nucleases (e.g., nuclease P1, and alkaline phosphatase).[12]

• LC-MS/MS Analysis:

  • Analyze the digested nucleoside mixture by liquid chromatography-mass spectrometry (LC-MS/MS).[10]

  • Monitor for the mass shift corresponding to the incorporation of the 13C5-labeled adenosine.

  • Quantify the ratio of labeled to unlabeled adenosine to determine the extent of incorporation.

Visualizing Experimental Workflows and Signaling Pathways

Experimental Workflow for Metabolic RNA Labeling

References

• 1. The influence of 4-thiouridine labeling on pre-mRNA splicing outcomes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Metabolic RNA labeling for probing RNA dynamics in bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The influence of 4-thiouridine labeling on pre-mRNA splicing outcomes | PLOS One [journals.plos.org]
• 5. Adenosine and adenosine analogues are more toxic to chronic lymphocytic leukemia than to normal lymphocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cytotoxic action of adenosine nucleoside and dialdehyde analogues on murine neuroblastoma in tissue culture: structure-activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Adenosine kinase and ADAL coordinate detoxification of modified adenosines to safeguard metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development and Comparison of 4-Thiouridine to Cytidine Base Conversion Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Determining RNA Natural Modifications and Nucleoside Analog-Labeled Sites by a Chemical/Enzyme-Induced Base Mutation Principle - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Detection of ribonucleoside modifications by liquid chromatography coupled with mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Metabolic labeling of RNA uncovers principles of RNA production and degradation dynamics in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Metabolic turnover and dynamics of modified ribonucleosides by 13C labeling - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Isotopic Tracers in Metabolic Research: A Comparative Analysis

For researchers, scientists, and drug development professionals, understanding the intricate network of metabolic pathways is paramount for advancing biological science and therapeutic innovation. Isotopic tracers have emerged as an indispensable tool for elucidating these complex systems, offering a dynamic window into cellular metabolism. This guide provides a comparative analysis of different isotopic tracers, supported by experimental data, detailed methodologies, and visual pathway diagrams to inform the selection of the most appropriate tracer for your specific research needs.

The core principle of isotopic tracing involves the introduction of a molecule labeled with a heavy, non-radioactive (stable) or radioactive isotope into a biological system.[1] By tracking the incorporation of this label into downstream metabolites, researchers can map the flow of atoms through metabolic pathways, a technique known as metabolic flux analysis (MFA).[2][3] The choice of tracer is a critical determinant of the precision and accuracy of these flux estimations.[4][5]

Performance Comparison of Common Stable Isotope Tracers

The selection of an isotopic tracer is contingent on the specific metabolic pathway under investigation. Below is a comparative overview of commonly used stable isotope tracers, detailing their primary applications, advantages, and limitations.

Tracer	Primary Application(s)	Key Metabolic Pathways Investigated	Advantages	Limitations	Reported Precision/Reproducibility
¹³C-Glucose (uniformly labeled, [U-¹³C₆])	General carbon metabolism, glycolysis, TCA cycle, pentose phosphate pathway (PPP), biosynthesis	Glycolysis, TCA Cycle, PPP, Amino Acid Synthesis, Fatty Acid Synthesis	Traces the entire carbon backbone of glucose, useful for broad metabolic screening.[6]	Can result in complex labeling patterns that are challenging to interpret for specific flux ratios; not optimal for resolving PPP flux.[4][7]	Provides robust labeling for central carbon pathways.
¹³C-Glucose (positionally labeled, e.g., [1,2-¹³C₂])	Glycolysis, Pentose Phosphate Pathway (PPP) flux	Glycolysis, PPP	Allows for the differentiation between glycolysis and the oxidative PPP.[4][8] The loss of the C1 carbon as ¹³CO₂ in the PPP leads to singly labeled metabolites.[8]	Provides less information about pathways downstream of pyruvate compared to uniformly labeled glucose.	Offers the most precise estimates for glycolysis and the PPP.[4][5]
²H-Glucose (e.g., [6,6-²H₂])	Endogenous glucose production, whole-body glucose flux	Gluconeogenesis, Glycogenolysis	Deuterium labeling allows for the investigation of pathways involving hydride transfer.[8] Can be used in combination with ¹³C tracers for integrated flux analysis.	Isotope effects can be more pronounced with deuterium compared to ¹³C.	Provides equivalent results to ¹³C-glucose for determining glucose metabolism parameters, with the advantage of requiring a much smaller amount of tracer.[9]
¹⁵N-Amino Acids (e.g., ¹⁵N-Glutamine, ¹⁵N-Leucine)	Amino acid metabolism, protein synthesis and breakdown, nitrogen metabolism	TCA Cycle Anaplerosis, Amino Acid Metabolism, Protein Turnover	Directly traces the fate of nitrogen in biological systems.[2] Essential for studying protein dynamics.[10]	Does not provide information on carbon metabolism unless used in conjunction with ¹³C tracers.[11]	Enables quantification of fractional protein synthesis rates.[12]
¹³C, ¹⁵N-Glutamine (uniformly labeled)	TCA cycle anaplerosis, nitrogen metabolism, links between carbon and nitrogen metabolism	TCA Cycle, Amino Acid Metabolism	Simultaneously traces both carbon and nitrogen from glutamine, providing a more comprehensive view of its metabolic fate.[13]	Interpretation of dual-labeling data can be complex.	[U-¹³C₅]glutamine is the preferred tracer for analyzing the TCA cycle.[4][5]

Experimental Protocols

The successful implementation of isotopic tracer studies hinges on meticulous experimental design and execution. Below are generalized protocols for in vitro and in vivo studies, which can be adapted to specific research questions and model systems.

In Vitro ¹³C-Labeling of Adherent Mammalian Cells

This protocol outlines the general steps for tracing the metabolism of ¹³C-labeled glucose in cultured cells.

1. Media Preparation:

• Start with a glucose-free basal medium (e.g., RPMI 1640).

• Supplement the medium with dialyzed fetal bovine serum (dFBS) to minimize the presence of unlabeled glucose and other small molecules.[14]

• Dissolve the desired ¹³C-labeled glucose tracer (e.g., [U-¹³C₆]-glucose) in the medium to the desired final concentration (typically matching the glucose concentration of the standard growth medium, e.g., 10-25 mM).[8]

• Sterile-filter the complete labeling medium using a 0.22 µm filter.[8]

2. Cell Culture and Labeling:

• Seed cells in 6-well plates at a density that will achieve 70-80% confluency at the time of harvest.[8]

• Culture cells overnight in their standard growth medium.

• One hour before introducing the tracer, replace the standard medium with fresh RPMI supplemented with 10% dFBS.[14]

• To initiate labeling, aspirate the medium, wash the cells once with pre-warmed phosphate-buffered saline (PBS), and add the pre-warmed ¹³C-labeling medium.[15]

• Incubate the cells for a duration appropriate for the metabolic pathway of interest to reach isotopic steady state. This can range from minutes for glycolysis to several hours for the TCA cycle and biosynthetic pathways.[16]

3. Metabolite Extraction:

• To quench metabolic activity, rapidly aspirate the labeling medium and wash the cells with ice-cold saline.[8]

• Immediately add a cold extraction solvent (e.g., 80% methanol) to the cells.[17]

• Scrape the cells in the cold methanol and transfer the lysate to a pre-chilled microcentrifuge tube.[17]

• Vortex vigorously and centrifuge to pellet cell debris.[17]

• Collect the supernatant containing the metabolites.

4. Sample Analysis:

• The extracted metabolites are then analyzed by mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy to determine the mass isotopomer distributions (MIDs) of key metabolites.[15]

In Vivo Stable Isotope Tracing in a Mouse Model

This protocol provides a general workflow for in vivo metabolic studies in mice.

1. Tracer Selection and Administration:

• Choose a tracer appropriate for the biological question (e.g., [¹³C]glucose for central carbon metabolism).

• The tracer can be administered via intravenous infusion, bolus injection, or through the diet.[1][18] A primed-continuous infusion is often used to achieve and maintain a steady-state enrichment of the tracer in the plasma.[1]

2. Tissue Collection:

• At the end of the tracer administration period, tissues of interest (e.g., tumor and adjacent non-malignant tissue) are rapidly excised and snap-frozen in liquid nitrogen to halt metabolic activity.[19]

3. Metabolite Extraction:

• Frozen tissues are homogenized in a cold extraction solvent to extract the metabolites.

4. Sample Analysis:

• Metabolite extracts are analyzed by MS or NMR to measure isotopic enrichment in downstream metabolites. Comparing the labeling patterns between different tissues can reveal tissue-specific metabolic activities.[1]

Visualizing Metabolic Pathways and Workflows

Diagrams are essential for visualizing the complex relationships in metabolic research. The following sections provide Graphviz DOT scripts to generate such diagrams.

A typical workflow for a stable isotope tracer study.

Tracing ¹³C and ¹⁵N through central carbon metabolism.

Fate of [1,2-¹³C]-Glucose in Glycolysis and the PPP.

Conclusion

Isotopic tracers are powerful tools for the quantitative analysis of metabolic pathways, providing invaluable insights for basic research, drug discovery, and clinical applications. The selection of the appropriate tracer, coupled with robust experimental design and analytical methods, is crucial for obtaining high-fidelity data. This guide provides a foundational understanding to aid researchers in navigating the complexities of metabolic tracer studies and harnessing their full potential to unravel the dynamic nature of metabolism.

References

• 1. Stable isotope tracing to assess tumor metabolism in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Measurement of metabolic fluxes using stable isotope tracers in whole animals and human patients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Measurement of metabolic fluxes using stable isotope tracers in whole animals and human patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. 13C- and 2H-labelled glucose compared for minimal model estimates of glucose metabolism in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Stable Isotope Tracers Applied to Measuring Rates of Protein Synthesis and Breakdown in Muscle: Principles and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. One‐shot 13C15N‐metabolic flux analysis for simultaneous quantification of carbon and nitrogen flux | Molecular Systems Biology [link.springer.com]
• 12. Quantitative Proteomics: Measuring Protein Synthesis Using 15N Amino Acids Labeling in Pancreas Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Stable Isotope Labeled Tracers for Metabolic Pathway Elucidation by GC-MS and FT-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 14. 13C Kinetic Labeling and Extraction of Metabolites from Adherent Mammalian Cells [bio-protocol.org]
• 15. benchchem.com [benchchem.com]
• 16. Metabolomics and isotope tracing - PMC [pmc.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. lirias.kuleuven.be [lirias.kuleuven.be]
• 19. researchgate.net [researchgate.net]

"quantitative comparison of 13C vs 15N labeling for nucleoside tracking"

For Researchers, Scientists, and Drug Development Professionals

Stable isotope labeling is a cornerstone technique for tracing the metabolic fate of molecules within biological systems. For researchers studying nucleoside metabolism, both carbon-13 (¹³C) and nitrogen-15 (¹⁵N) offer powerful tools for quantitative analysis. The choice between these two stable isotopes depends on the specific research question, the analytical platform available, and the metabolic pathways of interest. This guide provides a quantitative comparison of ¹³C and ¹⁵N labeling for nucleoside tracking, complete with experimental protocols and pathway visualizations to inform your experimental design.

Quantitative Comparison of ¹³C and ¹⁵N Labeling

The selection of an isotopic tracer is a critical first step in designing a nucleoside tracking experiment. The following table summarizes the key quantitative differences between ¹³C and ¹⁵N labeling.

Feature	¹³C Labeling	¹⁵N Labeling	Rationale & Implications
Natural Abundance	~1.1%[]	~0.37%[]	¹⁵N has a lower natural abundance, resulting in lower background signals in mass spectrometry and potentially higher sensitivity for detecting low-abundance nucleosides.[]
Mass Shift per Atom	+1.00335 Da	+0.99703 Da	¹³C provides a slightly larger mass shift per atom, which can aid in resolving isotopic peaks in mass spectrometry.
Atoms per Nucleoside	9 (deoxyribose) or 10 (ribose) in the sugar; 9 (adenine), 10 (guanine), 9 (cytosine), 10 (thymine), 9 (uracil) in the base.	5 (adenine, guanine), 3 (cytosine), 2 (thymine, uracil).	¹³C allows for a much larger total mass shift per nucleoside due to the higher number of carbon atoms, facilitating easier separation of labeled and unlabeled species in mass spectrometry.
Primary Labeled Precursors	[U-¹³C]-glucose, [U-¹³C]-glutamine	¹⁵NH₄Cl, ¹⁵N-labeled amino acids	The choice of precursor dictates which metabolic pathways are being traced. ¹³C-glucose primarily traces the pentose phosphate pathway for ribose synthesis, while ¹⁵N precursors trace the nitrogen assimilation pathways for base synthesis.
Analytical Suitability (MS)	Excellent. The large mass shift from multiple ¹³C atoms creates a distinct isotopic pattern that is easily quantifiable.	Good. The smaller mass shift can sometimes lead to overlapping isotopic clusters, especially in complex samples, but is still effective for quantification.[]	For quantitative mass spectrometry, the clear separation of labeled species makes ¹³C labeling a robust choice.
Analytical Suitability (NMR)	Good. ¹³C has a nuclear spin of 1/2 and a large chemical shift range, which reduces spectral overlap.[] However, full ¹³C labeling can lead to complex spectra due to ¹³C-¹³C couplings.	Excellent. ¹⁵N also has a nuclear spin of 1/2. ¹H-¹⁵N correlation spectra (like HSQC) are fundamental in structural biology for providing a "fingerprint" of the molecule.[] ¹⁵N-labeled NMR spectra are often simpler to analyze than fully ¹³C-labeled spectra.[]	For structural and dynamic studies using NMR, ¹⁵N is often the preferred label. Dual ¹³C/¹⁵N labeling is also common for more advanced structural analysis.[][2]
Metabolic Scrambling	The carbon backbone is relatively stable, but carbon atoms can be rearranged in central carbon metabolism.	Nitrogen atoms are generally more stable in their positions within the nucleobase rings during metabolic processes.[]	The relative stability of nitrogen atoms can sometimes simplify the interpretation of metabolic flux.

Nucleoside Metabolic Pathways

Nucleosides are central to cellular function, serving as building blocks for nucleic acids and as key players in energy metabolism. Their metabolism can be broadly divided into two main pathways: de novo synthesis and salvage pathways.

Caption: Overview of de novo and salvage pathways for nucleoside metabolism.

Experimental Workflow for Nucleoside Tracking

A typical stable isotope labeling experiment for nucleoside tracking involves several key steps, from cell culture to data analysis.

Caption: A generalized workflow for stable isotope labeling and analysis of nucleosides.

Detailed Experimental Protocols

The following are generalized protocols for ¹³C and ¹⁵N labeling in E. coli, followed by nucleic acid digestion and sample preparation for mass spectrometry.

Protocol 1: ¹³C Labeling of Nucleosides in E. coli

• Prepare M9 Minimal Media: Prepare M9 minimal media salts solution. In a separate sterile container, prepare a stock solution of [U-¹³C]-glucose.

• Starter Culture: Inoculate a single colony of E. coli into a small volume of LB medium and grow overnight at 37°C with shaking.

• Main Culture: The next day, inoculate the main culture of M9 minimal media with the overnight starter culture. Add the sterile [U-¹³C]-glucose solution as the sole carbon source to the desired final concentration (e.g., 2 g/L).

• Growth and Induction: Grow the main culture at 37°C with shaking until it reaches the mid-log phase (OD₆₀₀ ≈ 0.6-0.8). If expressing a specific protein, induce at this point according to your expression protocol.

• Harvesting: Pellet the cells by centrifugation (e.g., 5000 x g for 10 minutes at 4°C).

• Quenching: Rapidly quench metabolic activity by resuspending the cell pellet in ice-cold saline or a methanol-based quenching solution.

• Nucleic Acid Extraction: Proceed with your standard protocol for genomic DNA or total RNA extraction.

• Digestion to Nucleosides: Digest the purified nucleic acids to individual nucleosides using a commercial kit or a mixture of enzymes such as nuclease P1, snake venom phosphodiesterase, and alkaline phosphatase. A simplified one-step digestion protocol can also be used.[3]

• Sample Preparation for LC-MS/MS: The resulting nucleoside mixture can often be directly analyzed by LC-MS/MS. If necessary, perform a cleanup step such as solid-phase extraction to remove any remaining proteins or salts.

Protocol 2: ¹⁵N Labeling of Nucleosides in E. coli

• Prepare M9 Minimal Media: Prepare M9 minimal media salts solution, but substitute standard ammonium chloride (NH₄Cl) with ¹⁵NH₄Cl as the sole nitrogen source.

• Starter Culture: Inoculate a single colony of E. coli into a small volume of M9 minimal media containing ¹⁵NH₄Cl and grow overnight at 37°C with shaking.

• Main Culture: Inoculate the main culture of M9 minimal media containing ¹⁵NH₄Cl with the overnight starter culture.

• Growth and Induction: Follow the same procedure as for ¹³C labeling (steps 4 and 5 of Protocol 1).

• Harvesting and Subsequent Steps: Follow the same procedures for harvesting, quenching, nucleic acid extraction, digestion, and sample preparation as outlined for ¹³C labeling (steps 5-9 of Protocol 1).

Conclusion

Both ¹³C and ¹⁵N are invaluable tools for the quantitative analysis of nucleoside tracking. The choice between them is a strategic one based on the specific goals of the study. For researchers primarily using mass spectrometry for quantitative flux analysis, the larger mass shifts and distinct isotopic patterns afforded by ¹³C labeling often provide a more straightforward and robust analytical workflow. For those interested in structural biology and dynamics using NMR, or in studies where the lower natural abundance of ¹⁵N is advantageous for sensitivity, ¹⁵N labeling is an excellent choice. In many cases, dual-labeling experiments using both ¹³C and ¹⁵N can provide the most comprehensive picture of nucleoside metabolism.[2]

References

• 2. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 3. DNA digestion to deoxyribonucleoside: A simplified one-step procedure - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Incorporation of 13C-Labeled Adenosine Analogs in RNA for Advanced Research

For researchers in drug development and the life sciences, accurately tracing the metabolism and incorporation of nucleoside analogs into cellular macromolecules is paramount. Stable isotope labeling, particularly with 13C, offers a powerful tool for quantitative analysis of RNA dynamics through mass spectrometry. This guide provides a comprehensive comparison of 2',3'-O-Isopropylideneadenosine-13C5 and other commercially available 13C-labeled adenosine analogs, focusing on their suitability and performance in metabolic RNA labeling experiments.

2',3'-O-Isopropylideneadenosine-13C5: An Unlikely Candidate for RNA Incorporation

2',3'-O-Isopropylideneadenosine-13C5 is a synthetic adenosine analog where the 2' and 3' hydroxyl groups of the ribose sugar are protected by an isopropylidene group. While this modification is useful in chemical synthesis, it presents a significant barrier to its incorporation into RNA in a cellular context.

Metabolic Fate and Stability:

The key to a nucleoside analog's incorporation into RNA is its ability to be recognized and processed by cellular enzymes to form the corresponding nucleoside triphosphate. This process requires free hydroxyl groups at the 2', 3', and 5' positions of the ribose. The isopropylidene protecting group is stable under normal physiological pH and is not readily removed by cellular enzymes. Research has shown that when introduced to cells, 2',3'-O-Isopropylideneadenosine is taken up and deaminated, but the protective group remains intact. Instead of being incorporated into nucleic acids, the molecule accumulates within the cells, leading to cytotoxicity. This accumulation without incorporation into RNA makes it unsuitable for tracking RNA synthesis and metabolism.

Cellular fate of 2',3'-O-Isopropylideneadenosine-13C5.

Viable Alternatives: Unprotected 13C-Labeled Adenosine Analogs

In contrast to the protected analog, several unprotected 13C-labeled adenosine molecules are readily metabolized and incorporated into RNA, making them excellent tools for research. The most common and effective alternatives include Adenosine-13C5 and Adenosine-13C10.

These analogs, once taken up by the cell, enter the adenosine salvage pathway. Here, they are phosphorylated by cellular kinases to form adenosine-13C monophosphate (AMP), then diphosphate (ADP), and finally triphosphate (ATP). The labeled ATP then serves as a substrate for RNA polymerases, leading to its incorporation into newly synthesized RNA transcripts.

Adenosine salvage pathway for labeled analogs.

Performance Comparison: 13C-Labeled Adenosine Analogs

The following table summarizes the key differences in performance between 2',3'-O-Isopropylideneadenosine-13C5 and its viable alternatives for RNA labeling studies.

Feature	2',3'-O-Isopropylideneadenosine-13C5	Adenosine-13C5	Adenosine-13C10
Structure	2',3'-OH protected	Unprotected	Unprotected
Cellular Deprotection	No	Not Applicable	Not Applicable
Metabolic Pathway	Deamination, Accumulation	Adenosine Salvage Pathway	Adenosine Salvage Pathway
Phosphorylation	No	Yes	Yes
RNA Incorporation	No	Yes	Yes
Suitability for Labeling	Not Suitable	Suitable	Suitable
Reported Cytotoxicity	Yes	Low	Low

Experimental Workflow for RNA Labeling and Analysis

The general workflow for a metabolic RNA labeling experiment followed by Liquid Chromatography-Mass Spectrometry (LC-MS) analysis is outlined below. This process allows for the precise quantification of the incorporated labeled nucleosides.

Workflow for metabolic RNA labeling and analysis.

Experimental Protocols

Protocol 1: Metabolic Labeling of RNA with 13C-Adenosine

• Cell Culture: Plate cells at a desired density and allow them to adhere and grow for 24 hours in standard culture medium.

• Pulse Labeling: Replace the standard medium with a medium containing the desired concentration of 13C-labeled adenosine (e.g., Adenosine-13C5 or Adenosine-13C10). The concentration and labeling time should be optimized for the specific cell line and experimental goals (a typical starting point is 100 µM for 4-24 hours).

• Chase (Optional): To study RNA turnover, after the pulse period, wash the cells with phosphate-buffered saline (PBS) and replace the labeling medium with a standard medium containing an excess of unlabeled adenosine. Collect cells at various time points during the chase.

• Cell Harvesting: After the desired labeling (and chase) time, wash the cells with ice-cold PBS and harvest them using a cell scraper or by trypsinization. Centrifuge the cell suspension to pellet the cells and store the pellet at -80°C until RNA extraction.

Protocol 2: RNA Extraction and Digestion

• Total RNA Extraction: Extract total RNA from the cell pellet using a commercially available kit (e.g., RNeasy Mini Kit, Qiagen) or a standard Trizol-based method, following the manufacturer's instructions. Ensure all steps are performed under RNase-free conditions.

• RNA Quantification and Quality Control: Determine the concentration and purity of the extracted RNA using a spectrophotometer (e.g., NanoDrop). Assess RNA integrity using a bioanalyzer (e.g., Agilent 2100 Bioanalyzer).

• RNA Digestion:

  • To 1-5 µg of total RNA, add nuclease P1 buffer and nuclease P1 enzyme. Incubate at 37°C for 2 hours.

  • Add ammonium bicarbonate buffer and bacterial alkaline phosphatase. Incubate at 37°C for an additional 2 hours.

  • The resulting mixture contains nucleosides from the digested RNA.

Protocol 3: LC-MS Analysis for 13C-Adenosine Incorporation

• Sample Preparation: Dilute the digested nucleoside mixture in an appropriate solvent for LC-MS analysis.

• Liquid Chromatography: Separate the nucleosides using a reverse-phase C18 column with a gradient of aqueous and organic mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid).

• Mass Spectrometry: Analyze the eluting nucleosides using a high-resolution mass spectrometer (e.g., Q-Exactive Orbitrap) in positive ion mode.

• Data Acquisition: Use selected ion monitoring (SIM) or parallel reaction monitoring (PRM) to detect the unlabeled (m/z for adenosine) and 13C-labeled adenosine (m/z corresponding to the specific isotopologue, e.g., +5 or +10).

• Data Analysis: Quantify the peak areas for the labeled and unlabeled adenosine. The percentage of incorporation can be calculated as: (Peak Area of Labeled Adenosine) / (Peak Area of Labeled Adenosine + Peak Area of Unlabeled Adenosine) * 100.

Conclusion

The selection of an appropriate isotopically labeled nucleoside is critical for the success of RNA metabolic labeling studies. While 2',3'-O-Isopropylideneadenosine-13C5 is commercially available, its chemical properties, specifically the stable 2',3'-O-isopropylidene protecting group, prevent its metabolic conversion into a substrate for RNA polymerases. Consequently, it is not incorporated into RNA and is unsuitable for tracing RNA synthesis and dynamics. In contrast, unprotected analogs such as Adenosine-13C5 and Adenosine-13C10 are readily taken up by cells, processed through the adenosine salvage pathway, and efficiently incorporated into newly synthesized RNA. For researchers aiming to quantitatively analyze RNA metabolism using stable isotope labeling, the use of these unprotected adenosine analogs is strongly recommended.

Safety & Regulatory Compliance

Proper Disposal of 2',3'-O-Isopropylideneadenosine-13C5: A Safety and Operational Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory environment. This guide provides essential, step-by-step procedures for the safe disposal of 2',3'-O-Isopropylideneadenosine-13C5, a stable isotope-labeled nucleoside analog.

Key Safety and Handling Information

While 2',3'-O-Isopropylideneadenosine is not classified as a hazardous substance under the OSHA Hazard Communication Standard (29 CFR 1910.1200), it is crucial to follow standard laboratory safety protocols.[1] The stable isotope labeling with Carbon-13 (¹³C) does not confer radioactivity or additional chemical hazards.[] Therefore, the disposal procedure aligns with guidelines for non-hazardous chemical waste.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, gloves, and a lab coat, when handling this compound.

Spill Management: In the event of a spill, sweep up the solid material, taking care to avoid dust formation, and place it in a suitable container for disposal.[1]

Summary of Compound Characteristics

Property	Value	Source
Chemical Name	2',3'-O-Isopropylideneadenosine-13C5	MedChemExpress[3]
Appearance	Solid	N/A
Hazards	Not classified as hazardous	Fisher Scientific[1]
Isotopic Label	¹³C (Stable Isotope)	N/A
Primary Disposal Route	Chemical Waste (Non-Hazardous)	General Guidelines[4][5][6][7][8]

Step-by-Step Disposal Protocol

Adherence to the following protocol ensures the safe and compliant disposal of 2',3'-O-Isopropylideneadenosine-13C5.

1. Waste Identification and Segregation:

• Designate a specific, clearly labeled waste container for "Non-Hazardous Solid Chemical Waste."

• Do not mix 2',3'-O-Isopropylideneadenosine-13C5 with hazardous waste streams such as flammable liquids, corrosive materials, or reactive chemicals.[4]

2. Waste Collection:

• Carefully transfer any unused or waste 2',3'-O-Isopropylideneadenosine-13C5 solid into the designated non-hazardous solid waste container.

• Avoid creating dust. If necessary, gently wipe down the work area with a damp paper towel and dispose of it in the same waste container.

• For empty product vials, ensure they are free of any residual powder before disposal in accordance with your institution's guidelines for empty chemical containers.

3. Container Management:

• Keep the non-hazardous solid chemical waste container securely closed when not in use.

• Store the container in a designated, well-ventilated area away from incompatible materials.

4. Final Disposal:

• Arrange for the collection and disposal of the "Non-Hazardous Solid Chemical Waste" container through your institution's Environmental Health and Safety (EHS) office or equivalent department.

• Do not dispose of 2',3'-O-Isopropylideneadenosine-13C5 in the regular trash or pour it down the drain.[4][8]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 2',3'-O-Isopropylideneadenosine-13C5.

Disposal Workflow Diagram

References

• 1. fishersci.com [fishersci.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. sfasu.edu [sfasu.edu]
• 5. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 6. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 7. sites.rowan.edu [sites.rowan.edu]
• 8. Laboratory Waste Guide 2025 [wastemanaged.co.uk]

Personal protective equipment for handling 2',3'-O-Isopropylideneadenosine-13C5

Essential Safety and Handling Guide for 2',3'-O-Isopropylideneadenosine-13C5

This guide provides crucial safety and logistical information for handling 2',3'-O-Isopropylideneadenosine-13C5 in a laboratory setting. The following procedures are designed to ensure the safety of researchers, scientists, and drug development professionals.

Physicochemical and Safety Data

While this guide specifically addresses the 13C5 isotope-labeled version of 2',3'-O-Isopropylideneadenosine, the fundamental safety and handling precautions are based on the well-documented properties of the unlabeled compound. The isotopic labeling does not significantly alter the chemical's hazardous properties.

Property	Value	References
CAS Number	362-75-4 (unlabeled)	[1][2][3]
Molecular Formula	C₈¹³C₅H₁₇N₅O₄	[2][3]
Molecular Weight	312.28 g/mol (for 13C5)	[2][3]
Appearance	White powder/solid	[3]
Melting Point	221 - 222 °C	[3][4]
Solubility	Soluble	[3]
Hazard Classification	Not considered hazardous by OSHA 29 CFR 1910.1200	[1][3]

Operational Plan: From Receipt to Disposal

This section outlines the step-by-step procedures for the safe handling of 2',3'-O-Isopropylideneadenosine-13C5.

Receiving and Inspection

• Personnel: Trained laboratory personnel.

• PPE: Safety glasses and nitrile gloves.[5][6]

• Procedure:

  • Upon receipt, visually inspect the package for any signs of damage or leakage.

  • Verify that the container is properly labeled and sealed.

  • Transport the sealed container to the designated storage area.

Storage

• Location: A dry, cool, and well-ventilated area.[1][3]

• Conditions: Keep the container tightly closed to prevent moisture absorption and contamination.[1][3]

• Incompatible Materials: Store away from strong oxidizing agents.[1][3][7]

Handling and Use

• Location: A well-ventilated laboratory, preferably within a chemical fume hood to minimize dust inhalation.

• Personal Protective Equipment (PPE):

  • Eye and Face Protection: Wear chemical safety goggles or safety glasses with side shields.[8]

  • Hand Protection: Wear disposable nitrile gloves.[8] If prolonged contact is anticipated, consider double-gloving.

  • Body Protection: A standard laboratory coat is required.[5] Ensure legs are covered and wear closed-toe shoes.[5]

  • Respiratory Protection: Under normal use with adequate ventilation, respiratory protection is not required.[1][3] If dust generation is unavoidable, a NIOSH-approved N95 dust mask should be worn.

• Procedure:

  • Ensure all necessary PPE is worn before handling the compound.

  • Handle the solid material carefully to avoid creating dust.[1][3]

  • If weighing the powder, do so in a fume hood or on a balance with a draft shield.

  • Clean up any spills immediately by sweeping the solid material into a designated waste container.[1] Avoid dry sweeping that can generate dust; instead, gently sweep or use a dampened cloth for final cleaning.

Disposal

• Waste Classification: While not classified as hazardous waste under federal regulations, it is essential to consult local, state, and institutional regulations to ensure proper classification and disposal.[1]

• Procedure:

  • Collect all waste material, including contaminated gloves and weighing papers, in a clearly labeled, sealed container.

  • Dispose of the chemical waste through your institution's hazardous waste management program.

  • Do not dispose of this material down the drain or in regular trash.[1]

Emergency Procedures

First Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids.[1][3] Seek medical attention.[3]

• Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes.[1][3] If irritation persists, seek medical attention.

• Inhalation: Move the person to fresh air.[1][3] If breathing is difficult or symptoms occur, seek medical attention.[3]

• Ingestion: Clean the mouth with water and drink plenty of water afterward.[1][3] Do not induce vomiting. Seek medical attention if you feel unwell.[3]

Spill Response

• Evacuate: Clear the immediate area of all personnel.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Wearing appropriate PPE, sweep up the spilled solid material, avoiding dust formation.[1]

• Clean: Wipe the area with a damp cloth.

• Dispose: Place all contaminated materials in a sealed container for proper disposal.

Workflow Diagrams

The following diagrams illustrate the key workflows for handling and emergency response.

Caption: Standard operating procedure for handling the compound.

Caption: Decision-making process for emergency situations.

References

• 1. fishersci.com [fishersci.com]
• 2. 2',3'-O-Isopropylideneadenosine | 362-75-4 | NI05151 [biosynth.com]
• 3. fishersci.com [fishersci.com]
• 4. 2',3'-O-Isopropylideneadenosine | 362-75-4 [chemicalbook.com]
• 5. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 6. Personal Protective Equipment (PPE) in Laboratories | UW Environmental Health & Safety [ehs.washington.edu]
• 7. 2',3'-O-Isopropylideneadenosine, 98% 5 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.fi]
• 8. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]